Divin

Core Science & Biosynthesis

The Enigmatic Mechanism of Salvinorin A: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Salvinorin A, a neoclerodane diterpene derived from the plant Salvia divinorum, stands as a unique and potent naturally occurring hallucinogen.[1][2] Its profound psychoactive effects are not mediated by the classical serotonergic 5-HT2A receptor targeted by psychedelics like LSD and psilocybin.[1][3][4] Instead, salvinorin A exerts its effects through a highly specific interaction with the kappa-opioid receptor (KOR), making it a valuable tool for neuroscience research and a compelling template for the development of novel therapeutics targeting a range of neuropsychiatric and substance use disorders. This technical guide provides an in-depth exploration of the mechanism of action of salvinorin A, focusing on its molecular interactions, signaling cascades, and the experimental methodologies used to elucidate its pharmacological profile.

Molecular Target: The Kappa-Opioid Receptor

Salvinorin A is a potent and highly selective agonist at the kappa-opioid receptor (KOR), a G-protein coupled receptor (GPCR). Unlike traditional opioid alkaloids, salvinorin A is a non-nitrogenous compound, making its high affinity and efficacy at an opioid receptor particularly noteworthy. Its selectivity for the KOR over the mu-opioid receptor (MOR) and delta-opioid receptor (DOR) is significant, with binding affinity for KOR being substantially higher.

Binding Affinity and Potency

The interaction of salvinorin A with the KOR has been quantified through various in vitro assays. The following table summarizes key binding affinity (Ki) and functional potency (EC50) values reported in the literature.

Compound	Receptor	Ki (nM)	EC50 (nM)	Assay Type	Reference
Salvinorin A	KOR	2.4	1.8	Radioligand Binding / Functional Assay
Salvinorin A	KOR	2.3	-	Radioligand Binding ([³H]diprenorphine)
Salvinorin A	KOR	16	4.73	Radioligand Binding / cAMP Assay
Salvinorin A	D₂	5-10	48	Partial Agonist Activity
16-Bromo SalA	KOR	-	-	G-protein biased agonist
16-Ethynyl SalA	KOR	-	-	Balanced agonist
U69,593	KOR	-	-	Synthetic KOR agonist

Downstream Signaling Pathways

Upon binding to the KOR, salvinorin A initiates a cascade of intracellular signaling events. As a GPCR, the KOR primarily couples to inhibitory G-proteins (Gi/o).

G-Protein Signaling Cascade

Activation of the KOR by salvinorin A leads to the dissociation of the G-protein heterotrimer into its Gαi/o and Gβγ subunits. The Gαi/o subunit inhibits the enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels. The Gβγ subunits can modulate the activity of other effectors, such as inwardly rectifying potassium channels, leading to neuronal hyperpolarization and reduced excitability. This G-protein-mediated pathway is believed to be responsible for many of the therapeutic effects of KOR agonists, including analgesia.

KOR G-Protein Signaling Pathway

β-Arrestin Recruitment and Biased Agonism

In addition to G-protein coupling, agonist-bound KOR can also recruit β-arrestin proteins. β-arrestin recruitment leads to receptor desensitization, internalization, and the initiation of a distinct set of signaling pathways that are independent of G-proteins. These pathways are often associated with the undesirable side effects of KOR agonists, such as dysphoria and sedation.

Salvinorin A has been characterized as a relatively unbiased or balanced agonist, meaning it activates both the G-protein and β-arrestin pathways with similar potency. The concept of "biased agonism" has emerged as a key strategy in drug development, aiming to design ligands that preferentially activate the therapeutic G-protein pathway while minimizing β-arrestin recruitment.

Concept of Biased Agonism at the KOR

Pharmacokinetics

Salvinorin A exhibits rapid onset and a short duration of action, which is largely dictated by its pharmacokinetic properties. It is highly lipophilic and readily crosses the blood-brain barrier. When smoked or administered intravenously, its effects are felt within seconds and typically last for only a few minutes. Salvinorin A is rapidly metabolized in the body to the inactive metabolite, salvinorin B. Due to extensive first-pass metabolism, it is largely inactive when taken orally.

Experimental Protocols

The characterization of salvinorin A's mechanism of action relies on a variety of in vitro and in vivo experimental techniques. The following are detailed protocols for key assays.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of a compound for a specific receptor.

Objective: To measure the ability of salvinorin A to displace a radiolabeled ligand from the kappa-opioid receptor.

Materials:

• Cell membranes from Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK) 293 cells stably expressing the human kappa-opioid receptor.

• Radioligand: [³H]diprenorphine or [³H]U-69,593.

• Test Compound: Salvinorin A.

• Non-specific binding control: Naloxone or another high-affinity KOR ligand at a high concentration (e.g., 10 µM).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• 96-well plates, glass fiber filters, filtration apparatus, and a liquid scintillation counter.

Procedure:

• Preparation: Thaw cell membranes on ice and resuspend in ice-cold assay buffer.

• Assay Setup: In a 96-well plate, set up triplicate wells for total binding (membranes + radioligand), non-specific binding (membranes + radioligand + excess unlabeled ligand), and competitive binding (membranes + radioligand + varying concentrations of salvinorin A).

• Incubation: Incubate the plates at 25°C for 60-90 minutes to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters to separate bound from unbound radioligand.

• Washing: Wash the filters multiple times with ice-cold assay buffer.

• Counting: Place filters in scintillation vials with scintillation fluid and measure radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the specific binding and plot the percentage of specific binding against the log concentration of salvinorin A to determine the IC50. Calculate the Ki value using the Cheng-Prusoff equation.

Experimental Workflow for Radioligand Binding Assay

[³⁵S]GTPγS Functional Assay

This functional assay measures the activation of G-proteins following receptor stimulation by an agonist.

Objective: To determine the potency (EC50) and efficacy (Emax) of salvinorin A in stimulating G-protein signaling through the KOR.

Materials:

• Cell membranes expressing the KOR.

• [³⁵S]GTPγS (a non-hydrolyzable GTP analog).

• Guanosine diphosphate (B83284) (GDP).

• Test Compound: Salvinorin A.

• Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, pH 7.4.

• 96-well plates, glass fiber filters, filtration apparatus, and a liquid scintillation counter.

Procedure:

• Preparation: Prepare cell membranes and reagents as in the binding assay.

• Assay Setup: In a 96-well plate, incubate cell membranes with varying concentrations of salvinorin A, a fixed concentration of [³⁵S]GTPγS, and GDP in the assay buffer.

• Incubation: Incubate at 30°C for 60 minutes.

• Filtration: Terminate the reaction by rapid filtration through glass fiber filters.

• Washing: Wash the filters with ice-cold buffer.

• Counting: Measure the amount of bound [³⁵S]GTPγS using a scintillation counter.

• Data Analysis: Plot the amount of [³⁵S]GTPγS bound against the log concentration of salvinorin A to determine the EC50 and Emax.

Conclusion

The mechanism of action of salvinorin A is centered on its potent and selective agonism at the kappa-opioid receptor. Its unique non-alkaloidal structure and its distinct signaling profile, activating both G-protein and β-arrestin pathways, have made it an invaluable pharmacological tool. A thorough understanding of its binding kinetics, downstream signaling, and the nuances of biased agonism is critical for researchers and drug development professionals seeking to leverage the therapeutic potential of the KOR system while mitigating undesirable side effects. The experimental protocols detailed herein provide a foundation for the continued exploration of salvinorin A and the development of novel KOR-targeted therapeutics.

References

• 1. Salvinorin A, a kappa-opioid receptor agonist hallucinogen: pharmacology and potential template for novel pharmacotherapeutic agents in neuropsychiatric disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Salvinorin A - Wikipedia [en.wikipedia.org]
• 4. Salvia divinorum - Wikipedia [en.wikipedia.org]

Salvinorin A: A Technical Guide to a Highly Selective Kappa-Opioid Receptor Agonist

For Researchers, Scientists, and Drug Development Professionals

Abstract

Salvinorin A, a neoclerodane diterpene derived from the plant Salvia divinorum, stands as the most potent naturally occurring hallucinogen known.[1] Its profound psychoactive effects are mediated by its highly selective agonist activity at the kappa-opioid receptor (KOR), a G-protein coupled receptor (GPCR) implicated in a range of physiological and pathological processes including pain, mood, and addiction.[2][3] Unlike classical opioids, Salvinorin A is non-nitrogenous, making it a unique scaffold for the development of novel therapeutics targeting the KOR system.[4][5] This technical guide provides an in-depth overview of the pharmacology of Salvinorin A, detailing its binding affinity, functional efficacy, signaling pathways, and the experimental protocols used for its characterization.

Pharmacological Profile of Salvinorin A

Salvinorin A exhibits high potency and remarkable selectivity for the human kappa-opioid receptor over other opioid receptor subtypes, namely the mu-opioid receptor (MOR) and the delta-opioid receptor (DOR). This selectivity is a key feature that distinguishes it from many other opioid compounds and makes it a valuable tool for probing KOR function.

Binding Affinity

The binding affinity of Salvinorin A and its analogs to opioid receptors is typically determined through competitive radioligand binding assays. The inhibition constant (Ki) is a measure of the ligand's affinity for the receptor; a lower Ki value indicates a higher affinity.

Compound	KOR Ki (nM)	MOR Ki (nM)	DOR Ki (nM)	Selectivity (KOR vs. MOR/DOR)	Reference(s)
Salvinorin A	2.66 - 16	>10,000	>10,000	>375-fold
12-epi-Salvinorin A	4.5	>1,000	>1,000	>222-fold
RB-64	0.59	>10,000	>10,000	>16,949-fold
SalA-VS-07	155	>10,000	>10,000	>64-fold
SalA-VS-08	26	>10,000	>10,000	>384-fold

Functional Efficacy

Salvinorin A acts as a full agonist at the KOR, meaning it is capable of producing a maximal response upon binding to the receptor. Its functional potency (EC50) and efficacy (Emax) are typically assessed using assays that measure G-protein activation, such as the [³⁵S]GTPγS binding assay, or downstream signaling events like the inhibition of cyclic AMP (cAMP) production.

Compound	Assay	EC50 (nM)	Emax (%)	Reference(s)
Salvinorin A	[³⁵S]GTPγS	1.8	100
cAMP Inhibition	4.73	N/A
12-epi-Salvinorin A	[³⁵S]GTPγS	11	48
SalA-VS-07	[³⁵S]GTPγS	41	48
SalA-VS-08	[³⁵S]GTPγS	218	108
RB-64	[³⁵S]GTPγS	sub-nM	N/A
16-Ethynyl SalA	cAMP Inhibition	Potent	N/A
16-Bromo SalA	cAMP Inhibition	Potent	N/A

Signaling Pathways

Upon binding to the KOR, Salvinorin A initiates a cascade of intracellular signaling events. The KOR is primarily coupled to Gi/o proteins, which, upon activation, dissociate into Gα and Gβγ subunits. These subunits then modulate the activity of various downstream effectors.

G-Protein Signaling

The canonical G-protein signaling pathway activated by Salvinorin A involves the inhibition of adenylyl cyclase by the Gαi/o subunit, leading to a decrease in intracellular cAMP levels. The Gβγ subunits can also activate other signaling pathways, such as G-protein-coupled inwardly-rectifying potassium (GIRK) channels and mitogen-activated protein kinase (MAPK) pathways, including the extracellular signal-regulated kinase (ERK) 1/2 pathway.

KOR G-Protein Signaling Pathway

β-Arrestin Signaling

In addition to G-protein-mediated signaling, agonist binding to the KOR can also lead to the recruitment of β-arrestin proteins. β-arrestin recruitment can lead to receptor desensitization and internalization, as well as initiate G-protein-independent signaling cascades. Salvinorin A has been characterized as an "unbiased" agonist, meaning it activates both G-protein and β-arrestin pathways with similar potency. However, some of its analogs, such as RB-64, have been shown to be G-protein biased, displaying a preference for activating G-protein signaling over β-arrestin recruitment. This has spurred interest in developing biased KOR agonists that may offer therapeutic benefits with fewer side effects.

KOR β-Arrestin Recruitment Pathway

Experimental Protocols

The characterization of Salvinorin A and its analogs relies on a suite of well-established in vitro and in vivo experimental techniques.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of a test compound for a specific receptor.

Objective: To measure the ability of Salvinorin A to displace a radiolabeled ligand from the KOR.

Materials:

• Cell membranes from CHO or HEK293 cells stably expressing the human KOR.

• Radioligand (e.g., [³H]U69,593, [³H]diprenorphine, or [³H]bremazocine).

• Test compound (Salvinorin A).

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Unlabeled ligand for determining non-specific binding (e.g., 10 µM Naloxone or U69,593).

• 96-well plates, glass fiber filters, and a filtration apparatus.

• Liquid scintillation counter.

Procedure:

• Incubation: In a 96-well plate, cell membranes are incubated with the radioligand and varying concentrations of the test compound.

• Filtration: The incubation is terminated by rapid vacuum filtration through glass fiber filters to separate bound from unbound radioligand.

• Washing: Filters are washed with ice-cold binding buffer to remove non-specifically bound radioligand.

• Counting: The radioactivity retained on the filters is measured using a liquid scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki is then calculated using the Cheng-Prusoff equation.

Radioligand Binding Assay Workflow

[³⁵S]GTPγS Binding Assay

This is a functional assay that measures the activation of G-proteins upon agonist binding to a GPCR.

Objective: To determine the potency (EC50) and efficacy (Emax) of Salvinorin A in activating G-protein signaling through the KOR.

Materials:

• Cell membranes from CHO or HEK293 cells stably expressing the human KOR.

• [³⁵S]GTPγS (a non-hydrolyzable analog of GTP).

• GDP.

• Assay buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 10 mM MgCl₂, 1 mM EDTA, pH 7.4).

• Test compound (Salvinorin A).

• Reference agonist (e.g., U50,488H).

• 96-well plates, glass fiber filters, and a filtration apparatus.

• Liquid scintillation counter.

Procedure:

• Incubation: Cell membranes are incubated with GDP, [³⁵S]GTPγS, and varying concentrations of the test compound at 30°C for 60 minutes.

• Filtration: The reaction is terminated by rapid vacuum filtration through glass fiber filters.

• Washing: Filters are washed with ice-cold buffer.

• Counting: The amount of [³⁵S]GTPγS bound to the Gα subunits on the filters is quantified using a liquid scintillation counter.

• Data Analysis: Specific binding is plotted against the logarithm of the agonist concentration to generate a dose-response curve, from which EC50 and Emax values are determined.

[³⁵S]GTPγS Binding Assay Workflow

In Vivo Studies

The effects of Salvinorin A have also been characterized in animal models and human studies. In rodents, Salvinorin A has been shown to produce antinociceptive effects and to modulate behaviors related to mood and addiction. For instance, the prepulse inhibition (PPI) test is used to assess sensorimotor gating, a process disrupted in some psychiatric disorders, and Salvinorin A has been shown to disrupt PPI in mice. In humans, controlled administration of inhaled Salvinorin A has been used to characterize its psychoactive effects, which are of rapid onset and short duration.

Structure-Activity Relationships

Extensive research has been conducted to understand the structure-activity relationships (SAR) of Salvinorin A, with the goal of developing analogs with improved therapeutic properties. Key findings include:

• The C2-acetoxy group is crucial for KOR activity, as its removal to form Salvinorin B results in a loss of affinity.

• The furan ring at C12 is also essential for activity.

• Modifications at the C22 position have led to the development of potent analogs, including the irreversible agonist RB-64.

Conclusion

Salvinorin A's unique chemical structure and its high selectivity for the kappa-opioid receptor make it an invaluable pharmacological tool and a promising lead compound for the development of novel therapeutics. Its ability to modulate KOR signaling pathways has significant implications for the treatment of pain, depression, addiction, and other neurological and psychiatric disorders. Further research into the nuanced pharmacology of Salvinorin A and its analogs, particularly the development of biased agonists, holds the potential to unlock new therapeutic strategies with improved efficacy and safety profiles.

References

• 1. Structure-based Design, Synthesis, Biochemical and Pharmacological Characterization of Novel Salvinorin A Analogues as Active State Probes of the κ-Opioid Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Salvinorin A: a novel and highly selective kappa-opioid receptor agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Salvinorin A, a kappa-opioid receptor agonist hallucinogen: pharmacology and potential template for novel pharmacotherapeutic agents in neuropsychiatric disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Studies Toward the Pharmacophore of Salvinorin A, a Potent Kappa Opioid Receptor Agonist - PMC [pmc.ncbi.nlm.nih.gov]

The Psychoactive Terpenoid of Salvia divinorum: A Technical Guide to Salvinorin A

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Introduction

Salvia divinorum, a perennial herb of the mint family (Lamiaceae), has a long history of use in traditional Mazatec rituals for its profound psychoactive effects.[1] The principal psychoactive constituent responsible for these effects is Salvinorin A, a unique neoclerodane diterpenoid.[2][3] Structurally distinct from classic hallucinogens, Salvinorin A is not an alkaloid as it lacks a nitrogen atom.[2][3] It is the most potent naturally occurring hallucinogen by mass, with psychoactive effects reported at doses as low as 200 µg. This document provides a comprehensive technical overview of the psychoactive constituents of Salvia divinorum, with a primary focus on Salvinorin A. It details the quantitative analysis of these compounds within the plant, their pharmacokinetic and pharmacodynamic properties, and the experimental methodologies used for their study.

Psychoactive Constituents and Quantitative Analysis

While Salvia divinorum contains several structurally related salvinorins, only Salvinorin A is known to be psychoactive. Other compounds such as Salvinorin B, C, D, E, and F have been isolated but show negligible binding affinity for the kappa-opioid receptor and are considered inactive. Salvinorin A is primarily concentrated in the glandular trichomes on the leaves of the plant. Its concentration can vary significantly depending on the specific plant, cultivation techniques, and the freshness of the leaves.

Table 1: Concentration of Salvinorin A in Salvia divinorum

Plant Material	Concentration Range (mg/g of dried material)	Reference(s)
Dried Leaves	0.89 - 7.8
Dried Leaves (average)	1.54
Dried Leaves (specific study)	0.841 ± 0.0306
Stems (external tissue)	Detected
Roots, Internal Stem Tissue, Cotyledons, Corolla	Not Detected
Enhanced Leaf Extracts (10x - 60x)	13.0 - 53.2

Pharmacology of Salvinorin A

Salvinorin A's psychoactive effects are primarily mediated by its potent and selective agonism at the kappa-opioid receptor (KOR), a G-protein coupled receptor (GPCR). Unlike classical psychedelics that act on serotonin (B10506) receptors, Salvinorin A has no significant affinity for the 5-HT2A receptor. It has also been shown to act as a partial agonist at the D2 dopamine (B1211576) receptor.

Table 2: Pharmacodynamic Properties of Salvinorin A

Parameter	Value	Receptor/System	Reference(s)
KOR Binding Affinity (Ki)	0.59 nM	Human KOR
KOR Binding Affinity (Ki)	2.3 nM	Human KOR
KOR Binding Affinity (Ki)	4.3 nM	Guinea Pig Brain
KOR Binding Affinity (Ki)	16 nM	Human Embryonic Kidney-293 Cells
KOR Functional Potency (EC50)	1.3 ± 0.4 nM	KOR-mediated G-protein activation
KOR Functional Potency (EC50)	4.73 nM	cAMP assay
Mu-Opioid Receptor (MOR) Binding Affinity (Ki)	>1000 nM	Human MOR
Delta-Opioid Receptor (DOR) Binding Affinity (Ki)	>1000 nM	Human DOR

Signaling Pathways

Upon binding to the KOR, Salvinorin A initiates a signaling cascade through the activation of inhibitory G-proteins (Gi/o). This leads to the inhibition of adenylyl cyclase, which reduces intracellular levels of cyclic adenosine (B11128) monophosphate (cAMP). KOR activation also modulates ion channels, leading to an increase in inward-rectifier potassium currents and an inhibition of N-type calcium channels. This overall inhibitory effect on neuronal excitability is thought to underlie its psychoactive properties. Salvinorin A is considered an "unbiased" agonist, activating both G-protein and β-arrestin signaling pathways.

Figure 1: Simplified Signaling Pathway of Salvinorin A at the KOR.

Pharmacokinetics

Salvinorin A is characterized by rapid absorption, distribution, and elimination, which parallels the fast onset and short duration of its psychoactive effects. It is effectively deactivated by the gastrointestinal system, necessitating administration via smoking, vaporization, or buccal absorption.

Table 3: Pharmacokinetic Parameters of Salvinorin A

Parameter	Value	Species/Conditions	Reference(s)
Absorption
Time to Peak Plasma Concentration (Tmax)	1-2 min	Human (inhalation)
Peak Plasma Concentration (Cmax)	18.8 ng/mL	Human (inhalation, 18-21 mcg/kg)
Distribution
Brain Penetration	Rapid (peak at 40s)	Baboon (intravenous)
Volume of Distribution (Vd/F)	47.1 L/kg	Rat (intraperitoneal)
Metabolism
Primary Metabolite	Salvinorin B (inactive)	In vitro (human/primate blood)
Metabolic Pathways	Ester hydrolysis, CYP450 (CYP2D6, CYP1A1, CYP2C18, CYP2E1), Glucuronidation (UGT2B7)	In vitro (human enzymes)
Elimination
Elimination Half-life (t1/2)	~8 min	Baboon (brain)
Elimination Half-life (t1/2)	36 min	Rat (brain)
Elimination Half-life (t1/2)	49-50 min	Human (inhalation)
Elimination Half-life (t1/2)	56.6 ± 24.8 min	Rhesus Monkey (intravenous)
Elimination Half-life (t1/2)	75.4 min	Rat (plasma)
Clearance (Cl/F)	26 L/h/kg	Rat (plasma)

Experimental Protocols

Extraction and Purification of Salvinorin A from S. divinorum Leaves

This protocol describes a common method for the extraction and purification of Salvinorin A.

1. Material Preparation:

• Dry S. divinorum leaves at 40°C and grind them into a fine powder.

2. Extraction:

• Macerate the powdered leaf material with an organic solvent such as acetone (B3395972) or chloroform. Perform the extraction multiple times (typically 3x) to ensure maximum yield.

• Combine the solvent extracts and filter to remove solid plant material.

• Evaporate the solvent from the filtrate using a rotary evaporator to obtain a crude extract.

3. Purification:

• Dissolve the crude extract in a suitable solvent mixture (e.g., methanol (B129727)/acetone).

• The extract can be further purified by washing with a non-polar solvent like naphtha or petroleum ether to remove waxes and chlorophyll.

• Decolorize the solution using activated carbon.

• Filter the solution and evaporate the solvent to dryness.

4. Recrystallization:

• Recrystallize the purified residue from a minimal amount of a suitable solvent, such as methanol, to obtain pure Salvinorin A crystals.

Figure 2: Experimental Workflow for Salvinorin A Extraction.

Quantitative Analysis by High-Performance Liquid Chromatography (HPLC)

1. Standard Preparation:

• Prepare a stock solution of purified Salvinorin A in methanol (e.g., 1 mg/mL).

• Create a series of working standard solutions of varying concentrations (e.g., 0.5 - 10.0 µg/mL) by diluting the stock solution.

• Generate a calibration curve by injecting the standard solutions into the HPLC system and plotting peak area against concentration.

2. Sample Preparation:

• Extract Salvinorin A from the plant material as described previously.

• Redissolve the dried extract in a known volume of the mobile phase or a suitable solvent.

• Filter the sample solution through a syringe filter (e.g., 0.45 µm) before injection.

3. HPLC Conditions:

• Column: C18 reversed-phase column.

• Mobile Phase: Isocratic elution with a mixture of acetonitrile (B52724) and water (e.g., 45:55 v/v).

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at 208 nm.

• Injection Volume: 20 µL.

4. Quantification:

• Inject the prepared sample into the HPLC system.

• Identify the Salvinorin A peak based on its retention time compared to the standard.

• Determine the concentration of Salvinorin A in the sample by comparing its peak area to the calibration curve.

In Vitro Radioligand Binding Assay for Kappa-Opioid Receptor

This assay determines the binding affinity of Salvinorin A for the KOR.

1. Materials:

• Cell membranes from a cell line stably expressing the human kappa-opioid receptor (e.g., CHO or HEK293 cells).

• Radioligand: [³H]diprenorphine or [³H]U69,593.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Test Compound: Salvinorin A.

• Non-specific binding control: A high concentration (e.g., 10 µM) of a non-labeled KOR ligand like naloxone.

2. Procedure:

• In a 96-well plate, combine the cell membranes, radioligand, and varying concentrations of Salvinorin A (for competitive binding) or buffer (for total binding) or the non-specific binding control.

• Incubate the plate at a specific temperature (e.g., 25°C) for a set time (e.g., 60-90 minutes) to allow binding to reach equilibrium.

• Terminate the reaction by rapid vacuum filtration through glass fiber filters, separating the bound from unbound radioligand.

• Wash the filters with ice-cold assay buffer to remove non-specifically bound radioligand.

• Measure the radioactivity on the filters using a liquid scintillation counter.

3. Data Analysis:

• Calculate specific binding by subtracting non-specific binding from total binding.

• Plot the percentage of specific binding against the logarithm of the Salvinorin A concentration to generate a competition curve.

• Determine the IC₅₀ (the concentration of Salvinorin A that inhibits 50% of specific radioligand binding).

• Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the radioligand concentration and Kd is its dissociation constant.

Figure 3: Experimental Workflow for a Radioligand Binding Assay.

In Vivo Behavioral Assessment in Rodent Models

Various rodent models are used to study the effects of Salvinorin A.

1. Locomotor Activity:

• Salvinorin A typically induces sedative-like effects and decreases locomotor activity in rodents.

• Protocol: Administer Salvinorin A (subcutaneously or intraperitoneally) to the animals and place them in an open-field arena. Track their movement using automated software for a set duration.

2. Conditioned Place Aversion (CPA):

• KOR agonists, including Salvinorin A, are known to produce aversive effects, leading to CPA.

• Protocol: This involves a pre-conditioning phase to assess initial place preference, a conditioning phase where the animal is confined to one compartment after receiving Salvinorin A and to another after receiving vehicle, and a post-conditioning phase to assess the change in place preference.

3. Models of Depression and Anxiety:

• The effects of Salvinorin A on mood are complex, with some studies suggesting potential anxiolytic and antidepressant-like effects at low doses.

• Protocols:

  • Forced Swim Test/Tail Suspension Test: Measure the duration of immobility after administration of Salvinorin A as an indicator of antidepressant-like effects.

  • Elevated Plus Maze: Assess anxiety-like behavior by measuring the time spent in the open versus closed arms of the maze.

  • Chronic Mild Stress Model: Evaluate the ability of chronic Salvinorin A administration to reverse anhedonia (reduced sucrose (B13894) preference) induced by stress.

4. Self-Administration:

• Studies on the abuse potential of Salvinorin A using intravenous self-administration in rats have shown that it does not sustain stable self-administration behavior, unlike many other drugs of abuse.

• Protocol: Rats are surgically implanted with intravenous catheters and trained to press a lever to receive infusions of Salvinorin A. The number of lever presses for the drug versus an inactive lever is recorded.

Conclusion

Salvinorin A, the primary psychoactive constituent of Salvia divinorum, is a potent and selective kappa-opioid receptor agonist with a unique pharmacological profile. Its rapid pharmacokinetics align with the transient but intense psychoactive effects reported by users. The detailed methodologies for its extraction, quantification, and pharmacological characterization provided in this guide serve as a valuable resource for researchers in the fields of neuroscience, pharmacology, and drug development. Further investigation into the complex signaling pathways and behavioral effects of Salvinorin A and its analogues holds promise for the development of novel therapeutics targeting the kappa-opioid system for a variety of neuropsychiatric and other disorders.

References

• 1. Localization of Salvinorin A and Related Compounds in Glandular Trichomes of the Psychoactive Sage, Salvia divinorum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chalcogen.ro [chalcogen.ro]
• 3. Salvia divinorum - Wikipedia [en.wikipedia.org]

A Technical Guide to the Pharmacological Profile of Non-Nitrogenous Hallucinogens

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

The study of hallucinogenic compounds has historically focused on nitrogen-containing alkaloids that primarily act on the serotonergic system. However, a unique class of non-nitrogenous, or non-alkaloid, hallucinogens presents a distinct pharmacological paradigm. This technical guide provides an in-depth analysis of the pharmacological profile of these compounds, with a primary focus on the neoclerodane diterpene, Salvinorin A, the principal psychoactive component of Salvia divinorum.[1][2] Unlike classical hallucinogens, Salvinorin A exerts its effects through potent and selective agonism of the kappa-opioid receptor (KOR), offering a unique scaffold for therapeutic drug design.[3][4][5] This document details the receptor binding affinities, functional activities, and downstream signaling pathways associated with Salvinorin A. Furthermore, it provides comprehensive methodologies for the key experiments used in its pharmacological characterization, supplemented with visualizations to clarify complex pathways and workflows.

Introduction: A Paradigm Shift from Classical Hallucinogens

Classical hallucinogens, such as psilocybin and LSD, are structurally characterized by an indoleamine or phenethylamine (B48288) backbone and mediate their profound effects on consciousness primarily through agonism at the serotonin (B10506) 5-HT2A receptor. In stark contrast, the primary non-nitrogenous hallucinogen of interest, Salvinorin A, is a structurally distinct terpenoid that contains no nitrogen atoms. Its mechanism of action is also fundamentally different, as it has no significant affinity for the 5-HT2A receptor. Instead, Salvinorin A is the most potent naturally occurring agonist of the kappa-opioid receptor (KOR), a G-protein coupled receptor (GPCR) implicated in pain, mood, and consciousness. This unique pharmacology positions Salvinorin A and its analogs as valuable tools for dissecting the role of the KOR system and as potential starting points for the development of novel therapeutics for conditions such as addiction, pain, and depression.

Quantitative Pharmacology of Salvinorin A

Salvinorin A is distinguished by its high affinity and efficacy at the KOR. It is a potent, selective, and high-efficacy KOR agonist. While its primary target is the KOR, some studies have also indicated activity at other receptors, such as a partial agonism at the D2 dopamine (B1211576) receptor, which may contribute to its overall psychoactive effects.

Table 1: Receptor Binding and Functional Activity of Salvinorin A

Receptor Target	Parameter	Value (nM)	Assay Type
Kappa-Opioid Receptor (KOR)	Ki	2.4	Radioligand Competition Binding ([³H]diprenorphine)
EC50	1.8	[³⁵S]GTPγS Binding
Dopamine D2 Receptor	Ki	5-10	Radioligand Competition Binding
EC50	48	Functional Assay (e.g., cAMP)
Serotonin 5-HT2A Receptor	Ki	>10,000	Radioligand Competition Binding
Mu-Opioid Receptor (MOR)	Ki	>10,000	Radioligand Competition Binding
Delta-Opioid Receptor (DOR)	Ki	>10,000	Radioligand Competition Binding

Data compiled from multiple sources. Values are approximations and can vary based on specific experimental conditions.

Signaling Pathways of KOR Activation by Salvinorin A

Salvinorin A's binding to the KOR, a Gi/o-coupled receptor, initiates a cascade of intracellular signaling events. This process involves both G-protein-dependent and G-protein-independent pathways, the latter mediated by β-arrestin. Some research suggests Salvinorin A acts as an "unbiased" agonist, activating both pathways.

G-Protein Dependent Pathway:

• Agonist Binding: Salvinorin A binds to the KOR.

• Conformational Change: The receptor undergoes a conformational change.

• G-Protein Activation: The associated heterotrimeric Gi/o protein is activated, causing the GDP-bound Gα subunit to exchange GDP for GTP.

• Subunit Dissociation: The Gα-GTP and Gβγ subunits dissociate.

• Downstream Effects: The Gαi/o subunit inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. The Gβγ subunit can modulate the activity of various ion channels, such as G-protein-coupled inwardly-rectifying potassium channels (GIRKs).

β-Arrestin Mediated Pathway (G-Protein Independent):

• Receptor Phosphorylation: Agonist-bound KOR is phosphorylated by G-protein-coupled receptor kinases (GRKs).

• β-Arrestin Recruitment: This phosphorylation promotes the binding of β-arrestin 2 to the receptor.

• Downstream Signaling: β-arrestin acts as a scaffold protein, initiating signaling cascades independent of G-proteins, such as the activation of p38 mitogen-activated protein kinase (MAPK). This pathway is also crucial for receptor desensitization and internalization.

Caption: KOR signaling cascade initiated by Salvinorin A.

Experimental Protocols

Accurate characterization of non-nitrogenous hallucinogens requires robust and standardized experimental protocols. Below are detailed methodologies for key in vitro assays.

Radioligand Competition Binding Assay

Objective: To determine the binding affinity (Ki) of a test compound (e.g., Salvinorin A) for a specific receptor (e.g., KOR).

Materials:

• Cell membranes expressing the receptor of interest (e.g., from CHO or HEK-293 cells).

• A specific radioligand for the target receptor (e.g., [³H]diprenorphine for KOR).

• Unlabeled competing test compound (Salvinorin A).

• A non-specific binding control (e.g., a high concentration of a known ligand like naloxone).

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• 96-well plates.

• Glass fiber filters (pre-soaked in polyethyleneimine to reduce non-specific binding).

• Filtration apparatus (cell harvester).

• Scintillation fluid and a scintillation counter.

Procedure:

• Preparation: Thaw frozen cell membrane aliquots on ice and resuspend in ice-cold assay buffer to a predetermined protein concentration.

• Assay Setup: In a 96-well plate, set up triplicate wells for:

  • Total Binding: Membranes + Radioligand + Assay Buffer.

  • Non-specific Binding: Membranes + Radioligand + High concentration of non-specific control ligand.

  • Competition: Membranes + Radioligand + Serial dilutions of the test compound.

• Incubation: Add the membrane preparation, test compound/buffer, and radioligand to the wells. Incubate the plate at a specific temperature (e.g., 25°C) for a sufficient time to reach equilibrium (e.g., 60-90 minutes).

• Filtration: Terminate the incubation by rapid vacuum filtration through the glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.

• Washing: Quickly wash the filters with ice-cold assay buffer to remove any remaining unbound radioligand.

• Counting: Place the filters into scintillation vials, add scintillation fluid, and quantify the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the log concentration of the test compound. Determine the IC50 (the concentration of test compound that inhibits 50% of specific binding) using non-linear regression. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

[³⁵S]GTPγS Binding Assay

Objective: To measure the functional activation of a Gi/o-coupled GPCR by an agonist, determining its potency (EC50) and efficacy (Emax).

Materials:

• Cell membranes expressing the receptor of interest.

• [³⁵S]GTPγS (a non-hydrolyzable GTP analog).

• GDP (to ensure G-proteins are in their inactive state).

• Test agonist (Salvinorin A).

• Assay Buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, pH 7.4).

• Other materials are similar to the radioligand binding assay.

Procedure:

• Preparation: Prepare membrane aliquots as described for the binding assay.

• Assay Setup: In a 96-well plate, set up triplicate wells.

• Pre-incubation: Add membranes, GDP, and serial dilutions of the test agonist to the wells. Incubate for a short period (e.g., 15 minutes) at 30°C to allow the agonist to bind to the receptor.

• Initiation: Start the reaction by adding [³⁵S]GTPγS to all wells.

• Incubation: Incubate the plate at 30°C for a defined period (e.g., 60 minutes) to allow for [³⁵S]GTPγS binding to activated Gα subunits.

• Termination and Filtration: Stop the reaction by rapid filtration through glass fiber filters (no PEI pre-soak is necessary).

• Washing and Counting: Wash the filters with ice-cold buffer and quantify radioactivity as previously described.

• Data Analysis: Plot the amount of [³⁵S]GTPγS bound (in counts per minute or similar units) against the log concentration of the agonist. Use non-linear regression to fit a sigmoidal dose-response curve and determine the EC50 and Emax values.

β-Arrestin Recruitment Assay

Objective: To measure G-protein-independent signaling by quantifying the recruitment of β-arrestin to the activated receptor.

Methodology Overview: Several commercial platforms exist for this assay, often relying on enzyme fragment complementation (EFC) or bioluminescence resonance energy transfer (BRET). The DiscoverX PathHunter® assay is a common example.

Principle (EFC-based):

• Engineered Cells: Use a cell line stably co-expressing the GPCR of interest fused to a small enzyme fragment (ProLink™) and β-arrestin fused to the larger, complementary enzyme acceptor (EA) fragment of β-galactosidase.

• Agonist Stimulation: When an agonist (Salvinorin A) binds and activates the GPCR, the receptor is phosphorylated, leading to the recruitment of the β-arrestin-EA fusion protein.

• Enzyme Complementation: The proximity of the ProLink and EA fragments forces their complementation, forming an active β-galactosidase enzyme.

• Signal Detection: A substrate is added that is hydrolyzed by the active enzyme to produce a chemiluminescent signal, which is then measured with a luminometer.

Procedure (General):

• Cell Plating: Plate the engineered cells in a 96- or 384-well plate and allow them to attach overnight.

• Compound Addition: Add serial dilutions of the test agonist to the wells.

• Incubation: Incubate the plate for a specified time (e.g., 90 minutes) at 37°C to allow for receptor activation and β-arrestin recruitment.

• Detection: Add the detection reagent mixture according to the manufacturer's protocol and incubate for a further period (e.g., 60 minutes) at room temperature.

• Measurement: Read the chemiluminescent signal using a plate-based luminometer.

• Data Analysis: Plot luminescence against the log concentration of the agonist to generate a dose-response curve and determine EC50 and Emax values.

Standardized Experimental Workflow

The characterization of a novel non-nitrogenous compound suspected of hallucinogenic properties follows a logical progression from initial screening to in-depth functional analysis.

Caption: Workflow for pharmacological characterization.

Conclusion and Future Directions

Non-nitrogenous hallucinogens, exemplified by Salvinorin A, represent a distinct class of psychoactive compounds with a unique mechanism of action centered on the kappa-opioid receptor. Their pharmacology, devoid of primary serotonergic activity, challenges the classical definition of a hallucinogen. The detailed pharmacological data and experimental protocols provided in this guide serve as a foundational resource for researchers in the field. Future research should focus on exploring the structure-activity relationships (SAR) of Salvinorin A analogs to develop biased agonists that may separate therapeutic effects from psychoactive or dysphoric properties. Such efforts could unlock novel therapeutic agents for a range of neuropsychiatric and other disorders.

References

• 1. Salvinorin A - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Salvinorin A, a kappa-opioid receptor agonist hallucinogen: pharmacology and potential template for novel pharmacotherapeutic agents in neuropsychiatric disorders [frontiersin.org]
• 4. Salvinorin A and Salvia divinorum: Toxicology, Pharmacological Profile, and Therapeutic Potential [mdpi.com]
• 5. benchchem.com [benchchem.com]

Endogenous ligands for the kappa-opioid system.

An In-depth Technical Guide to the Endogenous Ligands of the Kappa-Opioid Receptor System

Audience: Researchers, scientists, and drug development professionals.

Introduction

The kappa-opioid receptor (KOR), a member of the G-protein coupled receptor (GPCR) superfamily, is a critical modulator of a wide array of physiological and pathological processes.[1][2] Its endogenous ligands, a family of opioid peptides known as dynorphins, constitute a primary signaling system involved in pain perception, mood regulation, stress responses, and addiction.[3] Activation of the KOR by dynorphins can produce potent analgesia, but is also associated with significant adverse effects such as dysphoria, sedation, and psychotomimesis, which has limited the therapeutic development of KOR agonists.[4][5]

This technical guide provides a comprehensive overview of the endogenous ligands for the KOR system. It details their biochemical origins, summarizes their quantitative receptor binding and functional characteristics, outlines the key experimental protocols for their study, and visualizes the core signaling pathways they initiate. This document is intended to serve as a detailed resource for professionals engaged in neuroscience research and the development of novel therapeutics targeting the KOR system.

The Dynorphin (B1627789) Peptide Family: Endogenous KOR Ligands

The principal endogenous ligands for the KOR are dynorphin peptides. These peptides are derived from a common precursor protein, prodynorphin (pDYN).[6][7] Post-translational processing of pDYN by prohormone convertases yields several active peptides, each with varying lengths and affinities for the KOR.[8]

The major prodynorphin-derived peptides include:

• Dynorphin A (1-17) : Often considered the primary endogenous KOR ligand.[8]

• Dynorphin B (1-13) (also known as Rimorphin)

• α-Neoendorphin

• β-Neoendorphin

• Big Dynorphin : A 32-amino acid peptide containing the sequences of both Dynorphin A and Dynorphin B.[9]

While these peptides exhibit the highest affinity for the KOR, they can also bind to mu-opioid (MOR) and delta-opioid (DOR) receptors, albeit typically with lower affinity.[7][8] This cross-reactivity is an important consideration in experimental design and interpretation.

Quantitative Data: Receptor Binding and Functional Potency

The interaction of dynorphin peptides with the KOR is characterized by high-affinity binding and potent G-protein activation. The following tables summarize key quantitative parameters from the scientific literature. Note that values can vary based on experimental conditions, tissue/cell type, and specific assay protocols.

Table 1: Kappa-Opioid Receptor Binding Affinities (Ki) of Endogenous Ligands

Ligand	Ki (nM)	Radioligand Competitor	Receptor Source	Reference
Dynorphin A (1-17)	0.1 - 0.8	[³H]U69,593 / [³H]Diprenorphine	CHO-hKOR / Mouse Brain	[4][10]
Dynorphin A (1-8)	~0.1	Not Specified	HEK-fKOP	[11]
Dynorphin A (1-13)	~0.25	[³H]U69,593	Monkey Brain	[12]
Dynorphin B	0.9 - 2.5	[³H]Diprenorphine	CHO-hKOR	[9]
α-Neoendorphin	0.20 - 0.45	[³H]α-neo-endorphin / [³H]U69,593	Rat Brain / Mouse Brain	[13][14]
Big Dynorphin	~0.4	[³H]Diprenorphine	CHO-hKOR	[9]

Ki (Inhibition Constant): Concentration of a competing ligand that occupies 50% of receptors in the presence of a radioligand.

Table 2: Functional Potency (EC₅₀) and Efficacy of Endogenous Ligands in [³⁵S]GTPγS Assays

Ligand	EC₅₀ (nM)	Efficacy (Eₘₐₓ %)	Receptor Source	Reference
Dynorphin A (1-17)	0.1 - 21.0	Full Agonist (~87-100%)	CHO-hKOR / Mouse Striatum	[4][15]
Dynorphin B	~1.3	Full Agonist	CHO-hKOR	[9]
α-Neoendorphin	~0.5	Full Agonist	KOR-Gαz BRET Assay	[16]
Big Dynorphin	~0.08	Full Agonist (>100%)	CHO-hKOR	[9]

EC₅₀ (Half-maximal Effective Concentration): Concentration of an agonist that provokes a response halfway between the baseline and maximum possible response. Eₘₐₓ (Maximum Efficacy): The maximum response achievable by an agonist, often expressed relative to a standard full agonist.

KOR Signaling Pathways

KOR activation by endogenous ligands initiates complex intracellular signaling cascades. These pathways are broadly categorized into G-protein-dependent and β-arrestin-dependent signaling, a concept known as "biased agonism."

G-Protein-Dependent Signaling

The canonical KOR signaling pathway is mediated through the heterotrimeric G-protein, Gαi/o.[17] This pathway is primarily associated with the therapeutic effects of KOR agonists, such as analgesia.

• Ligand Binding & G-Protein Activation : Dynorphin binds to the KOR, inducing a conformational change that promotes the exchange of GDP for GTP on the Gαi/o subunit.

• G-Protein Dissociation : The activated Gαi/o-GTP subunit dissociates from the Gβγ dimer.

• Downstream Effector Modulation :

  • Gαi/o-GTP directly inhibits the enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[17]

  • Gβγ dimer modulates ion channels, primarily by activating G-protein-gated inwardly rectifying potassium (GIRK) channels and inhibiting N-type voltage-gated calcium channels (VGCCs). This leads to neuronal hyperpolarization and reduced neurotransmitter release.[3]

Caption: KOR G-Protein Dependent Signaling Pathway.

β-Arrestin-Dependent Signaling

Separate from G-protein coupling, KOR activation can also trigger a signaling cascade mediated by β-arrestin proteins. This pathway is increasingly implicated in the adverse, dysphoric effects associated with KOR agonists.[3]

• Receptor Phosphorylation : Upon agonist binding, G-protein-coupled receptor kinases (GRKs) phosphorylate serine and threonine residues on the intracellular tail of the KOR.

• β-Arrestin Recruitment : The phosphorylated receptor serves as a docking site for β-arrestin 2.

• Downstream Signaling & Internalization : β-arrestin binding blocks further G-protein interaction (desensitization) and acts as a scaffold for other signaling proteins, such as mitogen-activated protein kinases (MAPKs) like p38. This scaffolding initiates distinct downstream signaling. β-arrestin also mediates the internalization of the receptor from the cell surface via clathrin-coated pits.

Caption: KOR β-Arrestin Dependent Signaling Pathway.

Experimental Protocols

Characterizing the interaction of endogenous ligands with the KOR requires specific biochemical assays. The following are detailed protocols for two fundamental techniques.

Radioligand Competition Binding Assay

This assay determines the binding affinity (Ki) of an unlabeled ligand (e.g., Dynorphin A) by measuring its ability to compete off a radiolabeled ligand with known affinity for the KOR.

Materials:

• Receptor Source: Cell membranes from cell lines (e.g., HEK293, CHO) stably expressing the human KOR, or brain tissue homogenates (e.g., guinea pig brain).[18]

• Radioligand: [³H]U69,593, a selective KOR agonist.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Test Ligand: Endogenous peptide (e.g., Dynorphin A) at various concentrations.

• Non-specific Control: High concentration of an unlabeled KOR ligand (e.g., 10 µM U69,593).

• Equipment: 96-well plates, rapid filtration device (cell harvester), glass fiber filters (e.g., GF/B), liquid scintillation counter.

Methodology:

• Membrane Preparation: Homogenize cells or tissue in ice-cold buffer, followed by centrifugation to pellet cellular debris. Perform a high-speed centrifugation (e.g., 40,000 x g) to pellet the membrane fraction. Wash and resuspend the final pellet in assay buffer. Determine protein concentration via a Bradford or similar assay.[19]

• Assay Setup: In a 96-well plate, combine:

  • Receptor membranes (e.g., 20 µg protein/well).

  • [³H]U69,593 at a fixed concentration near its Kd (e.g., 0.4 nM).[2]

  • Varying concentrations of the unlabeled test ligand (e.g., 10⁻¹² to 10⁻⁵ M).

  • For total binding wells, add assay buffer instead of test ligand.

  • For non-specific binding wells, add the non-specific control ligand.

• Incubation: Incubate the plate at 25°C for 60-90 minutes to reach binding equilibrium.[2]

• Termination & Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. The membranes with bound radioligand are trapped on the filter.

• Washing: Wash the filters multiple times with ice-cold assay buffer to remove unbound radioligand.[18]

• Quantification: Dry the filters, add scintillation cocktail, and measure the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

  • Plot the percent specific binding against the log concentration of the test ligand to generate a competition curve.

  • Determine the IC₅₀ value (concentration of test ligand that inhibits 50% of specific binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.[20]

Caption: Workflow for a Radioligand Competition Binding Assay.

[³⁵S]GTPγS Functional Assay

This is a functional assay that directly measures G-protein activation. It quantifies the binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS, to Gα subunits following receptor stimulation by an agonist.

Materials:

• Receptor Source: KOR-expressing cell membranes.

• Radioligand: [³⁵S]GTPγS.

• Assay Buffer: e.g., 20 mM HEPES, 100 mM NaCl, 10 mM MgCl₂, pH 7.4.[2]

• GDP: Guanosine diphosphate (B83284) (e.g., 10 µM final concentration) to ensure G-proteins are in their inactive state.[2]

• Test Ligand: Endogenous peptide (e.g., Dynorphin A) at various concentrations.

• Basal Control: No agonist added.

• Non-specific Control: High concentration of unlabeled GTPγS (e.g., 10 µM).

• Equipment: Same as for radioligand binding assay.

Methodology:

• Membrane Preparation: Prepare membranes as described in section 5.1.

• Assay Setup: In a 96-well plate, combine in order:

  • Assay buffer.

  • Cell membranes (e.g., 15 µg protein/well).[2]

  • GDP solution.

  • Varying concentrations of the test agonist.

• Pre-incubation: Pre-incubate the plate at 30°C for 15 minutes.[19]

• Initiation: Add [³⁵S]GTPγS (e.g., 0.05 nM final concentration) to each well to start the reaction.[2]

• Incubation: Incubate at 30°C for 60 minutes with gentle shaking.[19]

• Termination, Filtration, and Washing: Terminate the reaction by rapid filtration and wash the filters as described in section 5.1.

• Quantification: Measure the radioactivity of the [³⁵S]GTPγS bound to the G-proteins on the filters.

• Data Analysis:

  • Subtract non-specific binding from all wells.

  • Plot the specific [³⁵S]GTPγS binding (often as a percentage of stimulation over basal) against the log concentration of the agonist.

  • Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ (potency) and Eₘₐₓ (efficacy) of the endogenous ligand.

Caption: Workflow for a [³⁵S]GTPγS Functional Assay.

Conclusion and Future Directions

The dynorphins are a family of potent, high-affinity endogenous ligands for the kappa-opioid receptor. Their activation of the KOR initiates complex, pathway-specific signaling that mediates both profound analgesia and significant, dose-limiting adverse effects. A thorough understanding of the quantitative pharmacology and signaling mechanisms of each endogenous peptide is crucial for the rational design of novel KOR-targeted therapeutics. The development of "biased agonists" that preferentially activate the G-protein pathway over the β-arrestin pathway represents a promising strategy to harness the analgesic potential of the KOR system while minimizing dysphoria and other undesirable side effects. The protocols and data presented in this guide provide a foundational framework for researchers and drug developers working to achieve this goal.

References

• 1. Frontiers | Design and development of novel, short, stable dynorphin-based opioid agonists for safer analgesic therapy [frontiersin.org]
• 2. mdpi.com [mdpi.com]
• 3. Dynorphin–Still an Extraordinarily Potent Opioid Peptide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Characterization of kappa opioid receptor mediated, dynorphin-stimulated [35S]GTPγS binding in mouse striatum for the evaluation of selective KOR ligands in an endogenous setting - PMC [pmc.ncbi.nlm.nih.gov]
• 5. giffordbioscience.com [giffordbioscience.com]
• 6. eurofinsdiscovery.com [eurofinsdiscovery.com]
• 7. researchgate.net [researchgate.net]
• 8. Fundamentals of the Dynorphins / Kappa Opioid Receptor System: From Distribution to Signaling and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Big dynorphin as a putative endogenous ligand for the kappa-opioid receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 12. Binding affinity and selectivity of opioids at mu, delta and kappa receptors in monkey brain membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. alpha-Neo-endorphin: receptor binding properties of the tritiated ligand - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. experts.arizona.edu [experts.arizona.edu]
• 15. Frontiers | A Review of the Therapeutic Potential of Recently Developed G Protein-Biased Kappa Agonists [frontiersin.org]
• 16. Unique Pharmacological Properties of the Kappa Opioid Receptor Signaling Through Gαz as Shown with Bioluminescence Resonance Energy Transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Pharmacology of Kappa Opioid Receptors: Novel Assays and Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]
• 20. benchchem.com [benchchem.com]

The Ritualistic Use of Salvia divinorum in Mazatec Tradition: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Salvia divinorum, a perennial herb of the Lamiaceae family, holds a significant place in the spiritual and medicinal practices of the Mazatec people of Oaxaca, Mexico.[1][2][3][4] Traditionally known by names such as "Ska Pastora" or "Hierba de la Pastora" (Shepherdess's Herb), this plant is utilized in ceremonial rituals for divination, healing, and spiritual exploration.[1] The primary psychoactive compound in Salvia divinorum is Salvinorin A, a potent and selective kappa-opioid receptor (KOR) agonist. This document provides an in-depth technical guide to the traditional Mazatec use of Salvia divinorum, presenting available quantitative data, outlining ritualistic protocols, and detailing the known pharmacological signaling pathways of its active constituent.

Quantitative Data on Traditional Use

Quantitative data regarding the traditional use of Salvia divinorum is primarily centered on the dosage of leaves consumed. Demographic data of Mazatec users is not extensively documented in available literature.

Parameter	Description	Source
Dosage (Fresh Leaves)	20 to 80 or more fresh leaves are typically used. The number of leaves depends on the individual's physical constitution and the purpose of the ritual. For treating internal ailments, 40 or more leaves may be used.
Dosage (Infusion)	An infusion is created by crushing the leaves in water. For treating conditions like alcoholism, a high dose of 50 to 100 leaves may be used to prepare the infusion.
Salvinorin A Content (Dried Leaves)	The concentration of Salvinorin A in dried leaves can vary.

Experimental Protocols: Ethnobotanical Research Methodology

The understanding of the traditional use of Salvia divinorum is largely derived from ethnobotanical field studies employing qualitative methodologies. While specific, replicable experimental protocols are not extensively detailed in the literature, the general approach involves the following:

• Participant Observation: Researchers immerse themselves in the Mazatec culture to observe and participate in rituals, where appropriate and permitted. This method allows for a deep, contextual understanding of the plant's role in the community.

• Unstructured and Semi-structured Interviews: Ethnobotanists conduct interviews with shamans (curanderos) and other community members to gather information on the beliefs, practices, and knowledge surrounding Salvia divinorum. These interviews are often conversational to encourage open sharing of information.

• Specimen Collection: When permitted, researchers collect plant specimens for botanical identification and phytochemical analysis. This process is often conducted with the guidance and permission of local shamans, who may keep the locations of the wild or cultivated plants secret.

The Mazatec Ritual: A Procedural Workflow

The traditional Mazatec ceremony involving Salvia divinorum is a structured event with specific procedural elements designed to facilitate a spiritual experience.

Caption: A workflow diagram illustrating the key stages of a traditional Mazatec Salvia divinorum ceremony.

Pharmacology: Signaling Pathway of Salvinorin A

Salvinorin A's psychoactive effects are primarily mediated by its potent and selective agonism of the kappa-opioid receptor (KOR), a G-protein coupled receptor (GPCR). Unlike classical hallucinogens that primarily target serotonin (B10506) receptors, Salvinorin A's mechanism of action is distinct.

Caption: The intracellular signaling cascade initiated by the binding of Salvinorin A to the kappa-opioid receptor.

Upon binding of Salvinorin A to the KOR, the associated inhibitory G-protein (Gi/o) is activated. This activation leads to the dissociation of the G-protein subunits (α and βγ). The α subunit inhibits the enzyme adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels. The βγ subunits can directly modulate the activity of ion channels, leading to a decrease in calcium (Ca²⁺) influx and an increase in potassium (K⁺) efflux, which hyperpolarizes the neuron and reduces its excitability. Additionally, the βγ subunits can activate the mitogen-activated protein kinase (MAPK) cascade. These downstream effects collectively alter neuronal signaling and are believed to underlie the psychoactive properties of Salvia divinorum.

Conclusion

The traditional Mazatec use of Salvia divinorum represents a complex interplay of cultural practice, ritualistic procedure, and potent pharmacology. For researchers and drug development professionals, understanding this traditional context is crucial for appreciating the nuances of Salvinorin A's effects and its potential therapeutic applications. The unique mechanism of action of Salvinorin A as a selective kappa-opioid receptor agonist offers a promising avenue for the development of novel therapeutics for a range of neurological and psychiatric disorders. Further research, conducted with respect for the cultural origins of this knowledge, is warranted to fully elucidate the therapeutic potential of this remarkable plant.

References

• 1. Salvia Divinorum 101: Use, Effects, History & Science - Sensi Seeds [sensiseeds.com]
• 2. The Use of Salvia divinorum from a Mazatec Perspective - OPEN Foundation [open-foundation.org]
• 3. Salvia divinorum - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]

The Biosynthesis of Salvinorin A in Salvia divinorum: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Salvinorin A, a neoclerodane diterpenoid from Salvia divinorum, is a highly potent and selective kappa-opioid receptor agonist, making it a molecule of significant interest for neuroscience research and drug development. Unlike classical opioids, it is non-nitrogenous, presenting a unique scaffold for therapeutic innovation. This technical guide provides an in-depth overview of the biosynthetic pathway of salvinorin A, detailing the enzymatic steps, intermediate compounds, and genetic regulation. It consolidates current research findings, presenting quantitative data in structured tables, outlining detailed experimental protocols, and visualizing complex pathways and workflows through diagrams to facilitate a comprehensive understanding for researchers in the field.

The Biosynthetic Pathway of Salvinorin A

The biosynthesis of salvinorin A is a complex process localized within the glandular trichomes on the leaves of Salvia divinorum[1][2]. The pathway originates from the plastidial 2-C-methyl-D-erythritol 4-phosphate (MEP) or deoxyxylulose phosphate (B84403) (DOXP) pathway, rather than the classic mevalonic acid (MVA) pathway[3][4]. This is consistent with the biosynthesis of many other diterpenoids in plants.

The pathway can be conceptualized in three main stages:

• Scaffold Formation: Synthesis of the core diterpene skeleton from primary metabolites.

• Oxidative Modifications: A series of reactions catalyzed by cytochrome P450 monooxygenases (CYPs) that functionalize the diterpene scaffold.

• Tailoring Reactions: Final enzymatic steps, including methylation and acylation, to produce the final salvinorin A molecule.

Stage 1: Diterpene Scaffold Formation

The initial steps of salvinorin A biosynthesis involve the formation of the universal C20 diterpenoid precursor, geranylgeranyl diphosphate (B83284) (GGPP), from isopentenyl diphosphate (IPP) and dimethylallyl diphosphate (DMAPP) generated via the MEP/DOXP pathway[5].

The key enzymes involved in the formation of the characteristic clerodane skeleton are diterpene synthases (diTPSs). In Salvia divinorum, five diTPSs have been identified through transcriptome analysis: two class II diTPSs (SdCPS1 and SdCPS2) and three class I diTPSs (SdKSL1-3).

• Geranylgeranyl Diphosphate (GGPP) to (-)-Kolavenyl Diphosphate (KPP): The committed step in salvinorin A biosynthesis is the cyclization of GGPP to form the clerodane scaffold. This reaction is catalyzed by the class II diTPS, clerodienyl diphosphate synthase (SdCPS2) . SdCPS2 converts GGPP into (-)-kolavenyl diphosphate (also referred to as clerodienyl diphosphate)[6]. This enzyme is specifically expressed in the glandular trichomes, supporting its dedicated role in the salvinorin A pathway.

• (-)-Kolavenyl Diphosphate to (-)-Kolavenol: The diphosphate group is then removed from (-)-kolavenyl diphosphate to yield (-)-kolavenol. This dephosphorylation is thought to be catalyzed by a class I diTPS. While several class I diTPSs have been identified in S. divinorum (SdKSL1-3), the specific enzyme responsible for this step in salvinorin A biosynthesis is yet to be definitively confirmed in vivo. However, co-expression studies suggest potential roles for these enzymes[7].

Stage 2: Oxidative Modifications by Cytochrome P450s

Following the formation of the (-)-kolavenol backbone, a series of oxidative modifications are carried out by cytochrome P450 enzymes (CYPs). These enzymes introduce oxygen functionalities that are crucial for the final structure and activity of salvinorin A.

• (-)-Kolavenol to Crotonolide G: The enzyme crotonolide G synthase (SdCS) , identified as CYP76AH39 , catalyzes the conversion of (-)-kolavenol to crotonolide G, a dihydrofuran neoclerodane. This step involves the incorporation of an aerobic oxygen atom[8].

• Further Oxidations: Another key cytochrome P450, CYP728D26 , has been identified to catalyze a C18 oxygenation on crotonolide G[6]. This is a critical step towards the formation of the butenolide moiety of salvinorin A.

Stage 3: Tailoring Reactions

The final steps in the biosynthesis of salvinorin A involve tailoring reactions that add the final functional groups to the molecule.

• Methylation: Isotope labeling studies using [Me-¹³C]-methionine have shown that the C-4 carboxyl group of a salvinorin A precursor is methylated by a S-adenosyl-L-methionine (SAM)-dependent O-methyltransferase [3][4]. The specific enzyme responsible for this methylation has not yet been isolated and characterized.

• Acylation: The C-2 position of the salvinorin A molecule is acetylated. The enzyme responsible for this acylation reaction has not been identified to date.

Quantitative Data

Quantitative analysis of salvinorin A and its precursors is crucial for understanding the efficiency of the biosynthetic pathway and for metabolic engineering efforts. The available data is summarized below.

Table 1: Salvinorin A Content in Salvia divinorum

Plant Material	Concentration Range (mg/g dry weight)	Reference
Dried Leaves	0.89 - 3.70	[5]
Dried Leaves	7.6	[5]
Hawaiian Plants (Dried Leaves)	7.8	[5]

Table 2: Enzyme Kinetic Parameters

Currently, specific kinetic parameters (Km, kcat) for the core biosynthetic enzymes (SdCPS2, CYP76AH39, CYP728D26) are not extensively reported in the literature. The following data pertains to enzymes involved in the metabolism of salvinorin A, which may inform on potential substrate interactions.

Enzyme	Substrate	Kinetic Parameter	Value	Reference
CYP728D26	Crotonolide G	Km	13.9 µM	[6]
Carboxylesterase	Salvinorin A	Michaelis-Menten kinetics observed	Not specified	[5]
UGT2B7	Salvinorin A	Michaelis-Menten kinetics observed	Not specified	[5]

Experimental Protocols

This section provides detailed methodologies for key experiments related to the study of salvinorin A biosynthesis.

Extraction and Purification of Salvinorin A

This protocol describes a common method for the laboratory-scale extraction and purification of salvinorin A from dried S. divinorum leaves.

Materials:

• Dried and pulverized S. divinorum leaves

• Acetone (B3395972) (analytical grade)

• Methanol (B129727) (HPLC grade)

• Chloroform

• Rotary evaporator

• Sonication bath

• Filtration apparatus (e.g., Büchner funnel with filter paper)

• High-Performance Liquid Chromatography (HPLC) system with a C18 column

Protocol:

• Extraction:

  • Submerge a known quantity of pulverized dried leaves (e.g., 100 g) in a suitable volume of acetone (e.g., 1 L) in a sealed container.

  • Sonicate the mixture for 5-10 minutes or stir vigorously for 1-3 hours at room temperature.

  • Separate the plant material from the solvent by filtration.

  • Repeat the extraction process two more times with fresh acetone to ensure maximum yield.

  • Combine the acetone extracts.

• Concentration:

  • Evaporate the combined acetone extracts to dryness using a rotary evaporator under reduced pressure. The resulting crude extract will be a dark, waxy residue.

• Purification by HPLC:

  • Dissolve the crude extract in a minimal amount of acetonitrile (B52724) or a mixture of acetonitrile and water.

  • Filter the solution through a 0.2 µm syringe filter.

  • Inject the filtered solution onto a preparative or semi-preparative C18 HPLC column.

  • Elute with an isocratic or gradient mobile phase of acetonitrile and water (e.g., starting with 40:60 v/v).

  • Monitor the elution at 210 nm. Salvinorin A typically has a retention time that can be determined using a standard.

  • Collect the fractions containing the salvinorin A peak.

• Final Concentration and Recrystallization:

  • Combine the collected fractions and evaporate the solvent under reduced pressure.

  • For higher purity, the dried, purified salvinorin A can be recrystallized from methanol. Dissolve the compound in a minimal amount of hot methanol and allow it to cool slowly to form crystals.

In Vitro Enzyme Assay for SdCPS2

This protocol outlines a method for the in vitro characterization of the diterpene synthase SdCPS2 using recombinant protein.

Materials:

• Recombinantly expressed and purified SdCPS2 enzyme

• Geranylgeranyl diphosphate (GGPP) substrate

• Assay buffer (e.g., 50 mM HEPES, pH 7.2, 100 mM KCl, 10 mM MgCl₂, 5% v/v glycerol, 5 mM DTT)

• Alkaline phosphatase

• Organic solvent for extraction (e.g., hexane (B92381) or ethyl acetate)

• Gas Chromatography-Mass Spectrometry (GC-MS) system

Protocol:

• Enzyme Reaction Setup:

  • In a microcentrifuge tube, combine the assay buffer, a known concentration of GGPP (e.g., 50 µM), and purified SdCPS2 enzyme (e.g., 1-5 µg).

  • Initiate the reaction by adding the enzyme to the substrate-buffer mixture.

  • Incubate the reaction at a suitable temperature (e.g., 30°C) for a defined period (e.g., 1-2 hours).

• Dephosphorylation:

  • To analyze the product by GC-MS, the diphosphate moiety must be removed. Add alkaline phosphatase to the reaction mixture and incubate for an additional 1-2 hours at 37°C. This will convert the (-)-kolavenyl diphosphate product to (-)-kolavenol.

• Product Extraction:

  • Extract the reaction mixture with an equal volume of hexane or ethyl acetate.

  • Vortex thoroughly and centrifuge to separate the phases.

  • Carefully transfer the organic (upper) layer to a new tube.

• GC-MS Analysis:

  • Concentrate the organic extract under a stream of nitrogen if necessary.

  • Analyze the sample by GC-MS to identify the dephosphorylated product, (-)-kolavenol, by comparing its mass spectrum and retention time to an authentic standard or published data.

Isotope Labeling in S. divinorum Microshoots

This protocol is for tracing the biosynthetic origin of salvinorin A using stable isotope-labeled precursors in sterile plant cultures.

Materials:

• Sterile S. divinorum microshoot cultures

• Growth medium (e.g., Murashige and Skoog medium)

• Isotopically labeled precursor (e.g., [1-¹³C]-glucose, [Me-¹³C]-methionine)

• Extraction solvents (as per Protocol 3.1)

• NMR spectrometer and/or High-Resolution Mass Spectrometer (HR-MS)

Protocol:

• Precursor Feeding:

  • Prepare the sterile growth medium and supplement it with a known concentration of the isotopically labeled precursor (e.g., 1% w/v [1-¹³C]-glucose). Note: Phytotoxicity assays may be required to determine the optimal precursor concentration.

  • Transfer sterile S. divinorum microshoots to the labeled medium.

  • Culture the microshoots for a sufficient period to allow for precursor uptake and incorporation into salvinorin A (e.g., 4 weeks).

• Harvesting and Extraction:

  • Harvest the microshoots from the medium and wash them with sterile water.

  • Freeze-dry or air-dry the plant material.

  • Extract and purify salvinorin A as described in Protocol 3.1.

• Analysis:

  • Analyze the purified salvinorin A by HR-MS to determine the mass shift corresponding to the incorporation of the stable isotope.

  • Perform ¹³C-NMR spectroscopy to identify the specific carbon atoms in the salvinorin A molecule that have been enriched with ¹³C, thereby elucidating the biosynthetic pathway.

Regulation of Biosynthesis

The regulation of salvinorin A biosynthesis is not yet fully understood. However, several lines of evidence point towards transcriptional regulation of the biosynthetic genes, potentially influenced by developmental cues and environmental stimuli.

• Tissue-Specific Expression: The genes encoding key biosynthetic enzymes, such as SdCPS2, show high expression levels in the glandular trichomes of the leaves, which are the primary site of salvinorin A accumulation[1]. This indicates that the pathway is under tight spatial regulation.

• Transcriptional Control: In other Salvia species, the biosynthesis of terpenoids is known to be regulated by various families of transcription factors, including MYB, bHLH, and AP2/ERF families[9][10]. It is likely that homologous transcription factors regulate the expression of salvinorin A biosynthetic genes in S. divinorum.

• Hormonal Influence: Jasmonates (such as jasmonic acid) are plant hormones known to be involved in defense responses and the induction of secondary metabolite production, including terpenoids, in many plant species[11][12]. While direct evidence in S. divinorum is limited, it is plausible that jasmonate signaling plays a role in regulating salvinorin A biosynthesis, particularly in response to biotic or abiotic stress.

Future Directions

While significant progress has been made in elucidating the biosynthesis of salvinorin A, several key areas require further investigation:

• Identification of Missing Enzymes: The class I diTPS responsible for the dephosphorylation of (-)-kolavenyl diphosphate, the acyltransferase for the C-2 acetylation, and the specific SAM-dependent O-methyltransferase need to be identified and characterized.

• Enzyme Kinetics: Detailed kinetic studies of the known biosynthetic enzymes are needed to understand the flux through the pathway and identify potential rate-limiting steps.

• Regulatory Mechanisms: The transcription factors and signaling pathways that control the expression of the salvinorin A biosynthetic genes need to be elucidated. This knowledge is essential for any attempts to metabolically engineer the pathway.

• Metabolite Transport: The mechanisms by which salvinorin A is transported and accumulated in the subcuticular space of the glandular trichomes are unknown.

A complete understanding of the salvinorin A biosynthetic pathway will not only provide insights into the fascinating biochemistry of this unique psychoactive molecule but also pave the way for its biotechnological production in microbial or plant-based systems. This could provide a sustainable and scalable source of salvinorin A and its analogues for further research and development of novel therapeutics.

References

• 1. Localization of salvinorin A and related compounds in glandular trichomes of the psychoactive sage, Salvia divinorum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Localization of Salvinorin A and Related Compounds in Glandular Trichomes of the Psychoactive Sage, Salvia divinorum - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biosynthesis of salvinorin A proceeds via the deoxyxylulose phosphate pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biosynthesis of salvinorin A proceeds via the deoxyxylulose phosphate pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Frontiers | Transcription Factor: A Powerful Tool to Regulate Biosynthesis of Active Ingredients in Salvia miltiorrhiza [frontiersin.org]
• 10. Transcription Factor: A Powerful Tool to Regulate Biosynthesis of Active Ingredients in Salvia miltiorrhiza - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Jasmonic Acid Signaling Pathway in Response to Abiotic Stresses in Plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Jasmonates: An Update on Biosynthesis, Signal Transduction and Action in Plant Stress Response, Growth and Development - PMC [pmc.ncbi.nlm.nih.gov]

The Intricate World of Neoclerodane Diterpenes: A Technical Guide to Their Chemical Structure and Biological Properties

For Researchers, Scientists, and Drug Development Professionals

Neoclerodane diterpenes represent a vast and structurally diverse class of natural products that have garnered significant attention from the scientific community.[1][2][3] Found in a wide array of plant species, as well as in some fungi, bacteria, and marine organisms, these bicyclic diterpenoids exhibit a remarkable range of biological activities.[1][4] This technical guide provides an in-depth exploration of the core chemical structure, key properties, and relevant experimental protocols associated with neoclerodane diterpenes, offering a valuable resource for researchers in natural product chemistry, pharmacology, and drug development.

Core Chemical Structure and Classification

Neoclerodane diterpenes are characterized by a bicyclic carbon skeleton, which is comprised of a decalin ring system and a side chain at the C-9 position.[1][5] The stereochemistry at the decalin ring junction (A/B rings) and the relative orientation of the substituents at C-8 and C-9 are key features used for their classification.[1][3] The two primary classifications are neo-clerodanes and ent-neo-clerodanes, which are enantiomers of each other.[6] Further classification is based on the cis or trans fusion of the decalin rings.[1][3]

The general structure of a neoclerodane diterpene features a substituted decalin core with a side chain that often includes a furan (B31954) or a lactone ring.[5] Salvinorin A, a potent psychoactive compound isolated from Salvia divinorum, is a well-studied example of a neoclerodane diterpene.[1][5][7][8]

Physicochemical Properties

The physicochemical properties of neoclerodane diterpenes can vary significantly based on their specific substitutions. However, they are generally characterized as lipophilic molecules with limited water solubility.[9] Salvinorin A, for instance, is soluble in organic solvents like ethanol (B145695) and acetone (B3395972) but not readily soluble in water.[10] The presence of ester and furan functional groups in many neoclerodane diterpenes influences their chemical reactivity and metabolic stability. The furan ring, in particular, can be susceptible to metabolic activation by cytochrome P450 enzymes, which is a critical consideration in drug development.[8][11][12]

Below is a table summarizing key physicochemical data for Salvinorin A, a representative neoclerodane diterpene.

Property	Value	Reference
Molecular Formula	C₂₃H₂₈O₈	[13]
Molecular Weight	432.47 g/mol	[13]
Melting Point	238-240 °C	[1][13]
LogP	2.5	[9]
Water Solubility	Low	[9][10]
Optical Rotation	[α]²²_D_ -45.3° (c=0.25, CHCl₃)	[13]

Biological Activities and Signaling Pathways

Neoclerodane diterpenes have been reported to possess a wide spectrum of biological activities, including insect antifeedant, antimicrobial, anti-inflammatory, cytotoxic, and neuromodulatory effects.[1][4]

Anti-inflammatory Activity: Many neoclerodane diterpenes exhibit potent anti-inflammatory properties.[4] One of the key mechanisms underlying this activity is the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages.[14][15] This effect is often mediated through the suppression of the inducible nitric oxide synthase (iNOS) enzyme and modulation of the NF-κB signaling pathway.[16]

Cytotoxic Activity: A significant number of neoclerodane diterpenes have demonstrated cytotoxic effects against various cancer cell lines.[1][4] Their mechanisms of action can be multifaceted, involving the induction of apoptosis and interference with key cellular signaling pathways.

Neuromodulatory Effects: A fascinating aspect of some neoclerodane diterpenes is their interaction with the central nervous system. Salvinorin A, for example, is a potent and selective kappa-opioid receptor (KOR) agonist.[1][5][17][18][19] This interaction is responsible for its hallucinogenic properties and has opened avenues for the development of novel therapeutics for pain, addiction, and mood disorders.[18] The KOR signaling cascade involves G-protein coupling and the modulation of downstream effectors such as adenylyl cyclase and mitogen-activated protein kinases (MAPKs).[20]

Below are diagrams illustrating the kappa-opioid receptor and NF-κB signaling pathways, which are key targets for many neoclerodane diterpenes.

Kappa-Opioid Receptor Signaling Pathway

NF-κB Signaling Pathway Inhibition

Experimental Protocols

Isolation and Purification of Neoclerodane Diterpenes from Teucrium species

This protocol provides a general workflow for the isolation and purification of neoclerodane diterpenes from plant material, exemplified by the genus Teucrium, which is a rich source of these compounds.[21][22][23]

Isolation and Purification Workflow

1. Extraction:

• Air-dried and powdered aerial parts of the plant material are subjected to extraction with an appropriate solvent system.[2][22] Common choices include methanol or a mixture of hexane and dichloromethane.[2][22]

• The extraction can be performed at room temperature with stirring or through methods like Soxhlet extraction.[24]

• The solvent is then evaporated under reduced pressure to yield a crude extract.[2][22]

2. Partitioning:

• The crude extract is suspended in water and partitioned successively with immiscible organic solvents of increasing polarity, such as hexane and ethyl acetate (B1210297).[2][22] This step separates compounds based on their polarity.

3. Column Chromatography:

• The organic fractions (e.g., the ethyl acetate fraction) are subjected to column chromatography over silica (B1680970) gel.[2][22]

• A gradient elution system, for example, with increasing proportions of ethyl acetate in hexane, is used to separate the compounds into fractions.[24]

4. High-Performance Liquid Chromatography (HPLC):

• Fractions containing compounds of interest are further purified by reversed-phase HPLC.[4][25]

• A C18 column is commonly used with a gradient of water and methanol as the mobile phase.[4]

• Detection is typically performed using a UV detector.[4]

Structural Elucidation by Nuclear Magnetic Resonance (NMR) Spectroscopy

The definitive structural elucidation of isolated neoclerodane diterpenes is achieved through a combination of one-dimensional (1D) and two-dimensional (2D) NMR experiments, along with mass spectrometry.[2][22][23]

Typical NMR Experiments:

• 1D NMR: ¹H NMR, ¹³C NMR, and DEPT (Distortionless Enhancement by Polarization Transfer) are used to determine the proton and carbon environments.[26]

• 2D NMR:

  • COSY (Correlation Spectroscopy): Identifies proton-proton couplings.[26]

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons to their directly attached carbons.[26]

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two to three bonds, crucial for assembling the carbon skeleton.[26]

  • NOESY (Nuclear Overhauser Effect Spectroscopy): Provides information about the spatial proximity of protons, which is essential for determining the relative stereochemistry.

General NMR Data Acquisition Parameters: Standard pulse sequences provided by the spectrometer manufacturer are typically used.[27] Key parameters to be optimized include:

• Number of Scans: Sufficient scans are acquired to achieve an adequate signal-to-noise ratio.[28]

• Acquisition Time: Typically 1-5 seconds for ¹H NMR to ensure good resolution.[28]

• Relaxation Delay: A delay of 1-2 seconds is common to allow for nuclear relaxation between pulses.[27]

• Pulse Width: A 90° pulse is often used for quantitative measurements.[28]

Biological Assays

1. Cytotoxicity Assessment using the MTT Assay: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.[29][30][31][32]

• Cell Seeding: Cancer cells are seeded in 96-well plates at a predetermined density and allowed to adhere overnight.[29][33]

• Compound Treatment: The cells are then treated with various concentrations of the neoclerodane diterpene for a specified period (e.g., 72 hours).[29][33]

• MTT Addition: MTT solution is added to each well and incubated for a few hours.[31] Metabolically active cells will reduce the yellow MTT to purple formazan (B1609692) crystals.[31][32]

• Solubilization and Absorbance Measurement: A solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals, and the absorbance is measured using a microplate reader at a wavelength of 570-590 nm.[31][32] Cell viability is expressed as a percentage of the untreated control.

2. Anti-inflammatory Activity via Nitric Oxide (NO) Inhibition Assay: This assay measures the ability of a compound to inhibit the production of NO in macrophages stimulated with lipopolysaccharide (LPS).[14][34][35][36]

• Cell Culture: Murine macrophage cells (e.g., RAW 264.7) are cultured in 96-well plates.[14]

• Treatment: The cells are pre-treated with different concentrations of the neoclerodane diterpene for a short period before being stimulated with LPS (e.g., 1 µg/mL) for 20-24 hours.[14]

• Nitrite Measurement: The amount of NO produced is determined by measuring the concentration of its stable metabolite, nitrite, in the culture supernatant using the Griess reagent.[14][34]

• Data Analysis: The absorbance is measured at 540 nm, and the percentage of NO inhibition is calculated relative to the LPS-treated control.[14][34]

Conclusion

Neoclerodane diterpenes represent a rich and diverse family of natural products with significant potential for the development of new therapeutic agents. Their complex chemical structures and wide range of biological activities continue to inspire research in natural product synthesis, medicinal chemistry, and pharmacology. A thorough understanding of their chemical properties, coupled with robust experimental protocols for their isolation, characterization, and biological evaluation, is essential for unlocking their full therapeutic potential. This technical guide provides a foundational resource for researchers embarking on or continuing their exploration of these fascinating molecules.

References

• 1. Salvinorin A: A Mini Review of Physical and Chemical Properties Affecting Its Translation from Research to Clinical Applications in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Clerodane diterpene - Wikipedia [en.wikipedia.org]
• 4. Isolation and identification of neo-clerodane diterpenes from Ajuga remota by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Clerodane diterpenes: sources, structures, and biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Salvia divinorum - Wikipedia [en.wikipedia.org]
• 8. Synthetic studies of neoclerodane diterpenes from Salvia divinorum: selective modification of the furan ring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Salvinorin A - Wikipedia [en.wikipedia.org]
• 11. Synthetic Studies of Neoclerodane Diterpenes from Salvia divinorum: Role of the Furan in Affinity for Opioid Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthetic studies of neoclerodane diterpenes from Salvia divinorum: role of the furan in affinity for opioid receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Salvinorin A | C23H28O8 | CID 128563 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. Inhibition of Nitric Oxide (NO) Production in Lipopolysaccharide (LPS)-Activated Murine Macrophage RAW 264.7 Cells by the Norsesterterpene Peroxide, Epimuqubilin A - PMC [pmc.ncbi.nlm.nih.gov]
• 15. In vitro anti-inflammatory activity of terpenes via suppression of superoxide and nitric oxide generation and the NF-κB signalling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Alternations of NF-κB Signaling by Natural Compounds in Muscle-Derived Cancers [mdpi.com]
• 17. Semisynthetic neoclerodanes as kappa opioid receptor probes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Neoclerodanes as atypical opioid receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Synthetic studies of neoclerodane diterpenes from Salvia divinorum: preparation and opioid receptor activity of salvinicin analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Kinase Cascades and Ligand-Directed Signaling at the Kappa Opioid Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 21. A neoclerodane orthoester and other new neoclerodane diterpenoids from Teucrium yemense chemistry and effect on secretion of insulin - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Isolation and identification of a new neo-clerodane diterpenoid from Teucrium chamaedrys L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Isolation and structure elucidation of three neo-clerodane diterpenes from Teucrium fruticans L. (LABIATAE) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. num.univ-msila.dz [num.univ-msila.dz]
• 25. researchgate.net [researchgate.net]
• 26. researchgate.net [researchgate.net]
• 27. r-nmr.eu [r-nmr.eu]
• 28. chem.libretexts.org [chem.libretexts.org]
• 29. texaschildrens.org [texaschildrens.org]
• 30. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 31. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 32. MTT assay protocol | Abcam [abcam.com]
• 33. scispace.com [scispace.com]
• 34. ejmoams.com [ejmoams.com]
• 35. Inhibition of nitric oxide in LPS-stimulated macrophages of young and senescent mice by δ-tocotrienol and quercetin - PMC [pmc.ncbi.nlm.nih.gov]
• 36. Anti-Inflammatory, Antioxidative, and Nitric Oxide-Scavenging Activities of a Quercetin Nanosuspension with Polyethylene Glycol in LPS-Induced RAW 264.7 Macrophages [mdpi.com]

The In Vitro Profile of Salvinorin A: A Technical Guide to its Opioid Receptor Binding Affinity

For Immediate Release

This technical guide provides a comprehensive overview of the in vitro binding affinity and functional activity of Salvinorin A, a potent and selective kappa-opioid receptor (KOR) agonist.[1] Derived from the plant Salvia divinorum, Salvinorin A is a unique non-nitrogenous diterpene that has garnered significant interest within the scientific community for its distinct pharmacological profile.[1][2] This document is intended for researchers, scientists, and drug development professionals, offering a detailed examination of its interaction with opioid receptors, experimental methodologies, and associated signaling pathways.

Core Findings: Binding Affinity and Functional Efficacy

Salvinorin A exhibits a high binding affinity and selectivity for the kappa-opioid receptor (KOR) over mu-opioid (MOR) and delta-opioid (DOR) receptors.[1][2] This selectivity is a key characteristic of its pharmacological action. The following tables summarize the quantitative data from various in vitro studies.

Table 1: Binding Affinity (Ki) of Salvinorin A and Select Derivatives at Opioid Receptors

Compound	Receptor	Ki (nM)	Reference
Salvinorin A	Kappa (human)	2.66
Salvinorin A	Kappa (human)	16
Salvinorin A	Kappa (guinea pig brain)	4.3
Salvinorin A	Mu (human)	>1000
Salvinorin A	Delta (human)	>1000
RB-64 (C2 Ester Derivative)	Kappa	-
Methyl Malonyl Derivative 4	Kappa	2
Derivative 5	Kappa	21
Derivative 7	Kappa	36
Derivative 14	Kappa	39

Note: Ki represents the inhibition constant; a lower value indicates a higher binding affinity.

Table 2: Functional Activity of Salvinorin A and Select Derivatives at the Kappa-Opioid Receptor

Compound	Assay	EC50 (nM)	Emax (%)	Reference
Salvinorin A	cAMP Assay	4.73	-
Salvinorin A	β-arrestin Tango Assay	10.5	-
Salvinorin A	[³⁵S]GTPγS Binding	1.8	100
12-epi-Salvinorin A	[³⁵S]GTPγS Binding	11	48
SalA-VS-08	[³⁵S]GTPγS Binding	-	108

Note: EC50 (half-maximal effective concentration) indicates potency, while Emax (maximum effect) indicates efficacy relative to a standard agonist.

Signaling Pathways of Salvinorin A at the Kappa-Opioid Receptor

The kappa-opioid receptor is a G protein-coupled receptor (GPCR) that primarily couples to Gi/o proteins. Activation of the KOR by an agonist like Salvinorin A initiates a cascade of intracellular signaling events. These can be broadly categorized into G-protein dependent and β-arrestin-mediated pathways.

Upon binding of Salvinorin A, the Gi/o protein is activated, leading to the inhibition of adenylyl cyclase, which in turn decreases intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels. The dissociation of the Gβγ subunit can also modulate the activity of various ion channels, such as an increase in inward rectifier potassium currents, leading to a decrease in cellular excitability. Furthermore, KOR activation can stimulate mitogen-activated protein kinase (MAPK) pathways, including the extracellular signal-regulated kinase (ERK) 1/2 pathway.

Salvinorin A has been shown to be a non-biased agonist, activating both the G-protein signaling pathway and the β-arrestin recruitment pathway. The β-arrestin pathway is involved in receptor desensitization and internalization, and can also initiate its own distinct signaling cascades.

Overview of Salvinorin A-induced KOR signaling pathways.

Experimental Protocols

The following are detailed methodologies for key in vitro assays used to characterize the binding and functional activity of Salvinorin A at opioid receptors.

Competitive Radioligand Binding Assay

This assay determines the binding affinity (Ki) of a test compound by measuring its ability to compete with a radiolabeled ligand for binding to the receptor.

1. Materials:

• Cell Membranes: Membranes from Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK293) cells stably expressing the human kappa-opioid receptor.

• Radioligand: Typically [³H]U69,593 or [³H]diprenorphine.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Test Compound: Salvinorin A or its analogs at varying concentrations.

• Non-specific Binding Control: A high concentration (e.g., 10 µM) of a high-affinity unlabeled KOR ligand like naloxone (B1662785) or U69,593.

• Apparatus: 96-well plates, glass fiber filters, filtration apparatus, and a liquid scintillation counter.

2. Procedure:

• Cell membrane preparations are incubated in the assay buffer with a fixed concentration of the radioligand and varying concentrations of the test compound.

• A parallel set of incubations is performed in the presence of the non-specific binding control to determine non-specific binding.

• The mixture is incubated to allow binding to reach equilibrium.

• The reaction is terminated by rapid vacuum filtration through glass fiber filters, which traps the membrane-bound radioligand.

• Filters are washed with ice-cold assay buffer to remove unbound radioligand.

• The radioactivity retained on the filters is measured using a liquid scintillation counter.

3. Data Analysis:

• Specific binding is calculated by subtracting non-specific binding from total binding.

• The percentage of specific binding is plotted against the logarithm of the test compound concentration to generate a dose-response curve.

• The IC₅₀ (the concentration of the test compound that inhibits 50% of specific radioligand binding) is determined from this curve.

• The inhibition constant (Ki) is calculated using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Experimental workflow for a radioligand binding assay.

[³⁵S]GTPγS Binding Assay

This functional assay measures the activation of G-proteins by an agonist. The binding of a non-hydrolyzable GTP analog, [³⁵S]GTPγS, to G-proteins is quantified as a measure of receptor activation.

1. Materials:

• Cell Membranes: As described for the radioligand binding assay.

• Assay Buffer: Typically contains Tris-HCl, MgCl₂, NaCl, and EDTA.

• [³⁵S]GTPγS: Radiolabeled guanosine (B1672433) triphosphate analog.

• GDP: Guanosine diphosphate, to ensure G-proteins are in their inactive state.

• Test Compound: Agonist at varying concentrations.

• Basal Binding Control: No agonist.

• Non-specific Binding Control: High concentration of unlabeled GTPγS.

2. Procedure:

• Cell membranes are pre-incubated with GDP in the assay buffer.

• Varying concentrations of the agonist test compound are added, followed by the addition of [³⁵S]GTPγS.

• The mixture is incubated at a controlled temperature (e.g., 30°C) for a specific time to allow for G-protein activation and [³⁵S]GTPγS binding.

• The reaction is terminated by rapid filtration through glass fiber filters.

• Filters are washed with ice-cold buffer.

• The amount of bound [³⁵S]GTPγS on the filters is quantified using a liquid scintillation counter.

3. Data Analysis:

• Specific binding of [³⁵S]GTPγS is determined by subtracting non-specific binding from the total binding.

• The amount of specifically bound [³⁵S]GTPγS is plotted against the logarithm of the agonist concentration.

• Non-linear regression analysis of the dose-response curve is used to determine the EC₅₀ (potency) and Emax (efficacy) for G-protein activation.

Experimental workflow for a [³⁵S]GTPγS binding assay.

References

• 1. Salvinorin A, a kappa-opioid receptor agonist hallucinogen: pharmacology and potential template for novel pharmacotherapeutic agents in neuropsychiatric disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of Novel, Selective, and Nonbasic Agonists for the Kappa-Opioid Receptor Determined by Salvinorin A-Based Virtual Screening - PMC [pmc.ncbi.nlm.nih.gov]

The Neurobiological Effects of Kappa-Opioid Receptor Activation: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The kappa-opioid receptor (KOR), a G protein-coupled receptor (GPCR) predominantly activated by the endogenous peptide dynorphin, is a critical modulator of neural circuits underlying mood, motivation, pain, and addiction. Unlike the μ-opioid receptor, which mediates euphoria and analgesia, KOR activation is primarily associated with aversive states, including dysphoria, anxiety, and depression-like behaviors. This has positioned the KOR system as a key therapeutic target for stress-related disorders and substance use disorders. Activation of KOR initiates a complex network of intracellular signaling cascades, leading to profound changes in neurotransmitter systems, particularly dopamine (B1211576) and serotonin (B10506). This technical guide provides an in-depth examination of the neurobiological consequences of KOR activation, summarizing key quantitative data, detailing essential experimental protocols for its study, and visualizing the complex signaling and experimental workflows involved.

Core Signaling Pathways of KOR Activation

The kappa-opioid receptor is canonically coupled to the pertussis toxin-sensitive Gαi/o family of G proteins.[1] Agonist binding initiates a cascade of intracellular events that can be broadly categorized into G protein-dependent and β-arrestin-dependent pathways. These pathways are not mutually exclusive and can be differentially engaged by various ligands, a phenomenon known as biased agonism.[2]

G Protein-Dependent Signaling

Upon activation, the Gαi/o subunit dissociates from the Gβγ dimer. The Gαi/o subunit directly inhibits the enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[1][3] The liberated Gβγ subunits directly modulate ion channel activity, primarily by activating G protein-gated inwardly rectifying potassium (GIRK) channels and inhibiting N-type voltage-gated calcium channels.[3] The activation of GIRK channels leads to potassium efflux and membrane hyperpolarization, reducing neuronal excitability. Concurrently, the inhibition of calcium channels reduces neurotransmitter release from presynaptic terminals.

Canonical KOR G protein-dependent signaling pathway.

β-Arrestin and MAPK-Dependent Signaling

Ligand-induced KOR activation also promotes its phosphorylation by G protein-coupled receptor kinases (GRKs), particularly GRK3. This phosphorylation event, primarily at serine 369 (Ser369) on the C-terminal tail, creates a binding site for β-arrestin proteins (typically β-arrestin-2). Recruitment of β-arrestin-2 not only desensitizes G protein signaling but also acts as a scaffold to initiate distinct signaling cascades, most notably the activation of mitogen-activated protein kinases (MAPKs) such as p38. The KOR/GRK/β-arrestin/p38 MAPK pathway has been strongly implicated in mediating the aversive and dysphoric effects of KOR activation.

KOR β-arrestin-2-mediated p38 MAPK signaling.

Effects on Neurotransmitter Systems

KOR activation exerts a powerful modulatory influence over major neurotransmitter systems, primarily through presynaptic inhibition of release.

Dopaminergic System

A hallmark of KOR activation is the profound inhibition of dopamine (DA) release in key reward-related brain regions, including the nucleus accumbens (NAc) and caudate putamen. This effect is thought to underlie the dysphoric and anhedonic properties of KOR agonists. While acute KOR activation consistently decreases DA release, repeated administration can lead to neuroadaptations, such as an increase in stimulated DA release, potentially through a reduction in D2 autoreceptor function.

Serotonergic System

KORs are also expressed on serotonin (5-HT) neurons and terminals. KOR activation modulates 5-HT transmission by decreasing 5-HT release and, notably, by reducing the function of the serotonin transporter (SERT). This is achieved by decreasing the maximal velocity (Vmax) of 5-HT uptake, which reduces the efficiency of serotonin clearance from the synapse.

Quantitative Data on KOR Activation Effects

The following tables summarize key quantitative findings from preclinical studies investigating the effects of KOR agonists.

Table 1: In Vitro G Protein Activation ([³⁵S]GTPγS Binding Assays)

Data from assays using mouse striatal membranes or cell lines expressing KOR.

Compound	EC₅₀ (µM)	Efficacy (Eₘₐₓ)	Agonist Type	Source(s)
U69,593	0.47	132% (vs. Basal)	Full Agonist
Dynorphin A (1-17)	0.057	250% (vs. Basal)	Full Agonist
Dynorphin B (1-13)	0.093	220% (vs. Basal)	Full Agonist
Salvinorin A	~0.015	Full Agonist	Full Agonist
12-epi-Salvinorin A	0.041	73% (vs. U50,488H)	Partial Agonist

Table 2: Behavioral Effects of KOR Agonists

Data from in vivo studies in rodents.

Assay	Agonist	Dose	Species	Effect	Source(s)
Conditioned Place Aversion	U50,488	10 mg/kg	Mouse (Male)	Significant place aversion
U50,488	2.5 mg/kg	Mouse (Female)	Significant place aversion
U50,488	2 mg/kg	Mouse (Male)	Significant place aversion
Locomotor Activity	U69,593	0.16 mg/kg	Rat	Attenuated cocaine-induced hyperlocomotion
U69,593	0.32 mg/kg	Rat (Female)	Decreased basal locomotor activity
Intracranial Self-Stimulation	U69,593	0.5 mg/kg	Rat	Increased reward thresholds (anhedonia-like)

Table 3: Effects on Neurotransmitter Transporters and Signaling Molecules

Data from ex vivo or in vitro preparations.

Target	Agonist	Concentration / Dose	Preparation	Effect	Source(s)
Serotonin Transporter (SERT)	U69,593	-	EM4 cells	↓ Vₘₐₓ (from 58.1 to 29.4 pmol/min/10⁶ cells)
U50,488	20 µM	EM4 cells	~63% inhibition of 5-HT uptake
p38 MAPK Phosphorylation	U50,488	10 µM	Striatal Neurons	~30% increase in phospho-p38
U50,488	-	KOR-GFP cells	EC₅₀ = 200 nM
Dynorphin-B	-	KOR-GFP cells	EC₅₀ = 60 nM

Key Experimental Protocols

Investigating the neurobiological effects of KOR activation requires a suite of specialized techniques. Detailed below are methodologies for three cornerstone assays.

[³⁵S]GTPγS Binding Assay

This functional assay measures the activation of G proteins upon agonist binding to a GPCR. It quantifies the binding of a non-hydrolyzable GTP analog, [³⁵S]GTPγS, to Gα subunits.

Methodology:

• Membrane Preparation: Dissect brain tissue of interest (e.g., striatum) or harvest cultured cells expressing KOR. Homogenize in a buffered solution (e.g., 10 mM Tris-HCl, 100 mM NaCl, 1 mM EDTA). Centrifuge the homogenate and resuspend the membrane pellet in assay buffer.

• Assay Reaction: In a 96-well plate, combine the membrane preparation, various concentrations of the test agonist, and GDP (to ensure G proteins are in an inactive state).

• Initiation: Add [³⁵S]GTPγS to initiate the binding reaction. The final assay buffer typically contains 50 mM Tris-HCl, 100 mM NaCl, and 5 mM MgCl₂.

• Incubation: Incubate the plate at room temperature (e.g., 30-60 minutes) to allow for agonist-stimulated [³⁵S]GTPγS binding.

• Termination & Separation: Terminate the reaction by rapid filtration over glass fiber filters. The filters trap the membranes with bound [³⁵S]GTPγS while unbound radioligand is washed away.

• Quantification: Measure the radioactivity retained on the filters using liquid scintillation counting.

• Data Analysis: Non-specific binding is determined in the presence of a saturating concentration of unlabeled GTPγS. Specific binding is plotted against agonist concentration to determine EC₅₀ and Eₘₐₓ values.

Workflow for the [³⁵S]GTPγS binding assay.

Conditioned Place Aversion (CPA)

CPA is a behavioral paradigm used to measure the aversive properties of a drug. Animals learn to associate a specific environment with the negative internal state induced by the drug and will subsequently avoid that environment.

Methodology:

• Apparatus: A two- or three-chamber apparatus where chambers are distinguished by visual and/or tactile cues.

• Phase 1: Habituation & Pre-Test: Allow the animal to freely explore all chambers of the apparatus for a set duration (e.g., 15 minutes). Record the time spent in each chamber to establish baseline preference. An unbiased design is often used where animals showing a strong initial preference for one side are excluded.

• Phase 2: Conditioning (4-8 days):

  • Day 1 (Drug Pairing): Administer the KOR agonist (e.g., U50,488, s.c.) and immediately confine the animal to one of the chambers (the drug-paired chamber) for a set duration (e.g., 30 minutes).

  • Day 2 (Vehicle Pairing): Administer a vehicle injection and confine the animal to the opposite chamber (the vehicle-paired chamber) for the same duration.

  • This two-day cycle is repeated multiple times. The chamber paired with the drug is counterbalanced across animals.

• Phase 3: Post-Test (Drug-Free): Place the animal back into the apparatus with free access to all chambers, in a drug-free state. Record the time spent in each chamber for 15 minutes.

• Data Analysis: Aversion is demonstrated if the animal spends significantly less time in the drug-paired chamber during the post-test compared to the pre-test.

Workflow for a Conditioned Place Aversion (CPA) experiment.

Fast-Scan Cyclic Voltammetry (FSCV)

FSCV is an electrochemical technique with high temporal (sub-second) and spatial resolution used to measure real-time changes in the concentration of electroactive neurochemicals like dopamine in vivo or in ex vivo brain slices.

Methodology:

• Electrode Fabrication: A carbon-fiber microelectrode (CFM) serves as the working electrode.

• Surgical Implantation: Under anesthesia, the CFM is stereotactically implanted into the target brain region (e.g., NAc), along with a Ag/AgCl reference electrode. For slice preparations, the electrode is lowered into the submerged brain slice.

• Waveform Application: A triangular potential waveform is applied to the CFM at a high scan rate (e.g., 300 V/s) and frequency (e.g., every 100-200 ms). For dopamine, a typical waveform scans from a holding potential (e.g., -0.4 V) to a positive potential (e.g., +1.0 V) and back.

• Neurotransmitter Release: Dopamine release is evoked, typically by electrical stimulation of an afferent pathway (e.g., the medial forebrain bundle).

• Detection: As the potential sweeps past the oxidation potential of dopamine (~+0.6 V), dopamine at the electrode surface is oxidized, generating a current. On the reverse scan, the oxidized dopamine is reduced, generating a reduction current. The resulting cyclic voltammogram is a chemical signature specific to dopamine.

• Data Analysis: The current is measured and, following post-experiment calibration with known dopamine concentrations, converted into concentration vs. time plots. This allows for the quantification of release and uptake kinetics.

Experimental workflow for in vivo Fast-Scan Cyclic Voltammetry (FSCV).

Conclusion

Activation of the kappa-opioid receptor system triggers a diverse array of neurobiological effects, culminating in the modulation of behavior, particularly those related to mood and motivation. The canonical G protein signaling pathway primarily drives neuronal inhibition, while the β-arrestin-p38 MAPK pathway is closely linked to the induction of aversion. These signaling events translate into a potent, generally inhibitory, regulation of dopamine and serotonin systems. The quantitative data and experimental protocols provided herein offer a foundational guide for professionals seeking to understand and therapeutically target this complex and influential system. Future research focusing on biased agonism holds significant promise for developing novel therapeutics that can harness the beneficial effects of KOR modulation while mitigating the characteristic adverse effects.

References

• 1. Effects of kappa opioid receptors on conditioned place aversion and social interaction in males and females - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Modulation of Serotonin 1Transporter Function by kappa-Opioid Receptor Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Repeated treatment with the kappa opioid receptor agonist U69593 reverses enhanced K+ induced dopamine release in the nucleus accumbens, but not the expression of locomotor sensitization in amphetamine-sensitized rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Salvinorin A Administration in Rodents

These application notes provide detailed protocols for the experimental administration of salvinorin A in rodent models. The information is intended for researchers, scientists, and drug development professionals investigating the pharmacological properties of this potent kappa-opioid receptor (KOR) agonist.

Quantitative Data Summary

The following tables summarize key quantitative data from rodent studies involving salvinorin A administration.

Table 1: Pharmacokinetic Parameters of Salvinorin A in Rats

Parameter	Value	Species/Strain	Route of Administration	Dosage	Source
Half-life (t½)	75.4 min (plasma)	Sprague Dawley	Intraperitoneal (i.p.)	10 mg/kg	[1][2]
36.1 min (brain)	Sprague Dawley	Intraperitoneal (i.p.)	10 mg/kg	[1][2]
Max Concentration (Cmax)	345 ng/mL (plasma)	Sprague Dawley	Intraperitoneal (i.p.)	10 mg/kg	[2]
23.9 ng/mL (brain)	Sprague Dawley	Intraperitoneal (i.p.)	10 mg/kg	[2]
Time to Max Conc. (Tmax)	15 min (plasma)	Sprague Dawley	Intraperitoneal (i.p.)	10 mg/kg	[2]
10 min (brain)	Sprague Dawley	Intraperitoneal (i.p.)	10 mg/kg	[2]
Clearance (Cl/F)	26 L/h/kg	Sprague Dawley	Intraperitoneal (i.p.)	10 mg/kg	[1][3]
Volume of Distribution (Vd)	47.1 L/kg	Sprague Dawley	Intraperitoneal (i.p.)	10 mg/kg	[1][3]
Brain to Plasma Ratio	0.050 - 0.092	Sprague Dawley	Intraperitoneal (i.p.)	10 mg/kg	[1][2][3]

Table 2: Effective Doses of Salvinorin A in Rodent Behavioral and Neurochemical Studies

Effect	Dosage Range	Species/Strain	Route of Administration	Source
Self-Administration	0.5 - 1.0 µg/kg/infusion	Lister Hooded & Sprague-Dawley Rats	Intravenous (i.v.)	[4]
Increased Dopamine (B1211576) in NAcc	≥ 5 µg/kg	Sprague-Dawley Rats	Systemic	[4]
≥ 40 µg/kg	Lister Hooded Rats	Systemic	[4]
Decreased Dopamine in Striatum	1.0 - 3.2 mg/kg	Rats	Intraperitoneal (i.p.)	[5]
Impaired Attention (5CSRTT)	0.125 - 4.0 mg/kg	Rats	Not specified	[6]
Anxiolytic & Antidepressant-like Effects	0.001 - 1000 µg/kg	Sprague-Dawley Rats & Swiss Mice	Subcutaneous (s.c.)	[7]
Impaired Spatial Memory	80 - 640 µg/kg	Wistar Rats	Intraperitoneal (i.p.)	[8]
Antinociceptive Effects	1 - 2 mg/kg	Mice	Intraperitoneal (i.p.)	[9]

Experimental Protocols

Drug Preparation Protocol

Salvinorin A is a highly lipophilic compound with limited solubility in aqueous solutions.[2]

• Objective: To prepare a stable solution of salvinorin A for parenteral administration in rodents.

• Materials:

  • Salvinorin A (purity >98%)

  • Dimethyl sulfoxide (B87167) (DMSO)

  • Ethanol (B145695)

  • Cremophor EL

  • Propylene (B89431) glycol

  • Phosphate-buffered saline (PBS) or sterile saline

  • Sterile microcentrifuge tubes

  • Vortex mixer

  • Sonicator

• Procedure:

  • Weigh the desired amount of salvinorin A in a sterile microcentrifuge tube.

  • Prepare a vehicle solution. Common vehicles include:

    • 75% DMSO and 25% sterile water.[5]

    • 70% Cremophor EL and 30% ethanol.[3]

    • 80% propylene glycol and 20% DMSO, diluted with an equal volume of PBS.[9]

  • Add the vehicle to the salvinorin A powder.

  • Vortex the mixture thoroughly until the powder is fully dissolved.

  • If necessary, use a sonicator to aid dissolution.

  • The final solution should be clear and free of precipitates. Prepare fresh on the day of the experiment.

Administration Protocol: Intraperitoneal (i.p.) Injection

• Objective: To administer salvinorin A into the peritoneal cavity of a rodent.

• Materials:

  • Prepared salvinorin A solution

  • Appropriate size sterile syringe (e.g., 1 mL) and needle (e.g., 25-27 gauge)

  • Rodent restraint device (optional)

  • 70% ethanol for disinfection

• Procedure:

  • Gently restrain the rodent, exposing the abdomen.

  • Locate the injection site in the lower right or left quadrant of the abdomen, avoiding the midline to prevent damage to the bladder or cecum.

  • Wipe the injection site with 70% ethanol.

  • Insert the needle at a 45-degree angle into the peritoneal cavity.

  • Aspirate slightly to ensure no blood or urine is drawn, confirming correct placement.

  • Inject the salvinorin A solution slowly and steadily.

  • Withdraw the needle and return the animal to its cage.

  • Monitor the animal for any adverse reactions.

Pharmacokinetic Study Protocol

• Objective: To determine the pharmacokinetic profile of salvinorin A in rodents.

• Materials:

  • Male Sprague Dawley rats

  • Prepared salvinorin A solution (e.g., 10 mg/kg in 70% Cremophor EL: 30% ethanol)[3]

  • CO₂ chamber for euthanasia

  • Instruments for blood and brain tissue collection

  • Centrifuge and tubes for plasma separation

  • Validated LC/MS/MS method for quantification[1][3]

• Procedure:

  • Administer a single i.p. dose of salvinorin A (10 mg/kg) to cohorts of rats (n=3 per time point).[3]

  • At designated time points (e.g., 5, 10, 15, 30, 60, 90, 120, and 240 minutes) post-dosing, euthanize a cohort of animals via CO₂ asphyxiation.[3]

  • Immediately collect trunk blood into heparinized tubes and extract the brain.

  • Centrifuge the blood samples to separate plasma.

  • Homogenize the brain tissue.

  • Store all samples at -80°C until analysis.

  • Quantify salvinorin A concentrations in plasma and brain homogenates using a validated LC/MS/MS method.[3]

  • Calculate pharmacokinetic parameters (t½, Cmax, Tmax, Cl/F, Vd) using appropriate software.

Visualizations

Signaling Pathway of Salvinorin A

Caption: Salvinorin A binds to and activates the kappa-opioid receptor (KOR).

Experimental Workflow for Rodent Behavioral Studies

Caption: A typical experimental workflow for studying salvinorin A in rodents.

References

• 1. Evaluation of the transport, in vitro metabolism and pharmacokinetics of Salvinorin A, a potent hallucinogen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pharmacokinetics and Pharmacodynamics of Salvinorin A and Salvia divinorum: Clinical and Forensic Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of the Transport, In Vitro Metabolism and Pharmacokinetics of Salvinorin A, a Potent Hallucinogen - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Behavioural and neurochemical assessment of salvinorin A abuse potential in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of acute and repeated administration of salvinorin A on dopamine function in the rat dorsal striatum - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Role of kappa-opioid receptors in the effects of salvinorin A and ketamine on attention in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Potential anxiolytic- and antidepressant-like effects of salvinorin A, the main active ingredient of Salvia divinorum, in rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The analgesic and anti-inflammatory effects of Salvinorin A analogue β-tetrahydropyran Salvinorin B in mice - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Salvinorin A Analogs as Opioid Receptor Probes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Salvinorin A, a neoclerodane diterpene from the plant Salvia divinorum, is the most potent naturally occurring hallucinogen.[1][2][3][4][5] It is a highly selective kappa-opioid receptor (KOR) agonist with a unique non-nitrogenous structure, distinguishing it from classical opioid alkaloids.[3][6][7] This distinct profile makes salvinorin A an important pharmacological tool and a promising scaffold for developing novel therapeutics for pain, addiction, and mood disorders.[4][6][8] However, its clinical utility is limited by its hallucinogenic properties and poor pharmacokinetic profile.[3][4] Consequently, significant research has focused on synthesizing salvinorin A analogs to improve metabolic stability and to separate therapeutic effects from undesirable side effects.[3][6] Structure-activity relationship (SAR) studies have been crucial in guiding these efforts, with modifications at the C-2 position and the furan (B31954) ring being particularly fruitful areas of investigation.[3][9]

These application notes provide an overview of the synthesis of salvinorin A analogs and detailed protocols for their evaluation as opioid receptor probes.

Data Presentation: Opioid Receptor Activity of Salvinorin A Analogs

The following tables summarize the binding affinities (Ki) and functional potencies (EC50) of selected salvinorin A analogs at the kappa-opioid receptor (KOR), with some data for mu-opioid (MOR) and delta-opioid (DOR) receptors for comparison.

Table 1: Binding Affinity (Ki, nM) of Salvinorin A Analogs at Opioid Receptors

Compound	Modification	KOR Ki (nM)	MOR Ki (nM)	DOR Ki (nM)	Reference
Salvinorin A	-	7.40 ± 0.4	>10,000	>10,000	[6]
Salvinorin B	C-2 Hydrolysis	-	-	-	[10]
Herkinorin	C-2 Acyl Substitution	90	12	-	[11]
22-Thiocyanatosalvinorin A (RB-64)	C-22 Furan Substitution	0.59	>>10,000	>>10,000	[1]
Methoxymethyl ether of Salvinorin B	C-2 Ether Substitution	0.60 ± 0.1	-	-	[6]
Ethoxymethyl ether of Salvinorin B	C-2 Ether Substitution	0.32	-	-	[6]
β-tetrahydropyranyl ether of Salvinorin B	C-2 Ether Substitution	6.21 ± 0.4	-	-	[6]
Methyl malonyl derivative (4)	C-2 Dicarboxylic Ester	2	-	-	[10]
2	C-16 Bromination	0.040 ± 0.010	-	-	[8]
24	C-16 Methyl Substitution	0.41 ± 0.15	-	-	[8]
42	C-15, C-16 Dimethyl Substitution	250 ± 50	-	-	[8]

Table 2: Functional Activity (EC50, nM and Emax, %) of Salvinorin A Analogs at KOR

Compound	KOR EC50 (nM)	KOR Emax (%)	Reference
Salvinorin A	89	100	[6]
Methoxymethyl ether of Salvinorin B	0.40 ± 0.04	-	[6]
Ethoxymethyl ether of Salvinorin B	0.14	-	[6]
Methyl malonyl derivative (4)	-	-	[10]
28 (C-16 alkynyl substitution)	26.0 ± 10.0	100	[8]
33 (C-16 alkynyl substitution)	9250 ± 260	65	[8]

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of Salvinorin B from Salvinorin A

Salvinorin B is a key intermediate for many C-2 position modifications.[3][10]

Materials:

• Salvinorin A

• Methanol

• Sodium carbonate

• Acetic acid

• Dichloromethane (B109758)

• Separatory funnel

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

Procedure:

• Dissolve Salvinorin A in methanol.

• Add a catalytic amount of sodium carbonate to the solution.

• Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, neutralize the mixture with a mild acid, such as acetic acid.

• Extract the product with an organic solvent like dichloromethane.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel to yield pure Salvinorin B.

Protocol 2: Synthesis of C-2 Analogs via Acylation of Salvinorin B

This protocol describes the synthesis of C-2 ester analogs.[10]

Materials:

• Salvinorin B

• Desired acid halide (e.g., cinnamoyl chloride)

• Triethylamine (B128534) (Et3N)

• Dichloromethane (DCM)

• Magnetic stirrer and stir bar

• Round bottom flask

• Standard work-up and purification reagents and equipment

Procedure:

• Dissolve Salvinorin B in dichloromethane in a round bottom flask.

• Add triethylamine to the solution.

• Cool the reaction mixture to 0 °C in an ice bath.

• Add the corresponding acid halide dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench the reaction with water and perform a standard aqueous work-up.

• Dry the organic layer, concentrate, and purify the crude product by column chromatography.

Protocol 3: Modification of the Furan Ring: C-16 Bromination and Suzuki-Miyaura Coupling

This protocol allows for the introduction of various aryl and alkyl groups at the C-16 position of the furan ring.[3][8]

Step 1: C-16 Bromination of Salvinorin A

• Dissolve Salvinorin A in dichloromethane.

• Add N-bromosuccinimide (NBS) (1.4 equivalents) and a catalytic amount of Br2.[3][8]

• Stir the reaction at room temperature, monitoring by TLC.

• Upon completion, quench the reaction and perform a standard work-up.

• Purify the product by column chromatography to yield C-16 bromo-Salvinorin A.[3]

Step 2: Suzuki-Miyaura Coupling

• In a reaction vial, combine C-16 bromo-Salvinorin A (1.0 equiv), the desired boronic acid (2.0 equiv), Pd2dba3 (0.04 equiv), SPhos (0.16 equiv), and K3PO4 (3.0 equiv).[3][8]

• Add toluene (B28343) as the solvent.[3]

• Heat the reaction mixture at 60 °C until the starting material is consumed (monitored by TLC).

• Cool the reaction to room temperature and purify by column chromatography to obtain the C-16 substituted analog.[3]

Protocol 4: Radioligand Competition Binding Assay

This assay determines the binding affinity (Ki) of a test compound for a specific opioid receptor.

Materials:

• Cell membranes expressing the opioid receptor of interest (KOR, MOR, or DOR)

• Radioligand (e.g., [3H]diprenorphine for KOR)

• Unlabeled test compounds (Salvinorin A analogs)

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Non-specific binding determinator (e.g., naloxone)

• Glass fiber filters

• Filtration apparatus

• Scintillation vials and scintillation cocktail

• Liquid scintillation counter

Procedure:

• Prepare serial dilutions of the unlabeled test compounds.

• In a 96-well plate, combine the cell membranes, a fixed concentration of the radioligand (typically at or below its Kd), and varying concentrations of the test compound in the binding buffer.

• For determining non-specific binding, add a high concentration of a non-specific ligand like naloxone (B1662785) instead of the test compound. For total binding, add only the buffer.

• Incubate the plate at a specific temperature (e.g., 25°C) for a defined period (e.g., 60 minutes).

• Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters rapidly with ice-cold binding buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.

• Calculate specific binding by subtracting non-specific binding from total binding.

• Plot the specific binding as a function of the test compound concentration and use non-linear regression to determine the IC50 value.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[12]

Protocol 5: [35S]GTPγS Functional Assay

This assay measures the functional potency (EC50) and efficacy (Emax) of a compound by quantifying G-protein activation.

Materials:

• Cell membranes expressing the opioid receptor of interest

• [35S]GTPγS

• GDP

• Assay buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl2, pH 7.4)

• Test compounds (Salvinorin A analogs)

• Scintillation proximity assay (SPA) beads or filtration apparatus

• Microplates

Procedure:

• Prepare serial dilutions of the test compounds.

• In a microplate, combine the cell membranes, GDP, and the test compound in the assay buffer.

• Initiate the reaction by adding [35S]GTPγS.

• Incubate the plate at 30°C for 60 minutes.

• Terminate the reaction by rapid filtration or by adding a stop solution if using SPA beads.

• Quantify the amount of [35S]GTPγS bound to the G-proteins using a liquid scintillation counter or a suitable plate reader for SPA.

• Plot the amount of [35S]GTPγS bound as a function of the test compound concentration.

• Use non-linear regression to fit the data to a sigmoidal dose-response curve to determine the EC50 and Emax values.

Visualizations

Signaling Pathways

Caption: KOR G-protein signaling pathway activated by Salvinorin A analogs.

Caption: KOR β-arrestin signaling pathway.

Experimental Workflow

References

• 1. Structure-based Design, Synthesis, Biochemical and Pharmacological Characterization of Novel Salvinorin A Analogues as Active State Probes of the κ-Opioid Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. benchchem.com [benchchem.com]
• 4. "DESIGN AND SYNTHESIS OF SALVINORIN-BASED COMPOUNDS FOR THE OPIOID RECE" by Nicholas S. Akins [egrove.olemiss.edu]
• 5. Salvinorin A, a kappa-opioid receptor agonist hallucinogen: pharmacology and potential template for novel pharmacotherapeutic agents in neuropsychiatric disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 6. frontiersin.org [frontiersin.org]
• 7. Therapeutic Potential of Salvinorin A and Its Analogues in Various Neurological Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Kappa-Opioid Receptor-Selective Dicarboxylic Ester-Derived Salvinorin A Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. benchchem.com [benchchem.com]

Application Notes and Protocols: Utilizing Salvinorin A for the Study of Dopaminergic System Modulation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Salvinorin A, a naturally occurring neoclerodane diterpene isolated from the plant Salvia divinorum, is a highly potent and selective kappa-opioid receptor (KOR) agonist.[1][2][3][4] Unlike classical opioid alkaloids, salvinorin A is not an alkaloid and possesses a unique chemical structure.[3] Its high selectivity for the KOR makes it an invaluable research tool for investigating the role of the KOR system in various physiological and pathological processes, including its significant modulatory effects on the dopaminergic system.[3][4] Activation of KORs by salvinorin A has been shown to decrease dopamine (B1211576) levels in key brain regions like the dorsal and ventral striatum, which is implicated in its psychotomimetic, aversive, and depressant-like effects.[1][2][4][5] These properties make salvinorin A a critical compound for studying neuropsychiatric disorders and the fundamental mechanisms of dopamine regulation.

Mechanism of Action: KOR-Mediated Dopamine Modulation

Salvinorin A exerts its influence on the dopaminergic system primarily through the activation of KORs, which are G protein-coupled receptors. The downstream effects are multifaceted, involving both the inhibition of dopamine release and the enhancement of dopamine reuptake.

Activation of presynaptic KORs on dopamine neuron terminals inhibits the release of dopamine into the synaptic cleft.[1][6][7] Furthermore, evidence suggests that salvinorin A can increase the activity of the dopamine transporter (DAT), which is responsible for the reuptake of dopamine from the synapse back into the presynaptic neuron.[6][7] This enhanced DAT function is thought to be mediated by an ERK1/2-dependent pathway.[6][7][8] Some studies also propose the formation of KOR/DAT heterodimers, which may be promoted by KOR activation and contribute to the potentiation of DAT function.[4][5][6][7] The net effect of these actions is a reduction in synaptic dopamine levels, leading to the characteristic behavioral effects associated with KOR agonists.[5][6][7]

Salvinorin A's modulation of dopamine signaling.

Quantitative Data Summary

The following tables summarize key quantitative data regarding the interaction of salvinorin A with opioid receptors and its effects on the dopaminergic system.

Table 1: Binding Affinity of Salvinorin A for Opioid Receptors

Receptor	Binding Affinity (Ki, nM)	Reference
Kappa-Opioid Receptor (KOR)	2.4	[9]
Mu-Opioid Receptor (MOR)	>10,000	[10]

| Delta-Opioid Receptor (DOR) | >10,000 |[10] |

Table 2: Functional Activity of Salvinorin A at the Kappa-Opioid Receptor

Assay	Parameter	Value	Reference
[³⁵S]GTPγS Binding	EC₅₀ (nM)	1.8	[9]

| β-arrestin 2 Recruitment | Emax (%) | 100 |[10] |

Table 3: In Vivo Effects of Salvinorin A on Dopamine Levels

Brain Region	Animal Model	Dose (mg/kg, i.p.)	Change in Dopamine Levels	Reference
Caudate Putamen	Mouse	1.0	Significant decrease	[2]
Caudate Putamen	Mouse	3.2	Significant decrease	[2]
Nucleus Accumbens	Mouse	1.0 - 3.2	No significant change	[2]
Dorsal Striatum	Rat	1.0	Significant decrease	[1]

| Dorsal Striatum | Rat | 3.2 | Significant decrease |[1] |

Experimental Protocols

Detailed methodologies for key experiments to study the effects of salvinorin A on the dopaminergic system are provided below.

Protocol 1: In Vivo Microdialysis for Measuring Striatal Dopamine Levels

This protocol is adapted from studies measuring dopamine overflow in the striatum of rodents following salvinorin A administration.[1][2]

References

• 1. Effects of acute and repeated administration of salvinorin A on dopamine function in the rat dorsal striatum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of the plant-derived hallucinogen salvinorin A on basal dopamine levels in the caudate putamen and in a conditioned place aversion assay in mice: agonist actions at kappa opioid receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Therapeutic Potential of Salvinorin A and Its Analogues in Various Neurological Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Salvinorin A, a kappa-opioid receptor agonist hallucinogen: pharmacology and potential template for novel pharmacotherapeutic agents in neuropsychiatric disorders [frontiersin.org]
• 5. Salvinorin A, a kappa-opioid receptor agonist hallucinogen: pharmacology and potential template for novel pharmacotherapeutic agents in neuropsychiatric disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Salvinorin A Regulates Dopamine Transporter Function Via A Kappa Opioid Receptor and ERK1/2-Dependent Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Salvinorin A regulates dopamine transporter function via a kappa opioid receptor and ERK1/2-dependent mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Reddit - The heart of the internet [reddit.com]
• 9. Salvinorin A - Wikipedia [en.wikipedia.org]
• 10. benchchem.com [benchchem.com]

Salvinorin A: A Potential Pharmacotherapy for Substance Abuse Disorders - Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Salvinorin A, a naturally occurring neoclerodane diterpene isolated from the plant Salvia divinorum, is a potent and highly selective kappa-opioid receptor (KOR) agonist.[1][2][3] Unlike classical opioids, it is not an alkaloid.[2][3] Its unique pharmacological profile has garnered significant interest in its potential as a therapeutic agent for substance use disorders (SUDs). Activation of the KOR system is known to counter-modulate the dopaminergic pathways associated with reward and reinforcement, which are central to the pathophysiology of addiction. Preclinical studies have demonstrated that Salvinorin A can attenuate drug-seeking behaviors and the reinforcing effects of substances like cocaine. However, its clinical development is hampered by its rapid metabolism, short duration of action, and potential for hallucinogenic and aversive effects. These application notes provide a comprehensive overview of the preclinical evaluation of Salvinorin A, including detailed experimental protocols and key quantitative data to guide further research and development of Salvinorin A-based therapeutics with improved pharmacokinetic and side-effect profiles.

Quantitative Data Summary

The following tables summarize key in vitro and in vivo quantitative data for Salvinorin A and its analogs, providing a comparative overview of their pharmacological properties.

Table 1: In Vitro Pharmacological Profile of Salvinorin A and Analogs at the Kappa-Opioid Receptor

Compound	Binding Affinity (Ki, nM)	G-Protein Activation (EC₅₀, nM)	G-Protein Activation (Eₘₐₓ, %)	Reference(s)
Salvinorin A	2.4	1.8	100
12-epi-Salvinorin A	4.5	11	48
2-methoxymethyl salvinorin B (MOM Sal B)	-	6 ± 1	-
β-tetrahydropyran Sal B	-	60 ± 6	-
Methyl malonyl derivative 4	2	-	-

Table 2: In Vivo Pharmacokinetic Parameters of Salvinorin A in Rodents

Species	Dose and Route	Tₘₐₓ (plasma)	t₁/₂ (plasma)	CL/F	Vd/F	Brain t₁/₂	Reference(s)
Rat (Sprague Dawley)	10 mg/kg, i.p.	10-15 min	75 min	26 L/h/kg	47.1 L/kg	36 min

Table 3: Effective Doses of Salvinorin A in Preclinical Models of Substance Abuse

Animal Model	Species	Drug of Abuse	Salvinorin A Dose	Effect	Reference(s)
Cocaine-Primed Reinstatement	Rat	Cocaine	0.3 mg/kg, i.p.	Attenuation of drug-seeking
Cocaine-Induced Behavioral Sensitization	Rat	Cocaine	0.3 mg/kg, i.p.	Attenuation of expression
Conditioned Place Aversion	Mouse	-	1.0 - 3.2 mg/kg, i.p.	Induction of aversion
Dopamine (B1211576) Level Modulation (Caudate Putamen)	Mouse	-	1.0 - 3.2 mg/kg, i.p.	Decreased dopamine levels

Signaling Pathways and Experimental Workflows

Kappa-Opioid Receptor Signaling Pathway

Caption: Salvinorin A activates the KOR, leading to modulation of downstream effectors and dopamine release.

Experimental Workflow for In Vivo Microdialysis

Caption: Workflow for measuring Salvinorin A's effect on dopamine levels using in vivo microdialysis.

Experimental Protocols

In Vitro Receptor Binding Assay: Competitive Radioligand Binding

Objective: To determine the binding affinity (Ki) of Salvinorin A and its analogs for the kappa-opioid receptor.

Materials:

• Cell membranes from CHO cells stably expressing the human kappa-opioid receptor.

• Radioligand: [³H]diprenorphine or [³H]U69,593.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Test Compounds: Salvinorin A and its analogs.

• Non-specific binding control: Naloxone or another high-affinity KOR ligand (10 µM).

• 96-well plates, glass fiber filters, filtration apparatus, liquid scintillation counter, and scintillation fluid.

Procedure:

• Preparation: Thaw cell membranes on ice and resuspend in ice-cold assay buffer to a final concentration of approximately 15-20 µg protein per well.

• Assay Setup (in triplicate):

  • Total Binding: Cell membranes, radioligand (at a concentration near its Kd, e.g., 1 nM), and assay buffer.

  • Non-specific Binding: Cell membranes, radioligand, and a high concentration of a non-labeled KOR ligand (e.g., 10 µM naloxone).

  • Competitive Binding: Cell membranes, radioligand, and varying concentrations of the test compound.

• Incubation: Incubate the plates at 25°C for 60-90 minutes to reach equilibrium.

• Filtration: Terminate the incubation by rapid vacuum filtration through glass fiber filters to separate bound and unbound radioligand.

• Washing: Wash filters three times with 5 mL of ice-cold assay buffer.

• Counting: Place filters in scintillation vials, add scintillation fluid, and measure radioactivity.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration to determine the IC₅₀.

  • Calculate the Ki using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd).

In Vitro Functional Assay: [³⁵S]GTPγS Binding

Objective: To measure the G-protein activation (potency, EC₅₀, and efficacy, Eₘₐₓ) of Salvinorin A and its analogs at the KOR.

Materials:

• Cell membranes from CHO cells stably expressing the human KOR.

• [³⁵S]GTPγS (non-hydrolyzable GTP analog).

• GDP (10 µM).

• Assay Buffer: 20 mM HEPES, 10 mM MgCl₂, 100 mM NaCl, pH 7.4.

• Test compounds and a reference agonist (e.g., U50,488H).

Procedure:

• Compound Preparation: Prepare serial dilutions of test compounds and the reference agonist in assay buffer (final concentrations typically 10⁻¹⁰ M to 10⁻⁵ M).

• Assay Setup (96-well plate):

  • 50 µL of assay buffer (for total binding) or 10 µM unlabeled GTPγS (for non-specific binding).

  • 50 µL of the test compound or reference agonist.

  • 50 µL of diluted cell membranes.

  • 50 µL of assay buffer containing 0.1 nM [³⁵S]GTPγS and 10 µM GDP.

• Incubation: Incubate the plate at 30°C for 60 minutes with gentle shaking.

• Termination and Filtration: Stop the reaction by rapid vacuum filtration through glass fiber filters.

• Washing: Wash filters with ice-cold buffer.

• Counting: Measure radioactivity on the filters using a liquid scintillation counter.

• Data Analysis: Plot the amount of [³⁵S]GTPγS bound against the logarithm of the agonist concentration. Use non-linear regression to determine EC₅₀ and Eₘₐₓ values.

In Vivo Pharmacokinetics in Rats

Objective: To determine the pharmacokinetic profile of Salvinorin A.

Materials:

• Male Sprague Dawley rats.

• Salvinorin A.

• Vehicle: Cremophor EL: ethanol (B145695) (70%:30%).

• Equipment for blood and brain tissue collection and processing.

• LC/MS/MS for quantification of Salvinorin A.

Procedure:

• Dosing: Administer Salvinorin A as a single intraperitoneal (i.p.) dose (e.g., 10 mg/kg).

• Sampling: Use a destructive sampling design with cohorts of animals (n=3) for each time point. Euthanize animals at pre-dose and at various time points post-dosing (e.g., 5, 10, 15, 30, 60, 90, 120, and 240 minutes).

• Sample Collection: Collect trunk blood and brains at each time point.

• Sample Processing: Separate plasma from blood. Homogenize brain tissue.

• Quantification: Analyze Salvinorin A concentrations in plasma and brain homogenates using a validated LC/MS/MS method.

• Data Analysis: Use pharmacokinetic software to calculate parameters such as Tₘₐₓ, Cₘₐₓ, t₁/₂, CL/F, and Vd/F.

Cocaine Self-Administration and Reinstatement in Rats

Objective: To evaluate the effect of Salvinorin A on the motivation to self-administer cocaine and on cocaine-seeking behavior (relapse model).

Materials:

• Male rats with indwelling intravenous catheters.

• Standard operant conditioning chambers.

• Cocaine hydrochloride.

• Salvinorin A and vehicle.

Procedure:

• Acquisition of Cocaine Self-Administration:

  • Allow rats to self-administer cocaine (e.g., 0.5 mg/kg/infusion) by pressing an active lever during daily 2-hour sessions.

  • Initially, use a fixed-ratio 1 (FR-1) schedule of reinforcement.

  • Once responding is stable, increase the schedule to FR-5.

• Extinction: Replace cocaine with saline infusions. Continue daily sessions until active lever pressing is significantly reduced.

• Reinstatement (Cocaine-Primed):

  • On the test day, administer either vehicle or Salvinorin A (e.g., 0.3 mg/kg, i.p.).

  • After a pre-treatment period (e.g., 5 minutes), administer a priming injection of cocaine (e.g., 10-20 mg/kg, i.p.).

  • Place the rat back in the operant chamber and record active lever presses for a 1-2 hour session (no drug is delivered).

• Data Analysis: Compare the number of active lever presses between the Salvinorin A-treated and vehicle-treated groups to assess the attenuation of cocaine-seeking behavior.

Conditioned Place Aversion (CPA)

Objective: To assess the aversive properties of Salvinorin A.

Materials:

• A three-chamber place conditioning apparatus with distinct visual and tactile cues in the two outer chambers.

• Salvinorin A and vehicle.

Procedure:

• Pre-conditioning (Day 1): Place the rat in the central chamber and allow free access to all chambers for 15 minutes to determine initial preference.

• Conditioning (Days 2-5):

  • Use a biased design. On drug conditioning days, administer Salvinorin A (e.g., 1.0 or 3.2 mg/kg, i.p.) and confine the rat to its initially non-preferred chamber for 30 minutes.

  • On vehicle conditioning days, administer vehicle and confine the rat to its initially preferred chamber for 30 minutes. Alternate drug and vehicle conditioning days.

• Test (Day 6): Place the rat in the central chamber and allow free access to all chambers for 15 minutes. Record the time spent in each chamber.

• Data Analysis: A significant decrease in time spent in the drug-paired chamber on the test day compared to the pre-conditioning day indicates conditioned place aversion.

Conclusion

Salvinorin A demonstrates significant potential as a lead compound for the development of novel treatments for substance abuse disorders. Its ability to modulate the dopamine system via KOR activation provides a strong rationale for its anti-addictive properties. The protocols and data presented here offer a framework for the systematic evaluation of Salvinorin A and its analogs. Future research should focus on developing analogs with improved pharmacokinetic profiles and a reduced burden of adverse effects to enhance their therapeutic potential. The detailed methodologies provided will aid researchers in conducting robust and reproducible preclinical studies to advance the development of this promising class of compounds.

References

• 1. Evaluation of the Transport, In Vitro Metabolism and Pharmacokinetics of Salvinorin A, a Potent Hallucinogen - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols: In Vivo Imaging of Salvinorin A Effects on Brain Activity

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo imaging techniques used to elucidate the effects of Salvinorin A on brain activity. The accompanying protocols offer detailed methodologies for key experiments, enabling researchers to replicate and build upon existing findings in the study of this potent kappa-opioid receptor (KOR) agonist.

Introduction

Salvinorin A, a naturally occurring diterpenoid found in the plant Salvia divinorum, is the most potent naturally occurring hallucinogen. It is a selective and high-efficacy kappa-opioid receptor (KOR) agonist.[1][2] Unlike classic psychedelics that primarily act on serotonin (B10506) receptors, Salvinorin A's unique pharmacological profile provides a valuable tool for investigating the role of the KOR system in perception, mood, and consciousness.[3][4] In vivo imaging techniques, such as functional magnetic resonance imaging (fMRI) and positron emission tomography (PET), have been instrumental in characterizing the neurobiological effects of Salvinorin A.[5][6][7]

Data Summary

The following tables summarize quantitative data from key in vivo imaging studies on Salvinorin A.

Table 1: Human fMRI Studies on Salvinorin A

Study Parameter	Finding	Reference
Functional Connectivity	Tended to decrease within-network static functional connectivity (sFC)	[8]
Increased between-network sFC	[8]
Attenuation of the default mode network (DMN) during peak effects	[8][9]
Reduced brain-wide dynamic functional connectivity (dFC)	[8]
Increased brain-wide entropic functional connectivity (eFC)	[8]
Network Communication	Increased communication between most brain networks	[9][10]
Decreased communication within individual brain networks	[9][10]
Default Mode Network (DMN)	Decreased synchronization, more random and unpredictable signaling	[9][10]

Table 2: Rodent PET and Microdialysis Studies on Salvinorin A

Imaging Modality	Key Finding	Quantitative Detail	Reference
PET with [¹⁸F]FDG	Increased metabolic activity in KOR-rich regions (periaqueductal gray, bed nucleus of the stria terminalis, cerebellar vermis) and hypothalamus, auditory, sensory, and frontal cortices.	Not specified	[6]
Decreased metabolic activity in the dorsolateral striatum and hippocampus.	Not specified	[6]
PET with [¹¹C]GR103545	Dose-dependent decrease in KOR binding potential (BPND) when administered 1 min prior to radiotracer.	Not specified	[11]
Sustained decrease in KOR binding (BPND decreased by 40-49%) for up to 2.5 hours post-administration at a dose of 0.60 mg/kg.	40-49% decrease	[11][12]
Microdialysis	Decreased dopamine (B1211576) levels in the caudate putamen.	Significant at 1.0 mg/kg and 3.2 mg/kg doses	[13]
No significant change in dopamine levels in the nucleus accumbens.	Not specified	[13]

Signaling Pathways and Experimental Visualizations

The following diagrams illustrate the key signaling pathway, a typical experimental workflow for in vivo imaging, and the observed effects of Salvinorin A on brain networks.

Caption: Salvinorin A activates the KOR, leading to diverse intracellular signaling cascades.

Caption: A generalized workflow for in vivo imaging studies of Salvinorin A.

Caption: Salvinorin A decreases intra-network and increases inter-network connectivity.

Experimental Protocols

Protocol 1: In Vivo PET Imaging of KOR Occupancy by Salvinorin A in Rodents

This protocol is adapted from studies investigating the immediate and persistent effects of Salvinorin A on KOR availability.[11][12]

1. Materials and Reagents:

• Salvinorin A

• Vehicle solution (e.g., DMSO, Tween 80, saline)[14]

• KOR-selective PET radiotracer (e.g., [¹¹C]GR103545)

• Anesthesia (e.g., isoflurane)

• Male Sprague-Dawley rats

• PET scanner dedicated for small animals

2. Animal Preparation:

• Handle animals for several days prior to the experiment to reduce stress.[14]

• On the day of the experiment, anesthetize the rats (e.g., with isoflurane) and maintain anesthesia throughout the imaging session.

• Insert a tail-vein catheter for intravenous (i.v.) administration of Salvinorin A and the radiotracer.

3. Drug Preparation:

• Accurately weigh the required amount of Salvinorin A.

• First, dissolve the Salvinorin A in an organic solvent like DMSO.

• While vortexing, slowly add the remaining vehicle components.

• Prepare fresh solutions on the day of the experiment and vortex thoroughly before each injection.[14]

4. PET Imaging Procedure:

• Administer Salvinorin A (e.g., 0.01-1.8 mg/kg, i.v.) at a predetermined time before the radiotracer.[11] For receptor competition studies, this can be as short as 1 minute prior.[11][12] To study persistent effects, longer pretreatment times (e.g., 1 to 5 hours) can be used.[11][12]

• Inject the KOR-selective radiotracer (e.g., [¹¹C]GR103545) via the tail vein.

• Acquire PET data for a specified duration (e.g., 60-90 minutes).

5. Data Analysis:

• Reconstruct the PET images.

• Define regions of interest (ROIs) on the images corresponding to brain areas with high KOR density (e.g., striatum, cortex, hippocampus).

• Calculate the non-displaceable binding potential (BPND) for each ROI, which is an indicator of receptor availability.

• Compare BPND values between baseline (vehicle) and Salvinorin A-treated animals to determine KOR occupancy.

Protocol 2: Human fMRI Study of Salvinorin A Effects on Functional Connectivity

This protocol is based on a study that investigated the acute effects of inhaled Salvinorin A on brain connectivity.[8][15]

1. Participant Recruitment and Screening:

• Recruit healthy, hallucinogen-experienced adults.

• Conduct thorough medical and psychological screening to ensure participant safety.

• Obtain informed consent.

2. Experimental Design:

• Employ a placebo-controlled, within-subject design where each participant undergoes both a Salvinorin A and a placebo session on separate days.[8]

• Use a single-blind procedure where the participant is unaware of the condition.

3. Drug Preparation and Administration:

• Prepare a precise dose of Salvinorin A for inhalation (e.g., 15 micrograms/kg).[16]

• Vaporize the Salvinorin A for inhalation by the participant immediately before the fMRI scan.

4. fMRI Data Acquisition:

• Acquire resting-state fMRI data for a duration that captures the peak and waning effects of the drug (e.g., 20 minutes).[8]

• Use a standard fMRI sequence (e.g., echo-planar imaging).

5. Data Analysis:

• Preprocess the fMRI data, including slice timing correction, realignment for motion correction, coregistration, normalization to a standard brain template, and spatial smoothing.

• Perform functional connectivity analysis using methods such as:

  • Static Functional Connectivity (sFC): Measures the correlation of BOLD signals between brain regions over the entire scan.

  • Dynamic Functional Connectivity (dFC): Examines how functional connectivity changes over time.

  • Entropic Functional Connectivity (eFC): Quantifies the randomness or unpredictability of connectivity patterns.

• Compare connectivity measures between the Salvinorin A and placebo conditions, both within and between major brain networks (e.g., DMN, salience network, executive control network).

Conclusion

In vivo imaging provides a powerful, non-invasive window into the complex effects of Salvinorin A on the brain. fMRI studies in humans have revealed a characteristic pattern of decreased intra-network and increased inter-network connectivity, with a prominent impact on the default mode network.[8][9][10] Rodent PET studies have quantified the engagement of KORs by Salvinorin A and mapped its downstream effects on brain metabolism.[6][11] The protocols outlined here provide a foundation for researchers to further explore the neurobiology of the kappa-opioid system and to assess the therapeutic potential of novel KOR-targeting compounds.

References

• 1. Salvinorin A, a kappa-opioid receptor agonist hallucinogen: pharmacology and potential template for novel pharmacotherapeutic agents in neuropsychiatric disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. blossomanalysis.com [blossomanalysis.com]
• 3. Exploring Salvinorin A: The Kappa Opioid Receptor Agonist in Salvia Divinorum [salviahut.com]
• 4. Salvinorin-A Induces Intense Dissociative Effects, Blocking External Sensory Perception and Modulating Interoception and Sense of Body Ownership in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 5. blossomanalysis.com [blossomanalysis.com]
• 6. Metabolic changes in the rodent brain after acute administration of salvinorin A | MGH/HST Martinos Center for Biomedical Imaging [nmr.mgh.harvard.edu]
• 7. News and views on in vivo imaging of neurotransmission using PET and MRI - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Acute Effects of the Atypical Dissociative Hallucinogen Salvinorin A on Functional Connectivity in the Human Brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. neurosciencenews.com [neurosciencenews.com]
• 10. hopkinsmedicine.org [hopkinsmedicine.org]
• 11. Immediate and Persistent Effects of Salvinorin A on the Kappa Opioid Receptor in Rodents, Monitored In Vivo with PET - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Immediate and Persistent Effects of Salvinorin A on the Kappa Opioid Receptor in Rodents, Monitored In Vivo with PET - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Effects of the plant-derived hallucinogen salvinorin A on basal dopamine levels in the caudate putamen and in a conditioned place aversion assay in mice: agonist actions at kappa opioid receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. youtube.com [youtube.com]

Application Notes and Protocols for Cell Culture Assays to Determine Salvinorin A Efficacy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to performing key cell culture assays for evaluating the efficacy of Salvinorin A, a potent and selective kappa-opioid receptor (KOR) agonist.[1][2][3] Salvinorin A, the primary active component of Salvia divinorum, is a non-nitrogenous diterpenoid that has garnered significant interest for its unique pharmacological profile and potential as a template for novel therapeutics targeting pain, addiction, and mood disorders.[1][4] This document outlines detailed protocols for assays that are crucial for characterizing the binding affinity, functional potency, and signaling bias of Salvinorin A and its analogs at the KOR.

Introduction to Salvinorin A and the Kappa-Opioid Receptor

Salvinorin A exerts its effects by activating the KOR, a G protein-coupled receptor (GPCR).[4] Upon activation, the KOR primarily couples to inhibitory G proteins (Gαi/o), which leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[5] The dissociation of the G protein βγ subunits can also modulate ion channels, leading to neuronal hyperpolarization.[5]

Beyond G protein-dependent signaling, agonist binding to the KOR can also trigger the recruitment of β-arrestin proteins.[5] This process is involved in receptor desensitization, internalization, and the initiation of G protein-independent signaling cascades. The differential activation of G protein versus β-arrestin pathways is known as "biased agonism."[1][6] It is hypothesized that G protein-biased KOR agonists may retain therapeutic efficacy while minimizing adverse effects associated with β-arrestin recruitment, such as dysphoria and sedation.[6][7][8] Therefore, assays that can dissect these distinct signaling pathways are essential for the development of safer KOR-targeted drugs.

Data Presentation: In Vitro Pharmacology of Salvinorin A and Analogs

The following tables summarize key in vitro pharmacological data for Salvinorin A and related compounds, providing a comparative overview of their binding affinities and functional activities at the kappa-opioid receptor.

Table 1: Receptor Binding Affinities (Ki) of Salvinorin A and Analogs at Opioid Receptors

Compound	KOR Ki (nM)	MOR Ki (nM)	DOR Ki (nM)	KOR/MOR Selectivity	KOR/DOR Selectivity
Salvinorin A	1.1 ± 0.2	238 ± 28	435 ± 55	216	395
12-epi-Salvinorin A	4.5	>1000	>1000	>222	>222
U50,488H	1.5 ± 0.3	2400 ± 300	3400 ± 400	1600	2267
22-Thiocyanatosalvinorin A (RB-64)	0.59	>>10,000	>>10,000	>16,949	>16,949
MOM Sal B	3.1 ± 0.4	-	-	-	-
β-THP Sal B	6.2 ± 0.4	-	-	-	-

Data extracted from multiple sources.[4][5][6][9] Ki represents the inhibition constant; a lower value indicates higher binding affinity. MOR: Mu-opioid receptor; DOR: Delta-opioid receptor.

Table 2: Functional Activity of Salvinorin A and Analogs at the Kappa-Opioid Receptor

Compound	[³⁵S]GTPγS Binding (G-protein Activation)	β-arrestin2 Recruitment	cAMP Inhibition
EC₅₀ (nM)	Eₘₐₓ (%)	EC₅₀ (nM)
Salvinorin A	1.8 - 9.5	100	10.5
12-epi-Salvinorin A	11 - 41	48 - 73	-
U50,488H	15	100	-
MOM Sal B	0.65 ± 0.17	-	-
β-THP Sal B	60 ± 6	-	-

Data extracted from multiple sources.[4][5][6] EC₅₀ represents the half-maximal effective concentration, indicating potency. Eₘₐₓ represents the maximum effect, indicating efficacy, relative to a standard full agonist.

Signaling Pathways and Experimental Workflows

Experimental Protocols

Competitive Radioligand Binding Assay

This assay determines the binding affinity (Ki) of Salvinorin A for the KOR by measuring its ability to compete with a radiolabeled ligand.

Materials:

• Cell membranes from Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK293) cells stably transfected with the human KOR.

• Radioligand: [³H]diprenorphine ([³H]DPN) or [³H]U69,593.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Test Compound: Salvinorin A.

• Non-specific binding control: Naloxone (B1662785) or another high-affinity KOR ligand at a high concentration (e.g., 10 µM).

• 96-well plates.

• Glass fiber filters (e.g., GF/C).

• Filtration apparatus.

• Liquid scintillation counter and scintillation fluid.

Procedure:

• Preparation: Thaw the cell membrane preparation on ice and resuspend in ice-cold assay buffer to a final concentration of approximately 20 µg protein per well.

• Assay Setup: In a 96-well plate, add the following to each well in triplicate:

  • Total Binding: Cell membranes, radioligand (at a concentration near its Kd, e.g., 1 nM), and assay buffer.

  • Non-specific Binding: Cell membranes, radioligand, and a high concentration of naloxone (e.g., 10 µM).

  • Competitive Binding: Cell membranes, radioligand, and varying concentrations of Salvinorin A.

• Incubation: Incubate the plates at 25°C for 60-90 minutes to allow the binding to reach equilibrium.

• Filtration: Terminate the incubation by rapid vacuum filtration through glass fiber filters to separate the membrane-bound radioligand from the unbound.

• Washing: Wash the filters multiple times with ice-cold assay buffer to remove any non-specifically trapped radioligand.

• Counting: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the Salvinorin A concentration.

  • Determine the IC₅₀ (concentration of the compound that inhibits 50% of specific binding) from the resulting sigmoidal curve.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

[³⁵S]GTPγS Binding Assay

This functional assay measures the activation of G-proteins following KOR stimulation by Salvinorin A.

Materials:

• Cell membranes from CHO or HEK293 cells stably expressing hKOR.

• [³⁵S]GTPγS (a non-hydrolyzable GTP analog).

• Guanosine 5'-diphosphate (GDP).

• Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 10 mM MgCl₂, 1 mM EDTA, pH 7.4.

• Test Compound: Salvinorin A.

• Unlabeled GTPγS for non-specific binding determination.

• 96-well plates.

• Glass fiber filters.

• Filtration apparatus.

• Liquid scintillation counter.

Procedure:

• Membrane Preparation: Prepare cell membranes as for the radioligand binding assay.

• Assay Setup: In a 96-well plate, add the following:

  • Cell membranes.

  • GDP (e.g., 10 µM) to ensure G-proteins are in their inactive state.

  • Varying concentrations of Salvinorin A.

• Pre-incubation: Pre-incubate the plate for a short period (e.g., 15 minutes) at 25°C.

• Initiation: Add a fixed concentration of [³⁵S]GTPγS to initiate the reaction.

• Incubation: Incubate at 30°C for 60 minutes.

  • Basal binding is determined in the absence of an agonist.

  • Non-specific binding is determined in the presence of excess unlabeled GTPγS.

• Filtration and Washing: Terminate the reaction by rapid filtration through glass fiber filters, followed by washing with ice-cold buffer.

• Counting: Measure the radioactivity on the filters using a liquid scintillation counter.

• Data Analysis:

  • Plot the amount of [³⁵S]GTPγS bound against the logarithm of the Salvinorin A concentration.

  • Analyze the data using non-linear regression to determine the EC₅₀ (potency) and Eₘₐₓ (efficacy) for G-protein activation.

cAMP Inhibition Assay

This assay quantifies the inhibition of adenylyl cyclase activity following KOR activation.

Materials:

• HEK293 or CHO cells stably expressing the KOR.

• Forskolin (B1673556) (an adenylyl cyclase activator).

• Test Compound: Salvinorin A.

• cAMP assay kit (e.g., HTRF, AlphaScreen, or ELISA-based).

• 384-well plates.

• Cell culture medium and assay buffer.

Procedure:

• Cell Plating: Seed the cells in a 384-well plate and incubate overnight.

• Compound Addition:

  • Remove the culture medium.

  • Add varying concentrations of Salvinorin A to the cells and incubate for a specified period (e.g., 30 minutes) at 37°C.

• Stimulation: Add forskolin to all wells (except for the basal control) to stimulate cAMP production. The final concentration of forskolin should be pre-determined to elicit a sub-maximal response.

• Incubation: Incubate for 30 minutes at 37°C.

• Lysis and Detection: Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's protocol for the chosen cAMP assay kit.

• Data Analysis:

  • Plot the cAMP concentration against the logarithm of the Salvinorin A concentration.

  • Analyze the data using non-linear regression to determine the EC₅₀ and Eₘₐₓ values for the inhibition of forskolin-stimulated cAMP accumulation.

β-arrestin2 Recruitment Assay

This cell-based assay measures the recruitment of β-arrestin to the activated KOR, which is essential for assessing biased agonism. The following protocol is based on the principles of the DiscoveRx PathHunter® assay.[9]

Materials:

• A cell line co-expressing the hKOR fused to a small enzyme fragment (ProLink) and β-arrestin2 fused to a larger, inactive enzyme fragment (Enzyme Acceptor).

• Cell plating medium.

• Assay buffer.

• Test Compound: Salvinorin A.

• PathHunter® detection reagents.

• 384-well white, solid-bottom assay plates.

• Luminescence plate reader.

Procedure:

• Cell Plating: Plate the cells in 384-well plates at a density of 5,000-10,000 cells per well and incubate overnight at 37°C, 5% CO₂.[5]

• Compound Addition: Add varying concentrations of Salvinorin A to the cells.

• Incubation: Incubate the plate at 37°C for 90 minutes.[9]

• Detection:

  • Prepare the PathHunter® detection reagent mixture according to the manufacturer's instructions.

  • Add the detection reagent to each well.

  • Incubate the plate at room temperature in the dark for 60 minutes.[9]

• Data Acquisition: Measure the chemiluminescent signal from each well using a plate reader.

• Data Analysis:

  • The agonist-induced signal is proportional to the extent of β-arrestin recruitment.

  • Analyze the data using non-linear regression to determine the EC₅₀ and Eₘₐₓ values.

By employing these detailed protocols, researchers can effectively characterize the efficacy and signaling properties of Salvinorin A and its analogs, paving the way for the development of novel therapeutics with improved safety profiles.

References

• 1. Salvinorin A, a kappa-opioid receptor agonist hallucinogen: pharmacology and potential template for novel pharmacotherapeutic agents in neuropsychiatric disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protocol to characterize Gi/o and Gs protein-coupled receptors in transiently transfected cells using ELISA and cAMP measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Salvinorin A analogs and other kappa opioid receptor compounds as treatments for cocaine abuse - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Therapeutic Potential of Salvinorin A and Its Analogues in Various Neurological Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Evaluation of Biased and Balanced Salvinorin A Analogs in Preclinical Models of Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Development of Long-Acting Salvinorin A Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the development and characterization of long-acting Salvinorin A derivatives. Salvinorin A, a potent and selective kappa-opioid receptor (KOR) agonist, is a promising scaffold for the development of novel therapeutics for a variety of neurological and psychiatric disorders.[1] However, its clinical utility is hampered by its short duration of action due to rapid metabolism.[2][3] This guide focuses on derivatives with improved pharmacokinetic profiles, offering a foundation for the rational design and evaluation of next-generation Salvinorin A analogs.

Introduction to Long-Acting Salvinorin A Derivatives

Salvinorin A is a neoclerodane diterpene isolated from the plant Salvia divinorum. It is a non-nitrogenous KOR agonist, making it a unique template for medicinal chemistry. The primary metabolic liability of Salvinorin A is the hydrolysis of the C-2 acetate (B1210297) group to the inactive metabolite, Salvinorin B. Consequently, modifications at the C-2 position have been a major focus for developing long-acting analogs. Additionally, substitutions on the furan (B31954) ring at the C-16 position have also been explored to enhance metabolic stability and modulate pharmacological properties.

These long-acting derivatives are being investigated for their therapeutic potential in treating conditions such as pain, addiction, and depression.

Quantitative Data Summary

The following tables summarize the in vitro binding affinities and functional potencies of key long-acting Salvinorin A derivatives at the kappa-opioid receptor (KOR), mu-opioid receptor (MOR), and delta-opioid receptor (DOR).

Table 1: Opioid Receptor Binding Affinities (Ki, nM) of Long-Acting Salvinorin A Derivatives

Compound	C-2 Substituent	KOR Ki (nM)	MOR Ki (nM)	DOR Ki (nM)	Reference(s)
Salvinorin A	-OCOCH₃	2.4	>1000	>1000
Salvinorin B	-OH	>10,000	-	-
Long-Acting Derivatives
Salvinorin B ethoxymethyl ether (EOM-Sal B)	-OCH₂OCH₂CH₃	~0.65 (EC50)	-	-
β-tetrahydropyran Salvinorin B (β-THP Sal B)	-O-(β-tetrahydropyran)	Similar to Salvinorin A	-	-
16-Bromo Salvinorin A	-OCOCH₃	Increased potency vs U50,488	-	-
16-Ethynyl Salvinorin A	-OCOCH₃	Increased potency vs U50,488	-	-
22-Thiocyanatosalvinorin A (RB-64)	-OCOCH₃ (C-22 modification)	0.59	>>10,000	>>10,000

Table 2: In Vitro Functional Potency (EC50, nM) and Efficacy (%Emax) of Long-Acting Salvinorin A Derivatives at the KOR

Compound	Assay	EC50 (nM)	% Emax (vs. U-69,593)	Reference(s)
Salvinorin A	[³⁵S]GTPγS	1.8	100
Long-Acting Derivatives
Salvinorin B ethoxymethyl ether (EOM-Sal B)	[³⁵S]GTPγS	0.65	Full Agonist
β-tetrahydropyran Salvinorin B (β-THP Sal B)	[³⁵S]GTPγS	Similar to Salvinorin A	Full Agonist
16-Bromo Salvinorin A	G-protein signaling	Increased potency vs U50,488	-
16-Ethynyl Salvinorin A	G-protein signaling	Increased potency vs U50,488	-
22-Thiocyanatosalvinorin A (RB-64)	[³⁵S]GTPγS	sub-nM	Full Agonist

Signaling Pathways and Experimental Workflows

To understand the mechanism of action and to guide the experimental design, the following diagrams illustrate the kappa-opioid receptor signaling pathway, a general experimental workflow for characterizing Salvinorin A derivatives, and the structure-activity relationship logic.

Kappa-Opioid Receptor Signaling Pathway.

General Experimental Workflow.

Structure-Activity Relationship Logic.

Experimental Protocols

Synthesis of Salvinorin B Ethoxymethyl Ether (EOM-Sal B)

This protocol describes a two-step synthesis of a representative long-acting Salvinorin A derivative.

Step 1: Deacetylation of Salvinorin A to Salvinorin B

• Materials:

  • Salvinorin A

  • Sodium bicarbonate (NaHCO₃)

  • Hydrogen peroxide (H₂O₂)

  • 15-Crown-5 (B104581)

  • Tetrahydrofuran (THF)

  • Acetonitrile (MeCN)

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate

  • Silica (B1680970) gel for column chromatography

• Procedure:

  • Dissolve Salvinorin A in a 1:1 mixture of THF and MeCN.

  • Add sodium bicarbonate, hydrogen peroxide, and a catalytic amount of 15-crown-5 to the solution.

  • Stir the reaction mixture vigorously at room temperature for 36 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, perform a standard aqueous workup.

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Concentrate the solution under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford pure Salvinorin B.

Step 2: Etherification of Salvinorin B to EOM-Sal B

• Materials:

  • Salvinorin B

  • Ethoxymethyl chloride (EOM-Cl)

  • N,N-Diisopropylethylamine (DIPEA)

  • 4-Dimethylaminopyridine (DMAP)

  • Dichloromethane (CH₂Cl₂)

  • 1M HCl

  • Saturated aqueous NaCl solution

  • Anhydrous Na₂SO₄

• Procedure:

  • Dissolve Salvinorin B (0.5 mmol) in dichloromethane.

  • Add EOM-Cl (2.0 equivalents) dropwise.

  • Add DIPEA (2.1 equivalents) and a catalytic amount of DMAP (0.25 equivalents).

  • Stir the mixture for 15 hours at room temperature.

  • Add approximately 25 mL of CH₂Cl₂ to the mixture.

  • Wash the solution twice with 1M HCl and once with a saturated aqueous solution of NaCl.

  • Dry the organic layer over Na₂SO₄ and evaporate under reduced pressure.

  • Purify the crude product by flash chromatography to yield EOM-Sal B.

In Vitro Pharmacological Assays

4.2.1. Radioligand Binding Assay for KOR

This assay determines the binding affinity (Ki) of the test compound.

• Materials:

  • Cell membranes from CHO or HEK293 cells stably expressing the human KOR.

  • Radioligand: [³H]U69,593 or [³H]diprenorphine.

  • Binding Buffer: 50 mM Tris-HCl, pH 7.4.

  • Test compound (long-acting Salvinorin A derivative).

  • Non-specific binding control: 10 µM unlabeled U69,593 or naloxone.

  • 96-well plates, glass fiber filters, filtration apparatus, and liquid scintillation counter.

• Procedure:

  • In a 96-well plate, combine cell membranes, radioligand, and varying concentrations of the test compound in the binding buffer.

  • For non-specific binding, add the non-specific binding control instead of the test compound.

  • Incubate at 25°C for 60-90 minutes.

  • Terminate the reaction by rapid vacuum filtration through glass fiber filters.

  • Wash the filters with ice-cold binding buffer.

  • Measure the radioactivity on the filters using a liquid scintillation counter.

  • Calculate Ki values using the Cheng-Prusoff equation.

4.2.2. [³⁵S]GTPγS Binding Assay

This functional assay measures G-protein activation to determine agonist potency (EC50) and efficacy (Emax).

• Materials:

  • Cell membranes from CHO cells stably expressing the human KOR.

  • [³⁵S]GTPγS.

  • GDP (Guanosine diphosphate).

  • Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 10 mM MgCl₂, 1 mM EDTA, pH 7.4.

  • Test compound.

  • Reference agonist (e.g., U-69,593).

  • 96-well filter plates, cell harvester, and scintillation counter.

• Procedure:

  • In a 96-well plate, add varying concentrations of the test compound, [³⁵S]GTPγS, and cell membranes with GDP to the assay buffer.

  • Incubate for 60 minutes at 30°C.

  • Terminate the assay by rapid filtration through the filter plates.

  • Wash the plates with ice-cold assay buffer.

  • Measure the radioactivity using a scintillation counter.

  • Plot the specific binding of [³⁵S]GTPγS against the log concentration of the agonist to determine EC50 and Emax values.

In Vivo Behavioral Assays

4.3.1. Hot Water Tail-Withdrawal Assay (Analgesia)

This assay assesses the antinociceptive effects of the compounds.

• Animals: Male mice (e.g., C57BL/6).

• Apparatus: Water bath maintained at 50 ± 0.5 °C, Plexiglas restrainers.

• Procedure:

  • Habituate mice in restrainers for 15 minutes.

  • Immerse the distal third of the tail in the hot water bath and record the latency to tail withdrawal. A 10-second cut-off is used to prevent tissue damage.

  • Administer the test compound (e.g., via intraperitoneal injection).

  • Measure tail-withdrawal latencies at various time points post-administration (e.g., 5, 10, 15, 30, 45, 60, 90, and 120 minutes) to determine the onset and duration of action.

4.3.2. Locomotor Activity Assessment

This assay evaluates potential sedative effects.

• Animals: Rats or mice.

• Apparatus: Open-field arena equipped with photobeams or video tracking software.

• Procedure:

  • Habituate the animal to the testing room.

  • Administer the test compound or vehicle.

  • Place the animal in the open-field arena and record locomotor activity (e.g., distance traveled, rearing frequency) for a set duration (e.g., 60 minutes).

  • Compare the activity of the treated group to the vehicle control group. A significant decrease in activity suggests sedative effects.

4.3.3. Conditioned Place Aversion (CPA)

This assay assesses the aversive properties of the compounds.

• Animals: Rats or mice.

• Apparatus: A two-chamber apparatus with distinct visual and tactile cues in each chamber.

• Procedure:

  • Pre-conditioning phase: Allow the animal to freely explore both chambers to determine initial preference.

  • Conditioning phase (several days): On alternating days, confine the animal to one chamber after administration of the test compound and to the other chamber after vehicle administration.

  • Test phase: Allow the drug-free animal to freely explore both chambers.

  • Record the time spent in each chamber. A significant decrease in time spent in the drug-paired chamber compared to the pre-conditioning phase indicates conditioned place aversion.

References

• 1. benchchem.com [benchchem.com]
• 2. download.uni-mainz.de [download.uni-mainz.de]
• 3. researchgate.net [researchgate.net]

Application Note: Quantification of Salvinorin A using Liquid Chromatography-Mass Spectrometry

Abstract

Salvinorin A, a potent and selective kappa-opioid receptor (KOR) agonist, is the principal psychoactive compound in the plant Salvia divinorum.[1][2][3] Its unique non-nitrogenous diterpenoid structure and pharmacological profile have made it a subject of significant interest in neuroscience and drug development.[1][3] This application note details a robust and sensitive method for the quantification of salvinorin A in various biological matrices and plant material using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The described protocols are applicable for pharmacokinetic studies, forensic analysis, and quality control of S. divinorum products.

Introduction

The increasing recreational use of Salvia divinorum and the therapeutic potential of salvinorin A and its analogs necessitate accurate and reliable analytical methods for its quantification. LC-MS/MS offers high selectivity and sensitivity, making it the ideal platform for detecting and quantifying salvinorin A, often present at low concentrations in biological samples. This document provides detailed protocols for sample preparation and LC-MS/MS analysis of salvinorin A in human plasma, cerebrospinal fluid (CSF), and plant material.

Experimental

Materials and Reagents

• Salvinorin A reference standard (Sigma-Aldrich or other certified supplier)

• Internal Standard (IS): Deuterium-labeled salvinorin A or a structural analog

• HPLC-grade acetonitrile (B52724), methanol (B129727), and water (Sigma-Aldrich)

• Formic acid (LC-MS grade, Sigma-Aldrich)

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• Human plasma and CSF (BioIVT or other commercial source)

• Salvia divinorum plant material (dried leaves)

Instrumentation

• Liquid Chromatograph: A UPLC or HPLC system capable of binary gradient elution.

• Mass Spectrometer: A tandem quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Protocols

Protocol 1: Salvinorin A Quantification in Human Plasma

This protocol is optimized for the extraction and quantification of salvinorin A from human plasma samples.

1. Sample Preparation (Solid-Phase Extraction)

• Thaw plasma samples on ice.

• Centrifuge plasma at 21,000 x g for 4 minutes to remove particulates.

• To 300 µL of clear plasma, add the internal standard.

• Condition a C18 SPE column (100 mg) with 1 mL of methanol followed by 1 mL of water.

• Load the plasma sample onto the SPE column.

• Wash the column with 1 mL of water.

• Elute salvinorin A with 1 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 90:10 water:acetonitrile with 0.1% formic acid).

2. LC-MS/MS Analysis

• LC Column: C18, 1.0 mm ID x 50 mm

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A shallow gradient of 29-33% acetonitrile over 8 minutes.

• Flow Rate: 0.1 mL/min

• Injection Volume: 50 µL

• MS Ionization: Positive Electrospray Ionization (ESI+)

• MS/MS Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • Salvinorin A: m/z 433.4 → 373.2 (Quantifier), other transitions for confirmation

  • Internal Standard: Dependent on the IS used.

Protocol 2: Salvinorin A Quantification in Cerebrospinal Fluid (CSF)

A simplified "dilute-and-shoot" method is suitable for the analysis of salvinorin A in CSF.

1. Sample Preparation

• Thaw CSF samples on ice.

• To 300 µL of CSF, add the internal standard.

• Add acetonitrile to a final concentration of 10% (v/v) and formic acid to a final concentration of 1% (v/v).

• Vortex briefly and transfer to an autosampler vial.

2. LC-MS/MS Analysis

• The LC-MS/MS parameters are the same as described in Protocol 1.

Protocol 3: Salvinorin A Quantification in Salvia divinorum Plant Material

This protocol outlines the extraction of salvinorin A from dried plant leaves.

1. Sample Preparation (Solvent Extraction)

• Finely grind the dried Salvia divinorum leaves using a mortar and pestle.

• Weigh 10 mg of the ground material into a microcentrifuge tube.

• Add 1 mL of 9:1 methanol/water.

• Sonicate in a heated water bath (35°C) for 1 hour.

• Centrifuge to pellet the plant material.

• Dilute the supernatant 1:10 with the extraction solvent.

• Filter the diluted extract through a 0.22 µm filter before injection.

2. LC-MS/MS Analysis

• The LC-MS/MS parameters are the same as described in Protocol 1. The calibration curve should be prepared in the extraction solvent.

Quantitative Data Summary

The following table summarizes the quantitative performance of the described LC-MS/MS methods for salvinorin A analysis.

Matrix	Method	Linearity Range (ng/mL)	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)	Reference
Human Plasma	SPE-LC-MS/MS	0.25 - 50	-	0.05
Human Blood	SPE-LC-MS	5.0 - 100	2.5	5.0
Human Urine	SPE-LC-MS	5.0 - 100	2.5	5.0
Cerebrospinal Fluid (CSF)	Dilute-and-shoot LC-MS/MS	-	-	0.0125
Plant Material	Solvent Extraction-UPLC-MS/MS	2 - 50	-	-

Visualizations

Experimental Workflow

Caption: Experimental workflow for salvinorin A quantification.

Salvinorin A Signaling Pathway

Caption: Simplified kappa-opioid receptor signaling pathway.

Conclusion

The LC-MS/MS methods presented here are sensitive, specific, and reliable for the quantification of salvinorin A in diverse and complex matrices. These protocols can be readily implemented in research and clinical laboratories for a variety of applications, from fundamental pharmacological studies to forensic investigations. The high sensitivity of these methods is particularly advantageous for detecting the low concentrations of salvinorin A typically found in biological fluids following exposure.

References

• 1. LC-MS/MS quantification of salvinorin A from biological fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. JCI Insight - Kappa opioid receptor signaling protects cartilage tissue against posttraumatic degeneration [insight.jci.org]
• 3. Salvia divinorum and salvinorin A: an update on pharmacology and analytical methodology - PubMed [pubmed.ncbi.nlm.nih.gov]

Salvinorin A: A Pharmacological Tool for Dissecting Kappa-Opioid Receptor Signaling

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Salvinorin A, a naturally occurring neoclerodane diterpene isolated from the plant Salvia divinorum, is a potent and highly selective kappa-opioid receptor (KOR) agonist.[1][2][3] Its unique non-nitrogenous structure, distinct from classical alkaloid opioids, makes it an invaluable pharmacological tool for investigating KOR function and signaling.[1][4][5] This document provides detailed application notes and experimental protocols for utilizing Salvinorin A and its analogs to dissect the complex signaling pathways mediated by the KOR, with a focus on G-protein activation and β-arrestin recruitment.

The KOR, a G-protein coupled receptor (GPCR), is a key therapeutic target for a variety of neurological and psychiatric disorders, including pain, depression, anxiety, and substance abuse.[6][7] However, the clinical development of KOR agonists has been hindered by undesirable side effects such as dysphoria, sedation, and hallucinations, which are thought to be mediated, at least in part, by the β-arrestin signaling pathway.[7] This has led to the pursuit of "biased agonists," ligands that preferentially activate the therapeutic G-protein signaling pathway over the β-arrestin pathway.[7][8] Salvinorin A and its derivatives serve as critical probes in this endeavor, allowing for the precise dissection of these divergent signaling cascades.[1][5]

Data Presentation: Pharmacological Properties of Salvinorin A and Related Compounds

The following tables summarize the in vitro pharmacological data for Salvinorin A and key analogs at the human kappa-opioid receptor (hKOR), providing a comparative overview of their binding affinities and functional activities.

Table 1: Opioid Receptor Binding Affinities (Ki, nM)

Compound	KOR Ki (nM)	MOR Ki (nM)	DOR Ki (nM)	KOR/MOR Selectivity	KOR/DOR Selectivity	Reference
Salvinorin A	1.1 ± 0.2	238 ± 28	435 ± 55	216	395	[7]
12-epi-Salvinorin A	4.5	>1000	>1000	>222	>222	[5]
U50,488H	1.5 ± 0.3	2400 ± 300	3400 ± 400	1600	2267	[7]
RB-64 (22-thiocyanatosalvinorin A)	0.59	>>10,000	>>10,000	>16,949	>16,949	[9]

Data are presented as mean ± SEM where available. Ki represents the inhibition constant; a lower value indicates higher binding affinity. MOR: Mu-opioid receptor; DOR: Delta-opioid receptor.

Table 2: Functional Activity at the Kappa-Opioid Receptor

Compound	[³⁵S]GTPγS Binding (G-protein Activation)	β-arrestin 2 Recruitment	Bias Factor (G-protein/β-arrestin)	Reference
EC₅₀ (nM)	Eₘₐₓ (%)	EC₅₀ (nM)	Eₘₐₓ (%)
Salvinorin A	9.5 ± 1.2	100 ± 4	14.5	100
12-epi-Salvinorin A	11	48	Not specified	Full agonist
U50,488H	15 ± 2	100 ± 5	85	100
16-Bromo SalA	1.1	100	11.2	100
16-Ethynyl SalA	0.9	100	1.1	100
RB-64	Not specified	Not specified	Not specified	Not specified

EC₅₀ represents the half-maximal effective concentration, indicating potency. Eₘₐₓ represents the maximum effect, indicating efficacy, relative to a standard full agonist. Data are presented as mean ± SEM where available.

Signaling Pathways and Experimental Visualization

The following diagrams illustrate the key signaling pathways activated by KOR agonists and a typical experimental workflow for their characterization.

Caption: Kappa-Opioid Receptor (KOR) Signaling Pathways.

Caption: Experimental Workflow for Characterizing Biased Agonism.

Experimental Protocols

Detailed methodologies are essential for the accurate assessment of the pharmacological properties of Salvinorin A and its analogs.

Radioligand Binding Assay (Competitive Inhibition)

This assay determines the binding affinity (Ki) of a test compound for the KOR by measuring its ability to compete with a radiolabeled ligand.

Materials:

• Cell membranes from Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK) 293 cells stably transfected with the human KOR.[5][9]

• Radioligand: [³H]diprenorphine or [³H]U69,593.[5][9]

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.[5]

• Test Compounds: Salvinorin A or analogs.

• Non-specific binding control: Naloxone or another high-affinity KOR ligand at a high concentration (e.g., 10 µM).[5]

• 96-well plates, glass fiber filters, filtration apparatus, and a liquid scintillation counter.[5]

Procedure:

• Preparation: Thaw the cell membrane preparation on ice and resuspend in ice-cold assay buffer.

• Incubation: In a 96-well plate, combine the cell membranes, a fixed concentration of the radioligand, and varying concentrations of the test compound. For determining non-specific binding, add the high-concentration non-specific control instead of the test compound. Total binding is measured in the absence of any competing ligand.

• Incubation Time and Temperature: Incubate the plates at a specified temperature (e.g., 25°C or 30°C) for a set duration (e.g., 60-90 minutes) to reach equilibrium.

• Termination: Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester. This separates the membrane-bound radioligand from the free radioligand.

• Washing: Quickly wash the filters with ice-cold assay buffer to remove any unbound radioligand.[5]

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a liquid scintillation counter.[5]

• Data Analysis: Plot the percentage of specific binding against the logarithm of the test compound concentration. Use non-linear regression to fit the data to a one-site or two-site competition model and determine the IC₅₀ (concentration of the compound that inhibits 50% of specific binding). Calculate the Ki value using the Cheng-Prusoff equation.

[³⁵S]GTPγS Binding Assay (G-Protein Activation)

This functional assay measures the activation of G-proteins following agonist binding to the KOR by quantifying the binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS.[10]

Materials:

• Cell membranes from CHO or HEK293 cells stably expressing hKOR.[10][11]

• Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 10 mM MgCl₂, 1 mM EDTA, pH 7.4.[9][11]

• [³⁵S]GTPγS (radioligand).[11]

• Guanosine diphosphate (B83284) (GDP).[9][11]

• Test compounds (e.g., Salvinorin A).

• Non-specific binding control: Excess unlabeled GTPγS.

Procedure:

• Membrane Preparation: Prepare cell membranes as for the radioligand binding assay.

• Reaction Setup: In a 96-well plate, incubate the cell membranes with varying concentrations of the test agonist and a fixed concentration of GDP in the assay buffer.[7][11]

• Initiation: Initiate the reaction by adding a fixed concentration of [³⁵S]GTPγS.[11]

• Incubation: Incubate the mixture at 30°C for 60 minutes.[7][11] Basal binding is determined in the absence of an agonist, and non-specific binding is determined in the presence of excess unlabeled GTPγS.[7]

• Termination and Filtration: Terminate the reaction by rapid filtration through glass fiber filters.[7]

• Washing: Wash the filters with ice-cold buffer.[7]

• Quantification: Quantify the amount of bound [³⁵S]GTPγS by liquid scintillation counting.[7]

• Data Analysis: Plot the amount of [³⁵S]GTPγS bound against the logarithm of the agonist concentration. Analyze the data using non-linear regression to determine the EC₅₀ (potency) and Eₘₐₓ (efficacy) for G-protein activation.[5]

β-Arrestin Recruitment Assay

This cell-based assay measures the recruitment of β-arrestin to the activated KOR, a key step in the β-arrestin signaling pathway. A common method is the PathHunter® assay, which utilizes enzyme fragment complementation.[7][11]

Materials:

• A commercially available cell line (e.g., U2OS or CHO) co-expressing the hKOR fused to a small enzyme fragment (ProLink™) and β-arrestin 2 fused to a larger, inactive enzyme fragment (Enzyme Acceptor).[7][11]

• Cell culture reagents and 96- or 384-well plates.[7]

• Test compounds.

• Detection reagents containing the substrate for the complemented enzyme.[7]

• A chemiluminescent plate reader.[7]

Procedure:

• Cell Plating: Plate the cells in a white-walled microplate and incubate overnight.[11]

• Agonist Addition: Add varying concentrations of the test agonist to the cells.[7]

• Incubation: Incubate for a specified period (e.g., 90 minutes) at 37°C.[7][11]

• Signal Development: Add the detection reagents and incubate for 60 minutes at room temperature to allow for the development of the chemiluminescent signal.[7][11]

• Detection: Measure the chemiluminescent signal using a plate reader. The signal is proportional to the extent of β-arrestin recruitment.[7]

• Data Analysis: Analyze the data using non-linear regression to determine the EC₅₀ and Eₘₐₓ values for β-arrestin recruitment.[7]

ERK1/2 Phosphorylation Assay

This assay measures the phosphorylation of extracellular signal-regulated kinase (ERK1/2), a downstream effector of both G-protein and β-arrestin pathways.

Materials:

• Cells expressing KOR (e.g., EM4 cells co-expressing DAT and KOR).[12]

• Serum-free cell culture medium.

• Test compound (Salvinorin A).

• RIPA buffer supplemented with protease and phosphatase inhibitors.[12]

• Antibodies: Rabbit polyclonal antibody specific for p44/42 MAPK phosphorylated at threonine 202 and tyrosine 204, and a polyclonal antibody recognizing total ERK.[12]

• Western blotting equipment and reagents.

Procedure:

• Cell Culture and Treatment: Serum-starve the cells for 2 hours. Incubate the cells with the test compound (e.g., 10 µM Salvinorin A) or vehicle for 5 minutes at 37°C.[12]

• Cell Lysis: Aspirate the media, wash the cells, and then solubilize them with RIPA buffer.[12]

• Protein Quantification: Determine the protein concentration of the cell lysates.

• Western Blotting:

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane for 1 hour at room temperature in TBS-T containing 5% nonfat milk.[12]

  • Incubate the membrane with the primary antibody against phosphorylated ERK (p-ERK).[12]

  • Wash and incubate with a secondary antibody.

  • Detect the signal using an appropriate chemiluminescence substrate.

  • To analyze total ERK levels, strip the blot and reprobe with an antibody recognizing total ERK.[12]

• Data Analysis: Quantify the band intensities for p-ERK and total ERK. Express the results as the ratio of p-ERK to total ERK to determine the extent of ERK1/2 activation.

Conclusion

Salvinorin A and its expanding library of synthetic analogs represent a powerful and versatile toolkit for the pharmacological dissection of KOR signaling. By employing the quantitative assays and detailed protocols outlined in this document, researchers can effectively characterize the binding affinity, functional potency, and signaling bias of novel KOR ligands. This knowledge is crucial for advancing our understanding of the distinct physiological roles of the G-protein and β-arrestin pathways and for the rational design of next-generation therapeutics with improved efficacy and reduced side effects.

References

• 1. Salvinorin A, a kappa-opioid receptor agonist hallucinogen: pharmacology and potential template for novel pharmacotherapeutic agents in neuropsychiatric disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Neuropharmacology of the naturally occurring kappa-opioid hallucinogen salvinorin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Salvinorin A - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. Discovery of Novel, Selective, and Nonbasic Agonists for the Kappa-Opioid Receptor Determined by Salvinorin A-Based Virtual Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Evaluation of Biased and Balanced Salvinorin A Analogs in Preclinical Models of Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Structure-based Design, Synthesis, Biochemical and Pharmacological Characterization of Novel Salvinorin A Analogues as Active State Probes of the κ-Opioid Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Salvinorin A Regulates Dopamine Transporter Function Via A Kappa Opioid Receptor and ERK1/2-Dependent Mechanism - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of Stable Salvinorin A Analogs

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of stable salvinorin A analogs.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability challenges when working with salvinorin A and its analogs? A1: The two main challenges are metabolic and chemical instability. Salvinorin A's C2 acetate (B1210297) group is rapidly hydrolyzed by carboxylesterases into the less potent metabolite, salvinorin B.[1][2][3] Additionally, the C-ring lactone is susceptible to ring-opening.[2][3] Chemically, the molecule is prone to epimerization at the C8 position under acidic, basic, or thermal stress, which forms the thermodynamically more stable but biologically less potent 8-epi-salvinorin A.[2][4]

Q2: Why is the C2 position the most common site for chemical modification? A2: The C2 position is a primary target for modification to enhance metabolic stability.[5] The native acetate ester is a key liability, and replacing it with more stable functional groups like ethers, carbamates, or amides can extend the analog's half-life and duration of action.[1][5] For instance, the ethoxymethyl ether analog of salvinorin B (EOM SalB) shows increased metabolic stability.[6]

Q3: What is C8 epimerization and why is it problematic? A3: C8 epimerization is the stereochemical inversion at the 8th carbon position of the salvinorin scaffold.[2][4] This process converts the natural, biologically potent trans-lactone ring fusion into a more stable but significantly less potent cis-lactone (8-epi-salvinorin A).[4] This configurational instability can lead to inconsistent or inconclusive bioassay results and low yields of the desired active compound.[2]

Q4: How can C8 epimerization be minimized during synthesis and purification? A4: To minimize epimerization, it is crucial to maintain careful control over reaction conditions.[4] This includes running reactions at the lowest effective temperature, using the mildest possible acids or bases, and minimizing reaction times.[4] During purification, use of neutralized silica (B1680970) gel for column chromatography and low-temperature solvent evaporation are recommended to prevent thermal stress and exposure to acidic or basic surfaces.[4]

Q5: What are the main difficulties associated with modifying the C4 position? A5: Modifying the C4 methyl ester is challenging because it requires more drastic or forcing conditions for hydrolysis compared to the C2 acetate.[5][7] These harsh conditions often promote the undesirable C8 epimerization, leading to a mixture of diastereoisomers that are difficult to separate.[7] To date, most modifications at the C4 position have resulted in a significant loss of binding affinity and potency at the kappa-opioid receptor (KOR).[5][8]

Q6: How critical is the furan (B31954) ring at C12 for biological activity? A6: The furan ring is crucial for KOR activity.[2] Its complete removal ablates biological activity, and hydrogenation of the ring leads to a 7-fold loss in KOR binding affinity.[7] While the precise interaction with the receptor is still under investigation, structure-activity relationship (SAR) studies indicate that sterically less demanding substitutions on the furan ring are preferred, suggesting it binds in a congested part of the receptor's binding pocket.[9]

Q7: What are the solubility issues with salvinorin A and how can they be addressed? A7: Salvinorin A is highly lipophilic and not soluble in water.[1][10] A major challenge for drug development is that, unlike most opioids, it is not an alkaloid as it lacks a basic nitrogen atom.[2][11] This means it cannot be rendered into a salt to improve its solubility.[1][10] Formulation strategies are therefore a significant hurdle for its clinical application.

Troubleshooting Guides

Problem 1: Low Yield of Desired Product & Contamination with Salvinorin B

• Symptom: LC-MS and NMR analyses of the final product show a significant presence of salvinorin B (the deacetylated precursor).

• Possible Cause: Unintentional hydrolysis of the C2 acetate ester during the reaction or workup, often due to trace amounts of water or exposure to non-neutral pH. Salvinorin A is rapidly metabolized to the inactive Salvinorin B.[12]

• Solutions:

  • Use Anhydrous Conditions: Ensure all solvents and reagents are thoroughly dried before use.

  • Maintain Neutral pH: Avoid acidic or basic conditions during workup and purification. If an aqueous wash is necessary, use a neutral buffer.

  • Modify Purification: Use neutralized silica gel for column chromatography to avoid degradation on the stationary phase.[4]

  • Consider a More Stable Linkage: For future syntheses, replace the C2 acetate with a more robust group, such as an ether or carbamate, which is less susceptible to hydrolysis.[1]

Problem 2: Correct Product Mass but Low Biological Potency

• Symptom: The purified analog shows the correct mass by HRMS, but its KOR binding affinity or functional potency is significantly lower than expected. NMR may show a mixture of diastereomers.

• Possible Cause: Epimerization at the C8 position has occurred, resulting in a mixture of the desired active compound and the less potent 8-epi-salvinorin A.[2][4]

• Solutions:

  • Control Temperature: Avoid high temperatures during reactions and solvent evaporation. Use a rotary evaporator at low temperature and pressure.[4]

  • Strict pH Control: Ensure all solutions, including chromatography eluents, are neutral. Even mildly basic or acidic conditions can catalyze epimerization.[2][4]

  • Re-purification: If a mixture is confirmed, attempt separation using high-performance liquid chromatography (HPLC), which may offer better resolution than standard column chromatography.

Problem 3: Poor Diastereoselectivity in Core Synthesis (e.g., Intramolecular Diels-Alder)

• Symptom: During a total synthesis campaign, key cyclization steps produce a difficult-to-separate mixture of diastereomers of the trans-decalin core.[4]

• Possible Cause:

  • Incorrect Precursor Geometry: The stereochemical outcome of reactions like the Intramolecular Diels-Alder (IMDA) is highly dependent on the precursor's geometry.[4]

  • Suboptimal Thermal Conditions: The reaction temperature may not be optimal for favoring the desired transition state.[4]

  • Ineffective Lewis Acid Catalysis: The chosen Lewis acid, its stoichiometry, or the presence of water can lead to poor selectivity.[4]

• Solutions:

  • Verify Precursor Stereochemistry: Use detailed NMR (e.g., NOE) or X-ray crystallography to confirm the stereochemistry of the acyclic precursor before cyclization.[4]

  • Optimize Temperature: Screen a range of temperatures to find the best balance between reaction rate and diastereoselectivity.[4]

  • Screen Lewis Acids: Test a variety of Lewis acids (e.g., TiCl₄, Et₂AlCl) and stoichiometries under strictly anhydrous conditions.[4]

Quantitative Data on Salvinorin A Analogs

The following table summarizes binding affinity (Kᵢ) and functional potency (EC₅₀) data for selected salvinorin A analogs at the kappa-opioid receptor (KOR), allowing for a direct comparison of the effects of various structural modifications.

Compound	Modification	KOR Kᵢ (nM)	KOR EC₅₀ (nM)	Key Characteristic	Reference
Salvinorin A	Parent Compound	0.59 - 4.3	0.40 - 2.2	Potent, but metabolically unstable	[1][13][14]
Salvinorin B	C2-Hydroxyl	111 - >10,000	2.4 - 492	Inactive metabolite	[15]
RB-64	C22-Thiocyanate	0.59	Sub-nM	High potency KOR agonist	[13]
MOM SalB	C2-Methoxymethyl ether	0.60 ± 0.1	0.40 ± 0.04	Higher affinity and potency than SalA	[8][14]
EOM SalB	C2-Ethoxymethyl ether	0.32	0.14	Higher affinity and potency than SalA	[14]
Herkinorin	C2-Acyl (Benzoyl)	90 ± 2.0	-	Shifts affinity to µ-opioid receptor (Kᵢ = 12 nM)	[14]
16-Bromo SalA	C16-Bromo (Furan)	-	-	G-protein biased agonist	[5][12]
16-Ethynyl SalA	C16-Ethynyl (Furan)	-	-	Balanced signaling agonist	[5][12]
20-nor-salvinorin A	C20-Methyl removed	~5x lower than SalA	~5x lower than SalA	Improved C8 stability	[2]

Experimental Protocols

Protocol 1: Synthesis of Salvinorin B (Deacetylation of Salvinorin A)

This protocol describes the hydrolysis of the C2 acetate ester to produce salvinorin B, a common precursor for many semi-synthetic analogs.

• Dissolution: Dissolve Salvinorin A (1 equiv) in methanol.

• Base Addition: Add a catalytic amount of sodium carbonate to the solution.

• Reaction: Stir the reaction mixture at room temperature. Monitor the reaction's progress by Thin Layer Chromatography (TLC) until all starting material is consumed.

• Neutralization: Carefully neutralize the reaction with a mild acid, such as acetic acid.

• Extraction: Extract the product with an organic solvent like dichloromethane (B109758).

• Purification: Concentrate the organic layers under reduced pressure and purify the residue by column chromatography on silica gel.[16]

Protocol 2: Synthesis of C2 Amino Acid Analogs

This two-step protocol outlines the coupling of an amino acid to the C2 position of salvinorin B.

Step 1: Coupling Reaction

• Reagent Preparation: To a stirred solution of Salvinorin B (1 equiv) in dichloromethane (CH₂Cl₂), add the N-Fmoc-protected amino acid (3 equiv) and N-methylmorpholine (3 equiv).

• Activation: Add TBTU (3 equiv) to the solution to act as a coupling agent.

• Reaction: Stir the solution at 50°C for 24 hours.

• Workup & Purification: Concentrate the reaction mixture under reduced pressure and purify the residue by column chromatography (e.g., hexane:EtOAc, 2:1) to yield the N-Fmoc-protected amino acid analog.[16]

Step 2: Deprotection

• Dissolution: Dissolve the N-Fmoc-protected derivative (1 equiv) in CH₂Cl₂.

• Deprotection: Add piperidine (B6355638) (3 equiv) to the solution.

• Reaction: Stir the solution at room temperature for 1.5 hours.

• Workup & Purification: Concentrate the reaction mixture and purify the residue by column chromatography to obtain the final amino acid analog.[16]

Protocol 3: Synthesis of C16-Aryl Analogs via Suzuki-Miyaura Coupling

This protocol describes the introduction of an aryl group at the C16 position of the furan ring.

Step 1: Bromination at C16

• Reaction Setup: Dissolve Salvinorin A in a suitable solvent.

• Bromination: Add N-bromosuccinimide (NBS) (1.4 equiv) and a catalytic amount of Br₂.

• Purification: Purify the product by column chromatography to yield C16-bromo-Salvinorin A.[9][16]

Step 2: Suzuki-Miyaura Coupling

• Reagent Combination: In a reaction vial, combine C16-bromo-Salvinorin A (1.0 equiv), the desired aryl boronic acid (2.0 equiv), Pd₂(dba)₃ (0.04 equiv), SPhos (0.16 equiv), and K₃PO₄ (3.0 equiv).

• Solvent & Heating: Add toluene (B28343) as the solvent and heat the reaction mixture. Monitor progress by TLC.

• Workup & Purification: Cool the reaction to room temperature and purify by column chromatography to obtain the C16-aryl analog.[16]

Visualizations

Caption: Key metabolic pathways of Salvinorin A in plasma.

References

• 1. transpopmed.org [transpopmed.org]
• 2. Chemical Syntheses of the salvinorin chemotype of KOR agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Neuropharmacology of the Naturally Occurring κ-Opioid Hallucinogen Salvinorin A - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Therapeutic Potential of Salvinorin A and Its Analogues in Various Neurological Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Salvinorin A analogs and other kappa opioid receptor compounds as treatments for cocaine abuse - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Cutting-Edge Search for Safer Opioid Pain Relief: Retrospective Review of Salvinorin A and Its Analogs [frontiersin.org]
• 8. A Review of Salvinorin Analogs and their Kappa-Opioid Receptor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Pharmacokinetics and Pharmacodynamics of Salvinorin A and Salvia divinorum: Clinical and Forensic Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Salvinorin A - Wikipedia [en.wikipedia.org]
• 12. Frontiers | Evaluation of Biased and Balanced Salvinorin A Analogs in Preclinical Models of Pain [frontiersin.org]
• 13. Structure-based Design, Synthesis, Biochemical and Pharmacological Characterization of Novel Salvinorin A Analogues as Active State Probes of the κ-Opioid Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 14. frontiersin.org [frontiersin.org]
• 15. mdpi.com [mdpi.com]
• 16. benchchem.com [benchchem.com]

Addressing the rapid metabolism and short duration of salvinorin A in vivo.

Welcome to the Technical Support Center for Salvinorin A research. This resource is designed for researchers, scientists, and drug development professionals to address the challenges associated with the rapid in vivo metabolism and short duration of action of Salvinorin A. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to support your research and development efforts.

Troubleshooting Guides & FAQs

This section addresses common issues encountered during in vivo and in vitro experiments with Salvinorin A.

Issue 1: Low or undetectable plasma/brain concentrations of Salvinorin A after administration.

• Question: We administered Salvinorin A orally to our animal models and could not detect it in plasma. Why is this happening?

• Answer: Salvinorin A has negligible oral bioavailability.[1] This is due to extensive first-pass metabolism in the gastrointestinal tract and liver, where it is rapidly hydrolyzed by carboxylesterases to its inactive metabolite, Salvinorin B.[2][3] Additionally, Salvinorin A is a substrate for the P-glycoprotein (P-gp) efflux transporter, which actively removes it from intestinal cells, further limiting absorption.[4][5] For preclinical studies, alternative routes like intravenous, intraperitoneal, subcutaneous, or inhalation are recommended to achieve systemic exposure.[1]

• Question: Even with intravenous administration, the brain concentration of Salvinorin A is lower than expected and declines very rapidly. What is limiting its brain exposure?

• Answer: The short residence time of Salvinorin A in the brain is a known challenge. This is attributed to two primary factors:

  • Rapid Metabolism: While the primary site of metabolism is the periphery, some metabolic activity may occur within the brain.

  • P-glycoprotein (P-gp) Efflux: Salvinorin A is a substrate for the P-gp efflux transporter, which is highly expressed at the blood-brain barrier and actively pumps the compound out of the brain, contributing significantly to its short cerebral residence time.[4][6]

Issue 2: Inconsistent behavioral or physiological effects in animal studies.

• Question: We are observing high variability in the behavioral responses of our animal subjects. What could be the cause?

• Answer: Inconsistent results can stem from several factors related to Salvinorin A's challenging properties:

  • Formulation and Solubility: Salvinorin A is highly lipophilic and has poor aqueous solubility.[7][8] If not properly formulated, it can precipitate out of the dosing solution, leading to inaccurate and inconsistent dosing. Using a co-solvent system such as DMSO, ethanol, or propylene (B89431) glycol is common, but the final concentration of the organic solvent should be minimized to avoid toxicity.[1][4]

  • Route of Administration: The method of administration can significantly impact the onset and duration of effects. Intravenous administration provides rapid brain uptake, while intraperitoneal or subcutaneous routes may result in slower absorption.[4]

  • Metabolic Differences: There can be inter-subject and even gender-specific differences in the expression and activity of metabolic enzymes, leading to varied pharmacokinetic profiles.[9]

Issue 3: Difficulty in synthesizing or working with Salvinorin A analogs.

• Question: We are trying to synthesize a C-2 modified analog to improve metabolic stability, but the yield is low. Are there any common pitfalls?

• Answer: The C-2 position is a common site for modification to block esterase hydrolysis.[8] However, the synthesis can be challenging. It is crucial to use anhydrous conditions and an inert atmosphere, as Salvinorin B (the starting material for many C-2 analogs) can be sensitive. The choice of reagents and reaction time is also critical. For instance, in the synthesis of ether analogs, careful control of the reaction conditions is necessary to avoid side reactions.

• Question: Our purified Salvinorin A seems to degrade over time, affecting our experimental results. How can we ensure its stability?

• Answer: Salvinorin A is sensitive to degradation, particularly in the presence of light and in basic solutions.[7][10] It is recommended to store stock solutions in the dark at low temperatures (-20°C or -80°C). For working solutions, prepare them fresh and protect them from light. The presence of ester and lactone moieties makes the molecule susceptible to hydrolysis under non-neutral pH conditions.[4]

Quantitative Data

The following tables summarize key quantitative data for Salvinorin A and its analogs.

Table 1: Pharmacokinetic Parameters of Salvinorin A

Parameter	Species	Dose & Route	Value	Reference
Plasma Half-life (t½)	Rhesus Monkey	0.032 mg/kg, i.v.	56.6 ± 24.8 min
Sprague Dawley Rat	10 mg/kg, i.p.	75.4 min	[6][7]
Human	1 mg, inhaled	49-50 min	[11]
Brain Half-life (t½)	Baboon	i.v.	8 min	[4]
Sprague Dawley Rat	10 mg/kg, i.p.	36.1 min	[6][12]
Time to Peak Plasma Conc. (Tmax)	Sprague Dawley Rat	10 mg/kg, i.p.	10-15 min	[7]
Human	1 mg, inhaled	1-2 min	[11]
Brain Uptake	Baboon	i.v.	Peak at 40 seconds	[4]
Volume of Distribution (Vd)	Sprague Dawley Rat	10 mg/kg, i.p.	47.1 L/kg	[7]
Clearance (Cl/F)	Sprague Dawley Rat	10 mg/kg, i.p.	26 L/h/kg	[7]

Table 2: In Vitro Metabolism of Salvinorin A

Enzyme/System	Species	Substrate Conc.	% Decrease of Salvinorin A	Reference
CYP1A1	Human	5 µM	31.1 ± 1.20	[6][7]
CYP2C18	Human	5 µM	20.6 ± 1.00	[6][7]
CYP2E1	Human	5 µM	22.0 ± 0.80	[6][7]
CYP2D6	Human	5 µM	14.7 ± 0.80	[6][7]
UGT2B7	Human	5 µM	51.0 ± 4.00	[6][7]
Monkey Plasma	Rhesus Monkey	N/A	~20% conversion to Salvinorin B in 15 min	[13]

Experimental Protocols

Protocol 1: In Vitro Metabolism of Salvinorin A using Human Liver Microsomes (HLM)

Objective: To determine the metabolic stability of Salvinorin A in vitro.

Materials:

• Salvinorin A

• Human Liver Microsomes (HLM)

• Phosphate (B84403) buffer (pH 7.4)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Acetonitrile (B52724) (ice-cold)

• Incubator/shaking water bath (37°C)

• Microcentrifuge tubes

• LC-MS/MS system

Procedure:

• Preparation:

  • Prepare a stock solution of Salvinorin A in a suitable organic solvent (e.g., DMSO, acetonitrile).

  • Thaw the HLM on ice.

  • Pre-warm the phosphate buffer and NADPH regenerating system to 37°C.

• Reaction Mixture:

  • In a microcentrifuge tube, add phosphate buffer.

  • Add the HLM suspension to the buffer (final protein concentration typically 0.5-1.0 mg/mL).

  • Add the Salvinorin A stock solution to achieve the desired final concentration (e.g., 1-10 µM). Ensure the final organic solvent concentration is low (<1%) to avoid inhibiting enzyme activity.

• Initiation of Reaction:

  • Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

• Incubation and Sampling:

  • Incubate the reaction mixture at 37°C in a shaking water bath.

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

• Quenching:

  • Immediately add the aliquot to a tube containing ice-cold acetonitrile (typically 2-3 volumes) to stop the reaction and precipitate the proteins.

• Sample Processing:

  • Vortex the quenched samples.

  • Centrifuge the samples to pellet the precipitated proteins.

  • Transfer the supernatant to a clean vial for LC-MS/MS analysis.

• Analysis:

  • Analyze the concentration of the remaining Salvinorin A at each time point using a validated LC-MS/MS method.

• Data Analysis:

  • Plot the natural logarithm of the percentage of Salvinorin A remaining versus time.

  • The slope of the linear portion of the curve represents the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k.

Protocol 2: Caco-2 Permeability Assay for P-gp Efflux

Objective: To determine if Salvinorin A is a substrate for the P-glycoprotein (P-gp) efflux transporter.

Materials:

• Caco-2 cells

• Transwell inserts

• Hanks' Balanced Salt Solution (HBSS) or other suitable transport buffer

• Salvinorin A

• LC-MS/MS system

Procedure:

• Cell Culture:

  • Culture Caco-2 cells on Transwell inserts until a confluent monolayer is formed, and differentiation has occurred (typically 21 days).

• Transport Study:

  • Wash the Caco-2 cell monolayers with pre-warmed HBSS.

  • Apical to Basolateral (A-B) Transport: Add Salvinorin A solution to the apical (upper) chamber.

  • Basolateral to Apical (B-A) Transport: Add Salvinorin A solution to the basolateral (lower) chamber.

  • Incubate the plates at 37°C with gentle shaking.

• Sampling:

  • At specified time points, collect samples from the receiver chamber and replace with fresh HBSS.

  • At the end of the experiment, collect samples from the donor chamber.

• Analysis:

  • Analyze the concentration of Salvinorin A in all samples by LC-MS/MS.

• Data Analysis:

  • Calculate the apparent permeability coefficient (Papp) for both A-B and B-A directions.

  • Calculate the efflux ratio (ER) = Papp (B-A) / Papp (A-B).

  • An efflux ratio greater than 2 suggests that the compound is a substrate for an efflux transporter like P-gp.[5]

Visualizations

Diagram 1: Metabolic Pathway of Salvinorin A

References

• 1. benchchem.com [benchchem.com]
• 2. Chemical Syntheses of the salvinorin chemotype of KOR agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vitro stability and metabolism of salvinorin A in rat plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Salvinorin A: A Mini Review of Physical and Chemical Properties Affecting Its Translation from Research to Clinical Applications in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Evaluation of the Transport, In Vitro Metabolism and Pharmacokinetics of Salvinorin A, a Potent Hallucinogen - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Salvinorin A - Wikipedia [en.wikipedia.org]
• 8. Therapeutic Potential of Salvinorin A and Its Analogues in Various Neurological Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. Pharmacokinetics and Pharmacodynamics of Salvinorin A and Salvia divinorum: Clinical and Forensic Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 13. commerce.bio-rad.com [commerce.bio-rad.com]

Optimizing dosage of salvinorin A to minimize dysphoric effects.

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing the dosage of salvinorin A to minimize dysphoric effects in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism behind the dysphoric effects of salvinorin A?

A1: The dysphoric effects of salvinorin A are primarily mediated by its potent and selective agonism of the kappa-opioid receptor (KOR).[1][2][3] Activation of KOR, a G protein-coupled receptor, leads to a decrease in dopamine (B1211576) levels in the brain's reward pathways, which is strongly associated with feelings of dysphoria, anhedonia, and aversion.[1][2][4][5]

Q2: What is the typical dose range for inhaled salvinorin A in human research?

A2: In controlled clinical studies with healthy, hallucinogen-experienced adults, inhaled doses of salvinorin A have ranged from 0.375 µg/kg to 21 µg/kg.[6][7] Effects are typically rapid in onset, peaking within two minutes and subsiding within 20 to 60 minutes.[6][7]

Q3: Are there alternative routes of administration to inhalation, and how might they affect dysphoria?

A3: Yes, other routes include sublingual and buccal administration.[3] These methods generally result in a slower onset and potentially less intense peak effects compared to inhalation, which may influence the subjective experience and the intensity of dysphoria. However, quantitative comparisons of dysphoric effects across different administration routes are not yet well-established in the scientific literature.

Q4: How can dysphoric effects be quantitatively measured in a laboratory setting?

A4: Dysphoric and other subjective effects of salvinorin A can be quantified using validated psychometric scales. Commonly used instruments include:

• The Hallucinogen Rating Scale (HRS): This scale can measure various aspects of the subjective experience, including hallucinatory effects.[6]

• The Addiction Research Center Inventory (ARCI): Specifically, the "LSD" subscale of the ARCI is used to measure somatic-dysphoric effects.[8]

• Visual Analog Scales (VAS): These can be used for participants to rate specific feelings such as "bad effects" or "disliking."[6]

Q5: What is the pharmacokinetic profile of salvinorin A, and how does it relate to its dysphoric effects?

A5: Salvinorin A has a rapid onset and a short duration of action, particularly when inhaled.[6][7] Its effects peak at about two minutes and substantially diminish within 20-60 minutes.[6][7] This rapid pharmacokinetic profile contributes to the intense and often disorienting experience, which can exacerbate dysphoria. The drug is rapidly metabolized, and its primary metabolite, salvinorin B, has a much lower affinity for the KOR.

Troubleshooting Guides

Issue 1: High incidence of dysphoria and aversion in study participants.

Possible Cause	Troubleshooting Step
Initial dose is too high.	Begin with a lower dose (e.g., 0.375 - 1.5 µg/kg for inhalation) and titrate upwards in small increments across sessions.[6]
Rapid onset of effects from inhalation is anxiety-provoking.	Consider alternative routes of administration, such as sublingual or buccal, which may provide a slower onset and a less intense peak experience.
Lack of subject preparation.	Ensure participants are in a comfortable and supportive environment. Provide clear instructions and reassurance. Studies have shown that prepared and supportive conditions can influence the subjective experience.[6][7]
Participant sensitivity.	Screen participants for a history of adverse reactions to psychoactive substances. Individuals with a predisposition to anxiety or other mental health conditions may be more susceptible to dysphoric effects.

Issue 2: Difficulty in obtaining a consistent dose-response relationship for dysphoric effects.

Possible Cause	Troubleshooting Step
Inaccurate dose administration.	For inhalation studies, ensure the vaporization apparatus is calibrated and the inhalation technique is standardized across participants. For other routes, ensure complete absorption.
Variability in participant metabolism.	While challenging to control, collecting blood or saliva samples for pharmacokinetic analysis can help correlate plasma concentrations of salvinorin A with subjective effects.[9][10]
Subjective nature of dysphoria.	Use multiple validated scales to assess different aspects of the subjective experience. Triangulating data from scales like the HRS, ARCI, and specific VAS can provide a more robust measurement.[6][8]

Quantitative Data Summary

The following table summarizes the dose-dependent subjective effects of inhaled salvinorin A from a human study.

Dose (µg/kg)	Subject-rated Drug Strength (mean)	Key Subjective Effects Reported
0.375	Low	Mild psychoactive effects
1.5	Moderate	Noticeable perceptual changes
3.0 - 7.5	Moderate to High	Intense experiences, disruptions in spatial orientation, pressure on the body, cartoon-like imagery.[6]
> 7.5	High to Maximum	Strong dissociative effects, memory impairment, unresponsiveness at higher doses.[11]

Experimental Protocols

Protocol 1: Inhaled Salvinorin A Administration in Human Clinical Trials

This protocol is based on methodologies from published human studies.[6][7]

• Drug Preparation: Crystalline salvinorin A is dissolved in a suitable solvent (e.g., acetone) and applied to a carrier substance, such as dried plant matter that does not contain salvinorin A. The solvent is then evaporated, leaving a precise dose of salvinorin A on the carrier.

• Dose Administration: The prepared material is placed in a vaporization device (e.g., a glass pipe). The participant inhales the vaporized salvinorin A. It is crucial to ensure complete vaporization and inhalation of the dose.

• Subject Monitoring: Participants should be in a comfortable, semi-reclined position in a quiet room. Vital signs (heart rate and blood pressure) should be monitored before and after administration. A researcher should be present to provide support and reassurance.

• Data Collection: Subjective effects are assessed at regular, short intervals (e.g., every 2 minutes for the first 20 minutes, then every 5 minutes) using rating scales. Retrospective questionnaires can be administered after the acute effects have subsided (approximately 60 minutes post-inhalation).

Protocol 2: Preclinical Administration of Salvinorin A in Rodent Models

Due to the lipophilic nature of salvinorin A, a suitable vehicle is required for administration in animal studies.

• Vehicle Selection: A common vehicle is a mixture of Dimethylsulfoxide (DMSO) and sterile saline. A final concentration of 5-10% DMSO is often used to ensure solubility while minimizing toxicity. Other options include a mixture of DMSO and Polyethylene glycol 400 (PEG-400).[12]

• Drug Preparation:

  • Prepare a stock solution of salvinorin A in 100% DMSO (e.g., 10 mg/mL).

  • For the working solution, dilute the stock solution with sterile saline to achieve the desired final concentration and a tolerable DMSO percentage. For example, to achieve a 1 mg/kg dose in a 10 mL/kg injection volume, the final concentration is 0.1 mg/mL.

• Administration: The solution is typically administered via intraperitoneal (i.p.) or subcutaneous (s.c.) injection. Ensure the solution is well-vortexed before each injection.

Visualizations

Caption: Signaling pathway of Salvinorin A leading to dysphoric effects.

Caption: General experimental workflow for studying Salvinorin A effects.

References

• 1. Salvinorin A Regulates Dopamine Transporter Function Via A Kappa Opioid Receptor and ERK1/2-Dependent Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. reddit.com [reddit.com]
• 3. Salvinorin A - Wikipedia [en.wikipedia.org]
• 4. Role of dopamine signaling in the mood-related effects of salvinorin A - Elena Chartoff [grantome.com]
• 5. Frontiers | Salvinorin A, a kappa-opioid receptor agonist hallucinogen: pharmacology and potential template for novel pharmacotherapeutic agents in neuropsychiatric disorders [frontiersin.org]
• 6. Human psychopharmacology and dose-effects of salvinorin A, a kappa-opioid agonist hallucinogen present in the plant Salvia divinorum - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Human psychopharmacology and dose-effects of salvinorin A, a kappa opioid agonist hallucinogen present in the plant Salvia divinorum - OPEN Foundation [open-foundation.org]
• 8. Salvinorin-A Induces Intense Dissociative Effects, Blocking External Sensory Perception and Modulating Interoception and Sense of Body Ownership in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Quantification of the plant-derived hallucinogen Salvinorin A in conventional and non-conventional biological fluids by gas chromatography/mass spectrometry after Salvia divinorum smoking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The detection and quantitative analysis of the psychoactive component of Salvia divinorum, salvinorin A, in human biological fluids using liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Dose-related effects of salvinorin A in humans: dissociative, hallucinogenic, and memory effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Improving the Solubility of Salvinorin A for In Vitro Experiments

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the poor solubility of salvinorin A in in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: Why is salvinorin A so difficult to dissolve in aqueous solutions?

A1: Salvinorin A is a highly lipophilic (fat-soluble) molecule with a trans-neoclerodane diterpenoid structure. It lacks ionizable functional groups, which means it cannot be formulated as a salt to improve its water solubility.[1][2] Its poor aqueous solubility can lead to precipitation in buffers and cell culture media, resulting in inaccurate dosing and unreliable experimental outcomes.[1]

Q2: What are the recommended organic solvents for creating a salvinorin A stock solution?

A2: Dimethyl sulfoxide (B87167) (DMSO) is the most commonly used solvent for preparing high-concentration stock solutions of salvinorin A.[3] Other suitable organic solvents include ethanol (B145695), dimethylformamide (DMF), and acetonitrile.[4][5] It is crucial to use anhydrous (water-free) solvents, as absorbed moisture can reduce the solubility of the compound.

Q3: What is the maximum concentration of DMSO that is safe for most cell lines?

A3: The tolerance to DMSO varies among different cell lines. However, a final concentration of 0.1% to 0.5% DMSO is generally considered safe for most cells. It is essential to include a vehicle control (media with the same final concentration of DMSO without salvinorin A) in your experiments to account for any potential solvent-induced effects.

Q4: My salvinorin A precipitates immediately when I add my DMSO stock to the cell culture media. What is happening?

A4: This is a common issue known as "crashing out." It occurs when the highly concentrated, lipophilic compound in the DMSO stock is rapidly diluted into the aqueous environment of the cell culture media, where it is not soluble. This can be mitigated by optimizing your dilution strategy.

Q5: Can I store salvinorin A solutions?

A5: Stock solutions of salvinorin A in anhydrous DMSO are stable when stored at -20°C or -80°C, protected from light. It is recommended to aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles. Aqueous working solutions of salvinorin A are not stable and should be prepared fresh for each experiment and used promptly.[2]

Troubleshooting Guide: Precipitation in Cell Culture Media

This guide provides a systematic approach to troubleshooting and preventing the precipitation of salvinorin A in your in vitro assays.

Visualizing the Problem-Solving Workflow

Caption: Troubleshooting flowchart for salvinorin A precipitation.

Problem	Potential Cause	Solution
Immediate Precipitation	High Final Concentration: The concentration of salvinorin A in the media exceeds its aqueous solubility limit.	- Decrease the final working concentration. Perform a solubility test to determine the maximum soluble concentration in your specific media.
Rapid Dilution: Adding a concentrated DMSO stock directly to a large volume of media causes rapid solvent exchange.	- Perform a serial dilution. First, create an intermediate dilution of your stock in pre-warmed (37°C) media, then add this to the final volume. - Add the compound slowly while gently vortexing or swirling the media.
Cold Media: The solubility of salvinorin A is lower in cold media.	- Always use pre-warmed (37°C) cell culture media for dilutions.
Delayed Precipitation (after hours/days)	Media Instability: Changes in pH or degradation of media components over time can reduce solubility.	- Monitor the pH of your media during the experiment. - Prepare fresh media for long-term experiments.
Interaction with Media Components: Salvinorin A may interact with salts or other components, forming insoluble complexes.	- Test different basal media formulations. - Consider serum-free vs. serum-containing media, as serum proteins can sometimes help solubilize hydrophobic compounds.

Quantitative Data: Solubility of Salvinorin A and its Analogs

Compound	Solvent	Solubility	Reference
Salvinorin A	Water	~25.07 mg/L (estimated)	[5]
Salvinorin A	Ethanol	~3 mg/mL	[3]
Salvinorin A	Ethanol	Soluble to 10 mM	[6]
Salvinorin A	DMSO	≥10 mg/mL	[3]
Salvinorin A	25% DMSO / 75% PEG-400	4 mg/mL	[7]
Salvinorin A Propionate	Acetonitrile	~1 mg/mL	[4]
Salvinorin A Propionate	DMSO	~1 mg/mL	[4]
Salvinorin A Propionate	Dimethyl formamide (B127407) (DMF)	~2 mg/mL	[4]
Salvinorin A Propionate	1:1 DMF:PBS (pH 7.2)	~0.5 mg/mL	[4]

Experimental Protocols

Protocol 1: Preparation of a Salvinorin A Stock Solution in DMSO

Objective: To prepare a concentrated stock solution of salvinorin A for subsequent dilution in in vitro experiments.

Materials:

• Salvinorin A (crystalline solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or glass vials

• Vortex mixer

• Sonicator (optional)

Procedure:

• Accurately weigh the desired amount of salvinorin A in a sterile tube.

• Add the required volume of anhydrous DMSO to achieve the desired concentration (e.g., 10 mM or 50 mM).

• Vortex the solution thoroughly until the salvinorin A is completely dissolved. Gentle warming (37°C) or brief sonication can aid dissolution.

• Store the stock solution in single-use aliquots at -20°C or -80°C, protected from light.

Protocol 2: Preparation of a Working Solution using a Co-Solvent System

Objective: To improve the aqueous dispersibility of salvinorin A using a co-solvent to prevent precipitation in the final working solution.

Materials:

• Salvinorin A stock solution in DMSO (from Protocol 1)

• Propylene (B89431) glycol (PG) or Polyethylene glycol 400 (PEG-400)

• Aqueous buffer or cell culture medium (pre-warmed to 37°C)

Procedure:

• Prepare an intermediate co-solvent stock solution. For example, create a 1:1 (v/v) mixture of the salvinorin A DMSO stock and propylene glycol.

• Slowly add the co-solvent stock solution to the pre-warmed aqueous buffer or media while gently vortexing or swirling.

• Visually inspect the final working solution for any signs of precipitation.

• The final concentration of organic solvents should be kept as low as possible and a vehicle control should be included in the experiment.

Protocol 3: Enhancing Aqueous Solubility with Cyclodextrin Encapsulation

Objective: To form an inclusion complex of salvinorin A with a cyclodextrin to significantly increase its aqueous solubility.

Materials:

• Salvinorin A

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Ethanol or Methanol

• Deionized water

• Magnetic stirrer

• Rotary evaporator or freeze-dryer (lyophilizer)

Procedure (Co-precipitation Method):

• Dissolve salvinorin A in a minimal amount of ethanol.

• In a separate beaker, dissolve HP-β-CD in deionized water with continuous stirring. A 1:1 molar ratio of salvinorin A to HP-β-CD is a good starting point.

• Slowly add the ethanolic salvinorin A solution to the aqueous cyclodextrin solution while stirring.

• Continue stirring the mixture for 24-48 hours at room temperature to allow for complex formation.

• Remove the ethanol using a rotary evaporator.

• The resulting aqueous solution containing the salvinorin A-cyclodextrin complex can be used directly, or the complex can be isolated as a solid powder by freeze-drying.

• The solid complex can be readily dissolved in aqueous buffers for your experiments.

Signaling Pathway and Experimental Workflow Diagrams

Kappa-Opioid Receptor (KOR) Signaling Pathway

Salvinorin A is a potent agonist of the kappa-opioid receptor (KOR), a G-protein coupled receptor (GPCR).[8] Its activation initiates a cascade of intracellular signaling events.

Caption: KOR signaling activated by Salvinorin A.

Experimental Workflow for Solubility Enhancement

The following workflow outlines the steps for preparing a salvinorin A working solution for an in vitro experiment.

References

• 1. Pharmacokinetics and Pharmacodynamics of Salvinorin A and Salvia divinorum: Clinical and Forensic Aspects [mdpi.com]
• 2. Salvinorin A: A Mini Review of Physical and Chemical Properties Affecting Its Translation from Research to Clinical Applications in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Salvinorin A = 98 HPLC, solid 83729-01-5 [sigmaaldrich.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Salvinorin A - Wikipedia [en.wikipedia.org]
• 6. rndsystems.com [rndsystems.com]
• 7. Lack of effect of sublingual salvinorin A, a naturally occurring kappa opioid, in humans: a placebo-controlled trial - PMC [pmc.ncbi.nlm.nih.gov]
• 8. κ-opioid receptor - Wikipedia [en.wikipedia.org]

Technical Support Center: Mitigating Sedative Effects of Kappa-Opioid Agonists

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address the sedative-like effects encountered during experiments with kappa-opioid receptor (KOR) agonists.

Frequently Asked Questions (FAQs)

Q1: Why do many KOR agonists induce sedation?

A1: The sedative effects of many KOR agonists are linked to their signaling mechanism within the central nervous system.[1][2] Activation of KORs can lead to a decrease in dopamine (B1211576) release in areas of the brain like the nucleus accumbens, which is associated with reduced locomotor activity and sedation.[1][2] This effect is thought to be mediated, at least in part, by the β-arrestin2 signaling pathway, which is activated by traditional KOR agonists alongside the therapeutic G-protein signaling pathway.[3][4][5]

Q2: What are the primary strategies to develop KOR agonists with reduced sedative effects?

A2: There are three main strategies currently being explored to develop KOR agonists with a better side-effect profile:[4][5]

• G-Protein Biased Agonism: This involves designing agonists that preferentially activate the G-protein signaling pathway, responsible for the desired analgesic and antipruritic effects, while minimally engaging the β-arrestin2 pathway, which is linked to sedation and dysphoria.[1][3][5]

• Peripheral Restriction: This approach focuses on developing KOR agonists that do not cross the blood-brain barrier.[4] By limiting their action to the peripheral nervous system, centrally-mediated side effects like sedation can be avoided.[4]

• Mixed-Ligand Opioids: This strategy involves creating compounds that interact with multiple opioid receptors (e.g., KOR, mu-opioid receptor (MOR), delta-opioid receptor (DOR)).[4][5] The goal is to balance the effects of KOR activation with the opposing or synergistic effects of activating other opioid receptors. For example, MOR agonism can counteract KOR-induced dysphoria.[6][7]

Q3: Are there any clinically approved KOR agonists with a reduced sedative profile?

A3: Yes, nalfurafine (B1239173) is a clinically available KOR agonist used for the treatment of pruritus.[1] Additionally, the peripherally restricted KOR agonist difelikefalin (B1670546) (Korsuva) has been approved by the FDA to treat pruritus in patients with chronic kidney disease.[4][8] Its peripheral action minimizes central side effects like sedation.[4]

Troubleshooting Guide: Unexpected Sedation in Preclinical Models

Issue: My novel KOR agonist shows promising analgesic/antipruritic effects but causes significant sedation in my animal models, confounding the behavioral data.

Troubleshooting Steps:

• Characterize the Signaling Bias: Determine if your compound is a balanced or biased agonist. A G-protein biased agonist is less likely to cause sedation.[1][3][9][10][11]

• Evaluate Peripheral Restriction: Assess the blood-brain barrier permeability of your compound. High central nervous system penetration is correlated with a higher likelihood of sedative effects.

• Consider a Different Animal Model: While sedation is a common effect, its intensity can vary between species and even strains of rodents.

• Explore Co-administration Strategies: While less established for specifically reducing sedation, co-administration with a dopamine transporter (DAT) ligand could be explored to counteract the KOR-agonist-induced decrease in dopamine.[12]

Data Presentation

Table 1: Comparison of KOR Agonists and Their Sedative Effects in Mice

Compound	Type	Dose Range (mg/kg, i.p.)	Effect on Locomotor Activity	Citation(s)
U50,488H	Balanced Agonist	5 - 20	Significant suppression of ambulation	[1]
Triazole 1.1	G-Protein Biased Agonist	1 - 10	No effect on locomotor activity	[1]
RB-64	G-Protein Biased Agonist	0.3 - 3	No effect on motor coordination or sedation	[3]
Nalfurafine	G-Protein Biased Agonist	0.01 - 0.1	Can have sedative effects at analgesic doses	[8]
MP1104	Mixed KOR/DOR Agonist	Not specified	No sedation observed	[4][8]

Experimental Protocols

Protocol 1: Open-Field Test for Assessing Sedation

This protocol is used to evaluate spontaneous locomotor activity as a measure of sedation.

Materials:

• Open-field arena (e.g., 40 cm x 40 cm x 30 cm)

• Video tracking software

• Test compound (KOR agonist) and vehicle

• Experimental animals (e.g., C57BL/6 mice)

Procedure:

• Acclimation: Allow mice to acclimate to the testing room for at least 1 hour before the experiment.

• Habituation: Place each mouse individually into the center of the open-field arena and allow it to explore for 30 minutes to habituate to the novel environment.

• Administration: After habituation, administer the test compound or vehicle via the desired route (e.g., intraperitoneal injection).

• Data Collection: Immediately place the mouse back into the open-field arena and record its activity for a set duration (e.g., 60 minutes) using the video tracking software.

• Analysis: Analyze the total distance traveled, time spent mobile, and entries into the center zone of the arena. A significant decrease in these parameters compared to the vehicle-treated group indicates sedation.

Protocol 2: Rotarod Test for Motor Coordination

This test assesses motor coordination and balance, which can be impaired by sedative compounds.

Materials:

• Rotarod apparatus

• Test compound (KOR agonist) and vehicle

• Experimental animals (e.g., C57BL/6 mice)

Procedure:

• Training: Train the mice on the rotarod at a constant speed (e.g., 4 rpm) for a set duration (e.g., 5 minutes) for 2-3 consecutive days prior to the test day.

• Baseline Measurement: On the test day, record the baseline latency to fall for each mouse on an accelerating rotarod (e.g., 4 to 40 rpm over 5 minutes).

• Administration: Administer the test compound or vehicle.

• Post-treatment Testing: At various time points after administration (e.g., 15, 30, 60, and 120 minutes), place the mice back on the accelerating rotarod and record the latency to fall.

• Analysis: A significant decrease in the latency to fall compared to the baseline and the vehicle-treated group indicates impaired motor coordination, which can be a manifestation of sedation.[4]

Visualizations

Caption: KOR Signaling Pathways and Associated Effects.

References

• 1. Biased agonists of the kappa opioid receptor suppress pain and itch without causing sedation or dysphoria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The G Protein–Biased κ-Opioid Receptor Agonist RB-64 Is Analgesic with a Unique Spectrum of Activities In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Kappa Opioid Receptor: A Promising Therapeutic Target for Multiple Pathologies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Strategies for Developing κ Opioid Receptor Agonists for the Treatment of Pain with Fewer Side Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Potential for Kappa Opioid Receptor Agonists to Engineer Non-Addictive Analgesics: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. NCP, a Dual Kappa and mu Opioid Receptor Agonist, Is a Potent Analgesic Against Inflammatory Pain without Reinforcing or Aversive Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | The Kappa Opioid Receptor: A Promising Therapeutic Target for Multiple Pathologies [frontiersin.org]
• 9. Scholarly Article or Book Chapter | Biased agonists of the kappa opioid receptor suppress pain and itch without causing sedation or dysphoria | ID: p8418t41c | Carolina Digital Repository [cdr.lib.unc.edu]
• 10. researchgate.net [researchgate.net]
• 11. Biased agonists of the kappa opioid receptor suppress pain and itch without causing sedation or dysphoria | Semantic Scholar [semanticscholar.org]
• 12. Co-targeting the kappa opioid receptor and dopamine transporter reduces motivation to self-administer cocaine and partially reverses dopamine system dysregulation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Accounting for P-glycoprotein Efflux of Salvinorin A in Brain Studies

Welcome to the technical support center for researchers, scientists, and drug development professionals working with salvinorin A. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges related to the P-glycoprotein (P-gp) efflux of salvinorin A in brain studies.

Frequently Asked Questions (FAQs)

Q1: Why are the observed in vivo effects of salvinorin A so transient, despite its high in vitro potency?

A1: The rapid onset and short duration of salvinorin A's effects are, in part, attributed to its active removal from the brain by the P-glycoprotein (P-gp) efflux transporter located at the blood-brain barrier (BBB).[1][2] In vitro studies may not account for this active transport, leading to a discrepancy between in vitro potency and in vivo efficacy. Salvinorin A is a substrate for P-gp, which actively pumps the compound out of the brain and back into the bloodstream, thereby reducing its concentration and residence time in the central nervous system (CNS).[2][3]

Q2: What is P-glycoprotein (P-gp) and how does it affect my salvinorin A brain studies?

A2: P-glycoprotein (P-gp), also known as multidrug resistance protein 1 (MDR1), is an ATP-dependent efflux transporter highly expressed on the luminal side of the endothelial cells that form the blood-brain barrier. Its primary function is to protect the brain from potentially toxic substances by actively transporting them out of the brain. Since salvinorin A is a P-gp substrate, P-gp significantly limits its brain penetration and retention, which can lead to lower than expected CNS concentrations and variable behavioral effects in your studies.[4][5]

Q3: How can I confirm that P-gp efflux is responsible for the low brain concentrations of salvinorin A in my experiments?

A3: To confirm the role of P-gp in salvinorin A efflux, you can conduct in vivo studies using P-gp inhibitors. Co-administration of a P-gp inhibitor, such as tariquidar (B1662512) or loperamide, with salvinorin A should result in a significant increase in the brain or cerebrospinal fluid (CSF) concentration of salvinorin A compared to its administration alone.[4][5] Another approach is to use P-gp knockout animal models, which would lack the P-gp transporter at the BBB and should exhibit higher brain accumulation of salvinorin A.

Q4: Are there any known P-gp inhibitors that are commonly used in preclinical salvinorin A research?

A4: Yes, several P-gp inhibitors have been used in preclinical studies to investigate the P-gp-mediated efflux of salvinorin A. Commonly used inhibitors include tariquidar, a potent and selective P-gp blocker, and loperamide, which is a P-gp substrate that can competitively inhibit the efflux of other substrates.[4][5]

Troubleshooting Guides

Issue 1: Inconsistent or low brain concentrations of salvinorin A in in vivo studies.

Possible Cause	Troubleshooting Step
P-glycoprotein Efflux	Co-administer salvinorin A with a P-gp inhibitor (e.g., tariquidar, loperamide) to block its efflux from the brain. Compare the resulting brain concentrations with those from animals that received salvinorin A alone.[4][5]
Rapid Metabolism	Salvinorin A is rapidly metabolized in the plasma. Ensure that your sample collection and processing methods are optimized to minimize degradation. This includes rapid cooling of samples and the use of esterase inhibitors.
Formulation and Administration	Salvinorin A has low aqueous solubility. Ensure that your formulation is appropriate for the route of administration and that the compound is fully dissolved. Inconsistent administration can lead to variable plasma concentrations and, consequently, variable brain uptake.[2]
Animal Model Variability	P-gp expression and activity can vary between species and even strains of animals. Be consistent with the animal model used in your studies. If possible, consider using P-gp knockout models for comparison.

Issue 2: Discrepancy between in vitro and in vivo results for salvinorin A.

Possible Cause	Troubleshooting Step
Lack of BBB and P-gp in in vitro models	Standard in vitro assays lack the BBB and active efflux mechanisms. Utilize in vitro models that incorporate P-gp, such as Caco-2 or MDCK-MDR1 cell monolayers, to assess the P-gp mediated transport of salvinorin A.[6][7][8]
High Plasma Protein Binding	High binding of salvinorin A to plasma proteins can limit the free fraction of the drug available to cross the BBB. Measure the plasma protein binding of your salvinorin A formulation.
Off-target Effects	While salvinorin A is a potent kappa-opioid receptor agonist, it may have other off-target effects in vivo that are not captured in a simplified in vitro system.

Quantitative Data

Table 1: Effect of P-gp Inhibition on Salvinorin A Concentration in Cerebrospinal Fluid (CSF) of Rhesus Monkeys

Treatment	Peak Salvinorin A Concentration in CSF (ng/mL)	Fold Increase
Salvinorin A (0.01 mg/kg, i.v.)	1.3	-
Salvinorin A (0.01 mg/kg, i.v.) + Tariquidar (3.2 mg/kg, i.v.)	2.5	~1.9

Data extracted from Butelman et al., 2012.[4]

Table 2: Brain-to-Plasma Ratio of Salvinorin A in Rats

Time Post-injection (min)	Brain-to-Plasma Ratio
10	0.092
60	0.074

Data suggests a low brain penetration of salvinorin A, consistent with active efflux. Data from a study in Sprague Dawley rats administered a single i.p. dose of 10 mg/kg of salvinorin A.[3]

Experimental Protocols

In Vivo Microdialysis for Salvinorin A in Rats

Objective: To measure the extracellular concentration of salvinorin A in a specific brain region (e.g., striatum) in awake rats, with and without P-gp inhibition.

Materials:

• Microdialysis probes (with appropriate molecular weight cutoff)

• Stereotaxic apparatus

• Syringe pump

• Fraction collector

• Artificial cerebrospinal fluid (aCSF)

• Salvinorin A

• P-gp inhibitor (e.g., tariquidar)

• Anesthetic

• Analytical equipment (e.g., LC-MS/MS)

Procedure:

• Probe Implantation: Anesthetize the rat and place it in the stereotaxic apparatus. Surgically implant a guide cannula targeting the brain region of interest. Allow the animal to recover for several days.

• Probe Insertion: On the day of the experiment, insert the microdialysis probe through the guide cannula.

• Perfusion: Perfuse the probe with aCSF at a low flow rate (e.g., 1-2 µL/min) using a syringe pump.

• Baseline Collection: Collect baseline dialysate samples for a set period (e.g., 60-120 minutes) to establish a stable baseline.

• Salvinorin A Administration: Administer salvinorin A (and the P-gp inhibitor, if applicable) via the desired route (e.g., intraperitoneal, intravenous).

• Sample Collection: Continue to collect dialysate samples at regular intervals (e.g., every 10-20 minutes) for the duration of the experiment.

• Analysis: Analyze the concentration of salvinorin A in the dialysate samples using a validated analytical method such as LC-MS/MS.

• Data Interpretation: Compare the time-course of salvinorin A concentrations in the brain extracellular fluid between the groups with and without the P-gp inhibitor.

This protocol is a general guideline and should be optimized for specific experimental needs.[9][10][11][12]

In Vitro P-gp Substrate Assay using Caco-2 Cells

Objective: To determine if salvinorin A is a substrate of P-gp by measuring its bidirectional transport across a Caco-2 cell monolayer.

Materials:

• Caco-2 cells

• Transwell inserts (polycarbonate membrane)

• Cell culture medium and reagents

• Transport buffer (e.g., Hanks' Balanced Salt Solution with HEPES)

• Salvinorin A

• P-gp inhibitor (e.g., verapamil, as a positive control inhibitor)

• Analytical equipment (e.g., LC-MS/MS)

Procedure:

• Cell Culture: Culture Caco-2 cells on Transwell inserts until they form a confluent and differentiated monolayer (typically 21 days).

• Monolayer Integrity Check: Verify the integrity of the cell monolayer by measuring the transepithelial electrical resistance (TEER).

• Transport Experiment (Apical to Basolateral - A to B):

  • Add transport buffer to the basolateral (B) chamber.

  • Add transport buffer containing salvinorin A to the apical (A) chamber.

  • Incubate at 37°C with gentle shaking.

  • At specified time points, collect samples from the basolateral chamber for analysis.

• Transport Experiment (Basolateral to Apical - B to A):

  • Add transport buffer to the apical (A) chamber.

  • Add transport buffer containing salvinorin A to the basolateral (B) chamber.

  • Incubate at 37°C with gentle shaking.

  • At specified time points, collect samples from the apical chamber for analysis.

• Inhibition Experiment: Repeat the bidirectional transport experiments in the presence of a known P-gp inhibitor in both chambers.

• Analysis: Quantify the concentration of salvinorin A in the collected samples using LC-MS/MS.

• Data Calculation:

  • Calculate the apparent permeability coefficient (Papp) for both A to B and B to A directions.

  • Calculate the efflux ratio (ER) = Papp (B to A) / Papp (A to B).

  • An efflux ratio greater than 2 is generally indicative of active transport. A significant reduction in the efflux ratio in the presence of a P-gp inhibitor confirms that the compound is a P-gp substrate.

This protocol is a general guideline and should be optimized for specific experimental conditions.[6][7][8][13][14]

Visualizations

Caption: P-gp mediated efflux of salvinorin A at the blood-brain barrier.

Caption: Workflow for investigating P-gp mediated efflux of salvinorin A.

Caption: Troubleshooting decision tree for low salvinorin A brain concentrations.

References

• 1. In Vivo Microdialysis Method to Collect Large Extracellular Proteins from Brain Interstitial Fluid with High-molecular Weight Cut-off Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Salvinorin A: A Mini Review of Physical and Chemical Properties Affecting Its Translation from Research to Clinical Applications in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacokinetics and Pharmacodynamics of Salvinorin A and Salvia divinorum: Clinical and Forensic Aspects [mdpi.com]
• 4. Behavioral Effects and Central Nervous System Levels of the Broadly Available κ-Agonist Hallucinogen Salvinorin A Are Affected by P-Glycoprotein Modulation In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Behavioral effects and central nervous system levels of the broadly available κ-agonist hallucinogen salvinorin A are affected by P-glycoprotein modulation in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. P-Glycoprotein (P-gp) mediated efflux in Caco-2 cell monolayers: the influence of culturing conditions and drug exposure on P-gp expression levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. P-glycoprotein mediated efflux in Caco-2 cell monolayers: the influence of herbals on digoxin transport - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Caco-2 permeability, P-glycoprotein transport ratios and brain penetration of heterocyclic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. In vivo microdialysis for nonapeptides in rat brain--a practical guide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Effects of acute and repeated administration of salvinorin A on dopamine function in the rat dorsal striatum - PMC [pmc.ncbi.nlm.nih.gov]
• 13. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 14. Use of a Caco-2 permeability assay to evaluate the effects of several Kampo medicines on the drug transporter P-glycoprotein - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Mitigating Off-Target Effects in Salvinorin A Research

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Salvinorin A and its analogs. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments, with a focus on mitigating and understanding off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is the primary molecular target of Salvinorin A?

A1: Salvinorin A is a potent and highly selective kappa-opioid receptor (KOR) agonist. It is unique as it is a non-nitrogenous diterpenoid, unlike traditional alkaloid opioids. Its high affinity and selectivity for the KOR are well-documented, making it a valuable tool for studying this receptor system.

Q2: Is Salvinorin A completely selective for the kappa-opioid receptor?

A2: While Salvinorin A shows remarkable selectivity for the KOR over other opioid receptors (mu and delta), some research suggests potential interactions with other targets. These may include weak interactions with the cannabinoid CB1 receptor and the dopamine (B1211576) D2 receptor. However, these interactions are generally considered to be significantly weaker than its activity at the KOR. Some studies also propose a potential allosteric modulation of the µ-opioid receptor.

Q3: What are the main challenges in working with Salvinorin A in vivo?

A3: The primary challenges for in vivo research include its poor pharmacokinetic profile, characterized by rapid metabolism and a short duration of action.[1][2] This can lead to difficulties in maintaining therapeutic concentrations and can cause inconsistencies between in vitro and in vivo results. Additionally, its potent hallucinogenic and dysphoric effects can complicate behavioral studies in animals and its therapeutic application in humans.[3][4]

Q4: How can I confirm that an observed effect is mediated by the kappa-opioid receptor?

A4: The most effective method is to use a selective KOR antagonist, such as nor-binaltorphimine (nor-BNI). Pre-treatment with nor-BNI should block the effects of Salvinorin A if they are KOR-mediated.[5][6] It is crucial to administer nor-BNI at an appropriate time before Salvinorin A to ensure its selectivity for the KOR is maximized, as it can have effects on other opioid receptors at earlier time points.[7]

Q5: What are biased agonists in the context of Salvinorin A research?

A5: Biased agonists are ligands that, upon binding to a receptor like the KOR, preferentially activate one downstream signaling pathway over another (e.g., G-protein signaling vs. β-arrestin recruitment).[8][9] Salvinorin A itself is considered a relatively unbiased agonist, activating both pathways.[9][10] The development of biased Salvinorin A analogs is a key strategy to separate therapeutic effects (often linked to G-protein signaling) from adverse effects (sometimes linked to the β-arrestin pathway).[11][12]

Troubleshooting Guides

Issue 1: Inconsistent or Unexpected In Vivo Behavioral Results

Question	Possible Causes	Troubleshooting Steps
Why are the behavioral effects of Salvinorin A in my animal model variable or not what I predicted from in vitro data?	1. Pharmacokinetics: Salvinorin A has a very short half-life and is rapidly metabolized, making it difficult to achieve and maintain effective concentrations in the brain.[1] 2. Route of Administration: The route of administration can significantly impact bioavailability and the onset and duration of action. 3. Off-Target Effects: While highly KOR-selective, unexpected behaviors could arise from interactions with other systems like the cannabinoid or dopamine systems.[13] 4. Behavioral Assay Sensitivity: The chosen behavioral assay may not be sensitive enough or may be confounded by other effects of Salvinorin A, such as sedation or motor impairment.[3][14]	1. Confirm KOR Mediation: Pre-treat a cohort of animals with the selective KOR antagonist nor-BNI. If the unexpected behavior is blocked, it is likely KOR-mediated.[5] 2. Dose-Response Curve: Conduct a thorough dose-response study to identify the optimal dose for the desired effect. 3. Pharmacokinetic Analysis: If possible, perform pharmacokinetic studies to correlate brain concentration of Salvinorin A with the observed behavioral effects. 4. Consider Stable Analogs: If the short duration of action is a major issue, consider using a more metabolically stable analog of Salvinorin A.

Issue 2: Discrepancy Between Binding Affinity and Functional Potency

Question	Possible Causes	Troubleshooting Steps
My Salvinorin A analog shows high binding affinity (low Ki) in radioligand binding assays but low potency (high EC50) in functional assays (e.g., [³⁵S]GTPγS). What could be the reason?	1. Partial Agonism: The compound may be a partial agonist, which means it binds with high affinity but does not fully activate the receptor to the same extent as a full agonist. 2. Biased Agonism: The compound might be a biased agonist, showing preference for a signaling pathway not measured by your primary functional assay. For example, it might be more potent at recruiting β-arrestin than at activating G-proteins.[9] 3. Antagonist Activity: The compound could be an antagonist. It binds to the receptor but does not activate it, thus blocking the binding of the radioligand without producing a functional response. 4. Assay Conditions: Differences in assay conditions (buffer composition, temperature, incubation time) between the binding and functional assays can affect results.	1. Determine Emax: In your functional assay, ensure you are measuring the maximal effect (Emax) relative to a known full agonist. A lower Emax indicates partial agonism. 2. Run a β-arrestin Assay: Perform a β-arrestin recruitment assay to check for biased agonism.[8] Compare the potency (EC50) in this assay to your G-protein activation assay. 3. Test for Antagonism: In a functional assay, co-incubate a fixed concentration of a known KOR agonist with varying concentrations of your test compound to see if it competitively inhibits the agonist's effect. 4. Standardize Assay Conditions: Review and align the conditions of your binding and functional assays as much as possible.

Quantitative Data on Salvinorin A and Analogs

The following tables summarize key binding and functional data for Salvinorin A and some of its C-2 position modified analogs. Modifications at this position are a common strategy to improve pharmacokinetic properties and alter functional selectivity.

Table 1: Opioid Receptor Binding Affinities (Ki, nM)

Compound	KOR Ki (nM)	MOR Ki (nM)	DOR Ki (nM)	KOR/MOR Selectivity	KOR/DOR Selectivity
Salvinorin A	2.3 - 7.40	>1000	>1000	>435	>435
22-Thiocyanatosalvinorin A (RB-64)	0.59	>>10,000	>>10,000	>16,949	>16,949
Methoxymethyl Salvinorin B	0.60	>1000	>1000	>1667	>1667
Ethoxymethyl Salvinorin B	0.32	>1000	>1000	>3125	>3125
β-tetrahydropyranyl Salvinorin B	6.21	>1000	>1000	>161	>161
Herkamide	30	12	>1000	0.4	>33

Data compiled from multiple sources.[15][16][17] Ki represents the inhibition constant; a lower value indicates higher binding affinity. Selectivity is the ratio of Ki values (MOR or DOR / KOR).

Table 2: Functional Activity at the Kappa-Opioid Receptor

Compound	[³⁵S]GTPγS Binding (G-Protein Activation)	β-arrestin2 Recruitment
EC50 (nM)	Emax (%)
Salvinorin A	1.8 - 2.2	100
22-Thiocyanatosalvinorin A (RB-64)	<1	~100
Methoxymethyl Salvinorin B	0.40	~100
Ethoxymethyl Salvinorin B	0.14	~100

Data compiled from multiple sources.[2][10][15][16] EC50 represents the half-maximal effective concentration, indicating potency. Emax represents the maximum effect, indicating efficacy, relative to a standard agonist.

Visualizations: Pathways and Workflows

Caption: Canonical Kappa-Opioid Receptor (KOR) signaling pathways.

Caption: Logic diagram for troubleshooting unexpected experimental results.

Caption: Workflow for a competitive radioligand binding assay.

Detailed Experimental Protocols

Protocol 1: Competitive Radioligand Binding Assay

This assay determines the binding affinity (Ki) of a test compound by measuring its ability to compete with a radiolabeled ligand for binding to the KOR.

• Materials:

  • Cell membranes from cells stably expressing human KOR.

  • Radioligand: e.g., [³H]diprenorphine ([³H]DPN) or [³H]U69,593.

  • Binding Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.

  • Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

  • Test Compounds: Salvinorin A or analogs, dissolved in DMSO.

  • Non-specific Control: Naloxone (10 µM final concentration).

  • 96-well plates, glass fiber filters (pre-soaked in 0.5% PEI), cell harvester, scintillation counter.

• Procedure:

  • Preparation: Thaw cell membranes on ice and resuspend in ice-cold binding buffer to a final concentration of 10-20 µg protein per well.

  • Assay Setup: In a 96-well plate, add the following in triplicate:

    • Total Binding: 50 µL membranes, 50 µL radioligand (at a concentration near its Kd), 50 µL binding buffer.

    • Non-specific Binding (NSB): 50 µL membranes, 50 µL radioligand, 50 µL Naloxone.

    • Competitive Binding: 50 µL membranes, 50 µL radioligand, 50 µL of varying concentrations of the test compound.

  • Incubation: Incubate the plate at room temperature for 60-90 minutes to allow binding to reach equilibrium.

  • Filtration: Terminate the reaction by rapid filtration through the glass fiber filters using a cell harvester. Wash the filters 3-4 times with ice-cold wash buffer to remove unbound radioligand.

  • Counting: Place filters in scintillation vials, add scintillation fluid, and measure radioactivity using a liquid scintillation counter.[18]

  • Data Analysis:

    • Calculate specific binding: Total Binding (cpm) - NSB (cpm).

    • Plot the percentage of specific binding against the logarithm of the test compound concentration.

    • Determine the IC₅₀ (concentration that inhibits 50% of specific binding) using non-linear regression.

    • Calculate the Ki using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the radioligand concentration and Kd is its dissociation constant.

Protocol 2: [³⁵S]GTPγS Functional Assay

This assay measures G-protein activation following KOR agonism.

• Materials:

  • Cell membranes from cells stably expressing human KOR.

  • [³⁵S]GTPγS (non-hydrolyzable GTP analog).

  • Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4.

  • GDP (10 µM final concentration).

  • Test Compounds: Salvinorin A or analogs.

  • Basal Control: Buffer only.

  • Stimulated Control: A known KOR agonist (e.g., U-50,488).

• Procedure:

  • Preparation: Thaw membranes on ice. Pre-incubate membranes in assay buffer with GDP for at least 15 minutes on ice to ensure G-proteins are in their inactive, GDP-bound state.

  • Assay Setup: In a 96-well plate, add:

    • 25 µL of varying concentrations of the test compound.

    • 50 µL of the membrane/GDP mixture.

  • Pre-incubation: Incubate for 15 minutes at 30°C.

  • Initiation: Start the reaction by adding 25 µL of [³⁵S]GTPγS (final concentration ~0.1 nM) to each well.

  • Incubation: Incubate the plate at 30°C for 60 minutes with gentle shaking.[19]

  • Termination & Filtration: Stop the reaction by rapid filtration through glass fiber filters. Wash filters with ice-cold wash buffer.

  • Counting: Measure the radioactivity on the filters using a liquid scintillation counter.

  • Data Analysis: Plot the amount of [³⁵S]GTPγS bound against the logarithm of the agonist concentration. Use non-linear regression to determine the EC₅₀ (potency) and Emax (efficacy) for G-protein activation.[20][21]

Protocol 3: β-Arrestin Recruitment Assay

This assay quantifies the recruitment of β-arrestin to the KOR, a key step in receptor desensitization and an alternative signaling pathway. This protocol is based on the DiscoverX PathHunter® system.[8]

• Materials:

  • PathHunter® cells co-expressing KOR-ProLink™ and β-arrestin-Enzyme Acceptor.

  • Cell plating reagent.

  • Test compounds and a reference agonist (e.g., U-50,488).

  • Assay buffer.

  • PathHunter® Detection Reagents.

• Procedure:

  • Cell Plating: Seed the cells in a 384-well white plate according to the manufacturer's protocol and incubate overnight.[22]

  • Compound Preparation: Prepare serial dilutions of test compounds in assay buffer.

  • Stimulation: Add the diluted compounds to the corresponding wells. Include wells with assay buffer only as a negative control.

  • Incubation: Incubate the plate at 37°C in a 5% CO₂ incubator for 90 minutes.[8]

  • Detection:

    • Prepare the PathHunter® detection reagent mixture according to the manufacturer's instructions.

    • Add the detection reagent to each well.

    • Incubate the plate at room temperature in the dark for 60 minutes.

  • Measurement: Read the chemiluminescent signal using a plate reader.

  • Data Analysis: Plot the relative light units (RLU) against the logarithm of the agonist concentration. Use non-linear regression to determine the EC₅₀ and Emax for β-arrestin recruitment.[23]

References

• 1. Immediate and Persistent Effects of Salvinorin A on the Kappa Opioid Receptor in Rodents, Monitored In Vivo with PET - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Therapeutic Potential of Salvinorin A and Its Analogues in Various Neurological Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Salvinorin A, a kappa-opioid receptor agonist hallucinogen: pharmacology and potential template for novel pharmacotherapeutic agents in neuropsychiatric disorders [frontiersin.org]
• 4. Salvinorin A, a kappa-opioid receptor agonist hallucinogen: pharmacology and potential template for novel pharmacotherapeutic agents in neuropsychiatric disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The kappa-opioid receptor antagonist, nor-binaltorphimine (nor-BNI), decreases morphine withdrawal and the consequent conditioned place aversion in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effects of the plant-derived hallucinogen salvinorin A on basal dopamine levels in the caudate putamen and in a conditioned place aversion assay in mice: agonist actions at kappa opioid receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. nor-BNI Antagonism of Kappa Opioid Agonist-Induced Reinstatement of Ethanol-Seeking Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Frontiers | A Review of the Therapeutic Potential of Recently Developed G Protein-Biased Kappa Agonists [frontiersin.org]
• 10. transpopmed.org [transpopmed.org]
• 11. mdpi.com [mdpi.com]
• 12. Evaluation of the Intracellular Signaling Activities of κ-Opioid Receptor Agonists, Nalfurafine Analogs; Focusing on the Selectivity of G-Protein- and β-Arrestin-Mediated Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. reddit.com [reddit.com]
• 14. Redirecting [linkinghub.elsevier.com]
• 15. Structure-based Design, Synthesis, Biochemical and Pharmacological Characterization of Novel Salvinorin A Analogues as Active State Probes of the κ-Opioid Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 16. frontiersin.org [frontiersin.org]
• 17. researchgate.net [researchgate.net]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]
• 20. Measurement of Agonist-Stimulated [35S]GTPγS Binding to Cell Membranes | Springer Nature Experiments [experiments.springernature.com]
• 21. researchgate.net [researchgate.net]
• 22. Bifunctional Peptidomimetic G Protein-Biased Mu-Opioid Receptor Agonist and Neuropeptide FF Receptor Antagonist KGFF09 Shows Efficacy in Visceral Pain without Rewarding Effects after Subcutaneous Administration in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Enhancing the translational potential of preclinical salvinorin A studies.

Salvinorin A Preclinical Research: Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered in preclinical studies of salvinorin A, aiming to enhance the translational potential of this research.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues researchers may encounter during their experiments with salvinorin A, from inconsistent behavioral results to challenges in data interpretation.

Q1: We are observing highly variable or biphasic dose-response effects in our rodent behavioral assays. How can we troubleshoot this?

Answer:

This is a well-documented phenomenon with salvinorin A, likely stemming from its complex pharmacodynamics at the kappa-opioid receptor (KOR). At lower doses, it may produce anxiolytic-like or antidepressant-like effects, while higher doses can lead to sedation, motor impairment, and anxiogenic-like responses.

Troubleshooting Steps:

• Refine Dose Selection: Conduct a thorough dose-response study with a wider range of doses, including very low concentrations, to fully characterize the biphasic nature of the response in your specific model.

• Control for Pharmacokinetics: Salvinorin A has poor oral bioavailability and a short half-life. Ensure your route of administration and vehicle are optimized for consistent delivery. Consider subcutaneous or intraperitoneal routes over oral gavage unless using a specialized formulation.

• Standardize Acclimation and Handling: Stress can significantly impact KOR function and behavioral outcomes. Ensure all animals are properly acclimated to the testing environment and handled consistently.

• Monitor for Sedation: At higher doses, sedative effects can confound the interpretation of other behavioral measures (e.g., in the forced swim test or elevated plus maze). Implement a motor activity assessment (e.g., open field test) to dissociate sedative effects from specific behavioral changes.

Experimental Workflow for Behavioral Analysis

Caption: Workflow for troubleshooting biphasic behavioral responses.

Q2: Our in vitro cell-based assays are showing low potency or efficacy for salvinorin A compared to published data. What could be wrong?

Answer:

Discrepancies in in vitro results for salvinorin A can arise from several factors related to its high lipophilicity, assay conditions, and the specific signaling pathway being measured.

Troubleshooting Steps:

• Vehicle and Solubility: Salvinorin A is highly lipophilic and can precipitate in aqueous media or adsorb to plasticware.

  • Use a suitable solvent like DMSO for stock solutions, and ensure the final concentration in the assay medium is low (typically <0.1%) to avoid solvent effects.

  • Include a non-ionic detergent (e.g., 0.01% Pluronic F-68 or BSA) in the assay buffer to maintain solubility and prevent adsorption.

• Assay System and Receptor Density: The observed potency of a partial agonist like salvinorin A is highly dependent on the receptor expression level in your cell line.

  • Verify the KOR expression levels in your cells (e.g., via radioligand binding or western blot). Lower receptor density can lead to lower observed efficacy.

• Signaling Pathway Bias: Salvinorin A is a biased agonist, meaning it preferentially activates certain downstream signaling pathways over others (e.g., G-protein coupling vs. β-arrestin recruitment).

  • Ensure your assay is measuring the intended pathway. For example, a cAMP inhibition assay measures G-protein activation, while a β-arrestin recruitment assay measures a different signaling branch. Discrepancies between these assays are expected and represent the biased nature of the ligand.

Salvinorin A Biased Agonism at the KOR

Reference Data & Comparative Studies

Comparative analysis of salvinorin A and classic serotonergic hallucinogens.

A Comparative Analysis of Salvinorin A and Classic Serotonergic Hallucinogens

Introduction

Salvinorin A, the principal psychoactive component of the plant Salvia divinorum, and classic serotonergic hallucinogens, such as lysergic acid diethylamide (LSD), psilocybin, and N,N-dimethyltryptamine (DMT), represent two distinct classes of psychoactive compounds that induce profound alterations in perception, mood, and cognition. Despite some overlap in their subjective effects, their pharmacological mechanisms are fundamentally different. Salvinorin A is a non-nitrogenous diterpene that acts as a potent and selective kappa-opioid receptor (KOR) agonist.[1][2] In contrast, classic hallucinogens are typically alkaloids that produce their effects primarily through agonism at the serotonin (B10506) 2A (5-HT2A) receptor.[3][4] This guide provides an objective comparison of their pharmacological profiles, signaling pathways, and functional activities, supported by experimental data and detailed methodologies for key assays.

Pharmacological Profile Comparison

The most significant distinction between salvinorin A and classic hallucinogens lies at the molecular level: their primary receptor targets and chemical structures.

• Molecular Targets : Salvinorin A is unique among naturally occurring hallucinogens as it has no significant activity at the 5-HT2A receptor.[5] Its psychoactive effects are mediated by its high selectivity and efficacy as a KOR agonist. Classic hallucinogens, conversely, owe their effects to their action as agonists or partial agonists at the 5-HT2A receptor.

• Chemical Structure : Salvinorin A is a neoclerodane diterpenoid and, notably, does not contain a nitrogen atom, classifying it as a non-alkaloid terpenoid. This is a stark contrast to classic serotonergic hallucinogens like LSD (an ergoline), psilocybin, and DMT (tryptamines), which are alkaloids characterized by the presence of a basic nitrogen atom.

Data Presentation: Receptor Binding Affinity

The following table summarizes the receptor binding affinities (Ki, nM) of salvinorin A and representative classic serotonergic hallucinogens at their primary target receptors and other relevant sites. A lower Ki value indicates a higher binding affinity.

Compound	κ-Opioid (KOR) Ki (nM)	5-HT2A Ki (nM)	5-HT1A Ki (nM)	D2 Ki (nM)
Salvinorin A	~1.8 - 2.6	>10,000	>10,000	>10,000
LSD	>10,000	~1.3 - 11	~1.1 - 14	~2 - 26
Psilocin	>10,000	~3 - 163	~150 - 460	~1,660
DMT	>10,000	~47 - 193	~118 - 860	~4,220

Data compiled from multiple sources, including Roth et al., 2002 and Ray, 2010.Note: Ki values can vary between studies based on experimental conditions.

Signaling Pathway Analysis

The distinct receptor targets of these compounds initiate divergent intracellular signaling cascades, leading to their unique pharmacological effects.

Salvinorin A: KOR-Mediated Signaling

As a KOR agonist, salvinorin A activates G-protein coupled receptors of the Gi/o family. This activation leads to the inhibition of the enzyme adenylyl cyclase, resulting in decreased intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels. The dissociation of the G-protein βγ subunits can also lead to the activation of G-protein-coupled inwardly-rectifying potassium (GIRK) channels and the inhibition of voltage-gated calcium channels. This cascade ultimately results in neuronal hyperpolarization and reduced neurotransmitter release, particularly dopamine (B1211576) in brain regions like the striatum.

Figure 1: Salvinorin A's KOR-mediated signaling pathway.

Classic Hallucinogens: 5-HT2A-Mediated Signaling

Classic serotonergic hallucinogens bind to and activate 5-HT2A receptors, which are primarily coupled to the Gq/11 family of G-proteins. Activation of Gq leads to the stimulation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca²⁺) stores, while DAG activates protein kinase C (PKC). These events lead to a cascade of downstream effects, including the activation of other kinases and modulation of gene expression, ultimately altering neuronal excitability and plasticity in cortical regions. Some hallucinogens also engage β-arrestin-dependent pathways, adding another layer of complexity to their signaling profile.

Figure 2: Classic serotonergic hallucinogen signaling pathway.

Functional Activity Comparison

Functional assays measure the cellular response following receptor binding, providing data on the potency (EC50) and efficacy (Emax) of a compound. Salvinorin A is a full agonist at the KOR, with efficacy similar to the endogenous peptide ligand dynorphin (B1627789) A. Classic hallucinogens are typically partial agonists at the 5-HT2A receptor.

Data Presentation: Functional Potency and Efficacy

The following table summarizes functional data for salvinorin A and classic hallucinogens from G-protein activation assays (e.g., [³⁵S]GTPγS binding). EC50 is the concentration that produces 50% of the maximal response, and Emax is the maximum response relative to a reference full agonist.

Compound	Assay Target	EC50 (nM)	Emax (% of Full Agonist)
Salvinorin A	KOR	~2.4 - 7.1	~100% (vs. Dynorphin A)
LSD	5-HT2A	~3.8 - 30	~80% (vs. Serotonin)
Psilocin	5-HT2A	~4.1 - 60	~85% (vs. Serotonin)
DMT	5-HT2A	~118	~23% (vs. Serotonin)

Data compiled from multiple sources, including Chavkin et al., 2004, and various functional assay reports.Values can vary significantly based on the specific assay and cell system used.

Experimental Protocols

The quantitative data presented above are derived from standardized in vitro pharmacological assays. The following are detailed methodologies for two key experimental types.

Competitive Radioligand Binding Assay

This assay determines the affinity (Ki) of a test compound by measuring its ability to compete with a radiolabeled ligand for binding to a specific receptor.

• Objective : To determine the binding affinity (Ki) of a test compound for a target receptor.

• Materials :

  • Cell membranes or tissue homogenates expressing the receptor of interest (e.g., KOR or 5-HT2A).

  • Radioligand with high affinity for the target receptor (e.g., [³H]bremazocine for KOR, [³H]ketanserin for 5-HT2A).

  • Unlabeled test compounds (Salvinorin A, LSD, etc.).

  • Incubation buffer (e.g., 50 mM Tris-HCl).

  • Glass fiber filters and a cell harvester/filtration apparatus.

  • Scintillation cocktail and a liquid scintillation counter.

• Procedure :

  • A constant concentration of the radioligand and cell membranes are incubated in a series of tubes or a 96-well plate.

  • Increasing concentrations of the unlabeled test compound are added to the tubes.

  • Control tubes are included for total binding (radioligand + membranes) and non-specific binding (radioligand + membranes + a high concentration of a known unlabeled ligand).

  • The mixture is incubated at a specific temperature (e.g., 25°C or 37°C) to reach binding equilibrium.

  • The incubation is terminated by rapid filtration through glass fiber filters, separating the receptor-bound radioligand from the unbound radioligand.

  • Filters are washed with ice-cold buffer to remove any remaining unbound radioligand.

  • The radioactivity trapped on the filters is measured using a liquid scintillation counter.

• Data Analysis : The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki value is then calculated from the IC50 using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand used.

[³⁵S]GTPγS Binding Assay

This functional assay measures the activation of G-proteins following receptor stimulation by an agonist. It is used to determine the potency (EC50) and efficacy (Emax) of the agonist.

• Objective : To quantify G-protein activation as a measure of agonist potency and efficacy.

• Materials :

  • Cell membranes expressing the G-protein coupled receptor (GPCR) of interest.

  • [³⁵S]GTPγS (a non-hydrolyzable GTP analog).

  • GDP (to ensure G-proteins are in an inactive state at baseline).

  • Test agonists at various concentrations.

  • Assay buffer containing Mg²⁺ ions.

  • Glass fiber filters and a filtration apparatus.

  • Scintillation counter.

• Procedure :

  • Cell membranes are pre-incubated in the assay buffer with GDP.

  • The test agonist at various concentrations is added to the membrane suspension.

  • The reaction is initiated by the addition of [³⁵S]GTPγS.

  • The mixture is incubated at a controlled temperature (e.g., 30°C) for a set period (e.g., 60 minutes). During this time, agonist binding promotes the exchange of GDP for [³⁵S]GTPγS on the Gα subunit.

  • The reaction is terminated by rapid filtration through glass fiber filters.

  • Filters are washed with ice-cold buffer.

  • The amount of [³⁵S]GTPγS bound to the G-proteins (and thus trapped on the filter) is quantified by scintillation counting.

• Data Analysis : The amount of [³⁵S]GTPγS binding is plotted against the agonist concentration. A sigmoidal dose-response curve is fitted to the data to determine the EC50 (potency) and the Emax (efficacy) relative to a standard agonist.

General Experimental Workflow

The logical flow for characterizing and comparing these compounds involves a tiered approach, starting with binding affinity and progressing to functional and cellular effects.

Figure 3: Experimental workflow for comparing psychoactive compounds.

Conclusion

Salvinorin A and classic serotonergic hallucinogens provide a compelling example of pharmacological convergence, where structurally and mechanistically distinct molecules can produce subjectively overlapping, yet fundamentally different, psychoactive states. Salvinorin A's activity is mediated exclusively by the kappa-opioid system, while classic hallucinogens act on the serotonin 5-HT2A system. This clear mechanistic divergence makes them invaluable tools for neuroscientific research, allowing for the dissection of the neural circuits underlying perception, consciousness, and mood. The data and protocols outlined in this guide provide a framework for the continued investigation and comparison of these and other novel psychoactive compounds.

References

• 1. Salvinorin A, a kappa-opioid receptor agonist hallucinogen: pharmacology and potential template for novel pharmacotherapeutic agents in neuropsychiatric disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Salvinorin A - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. Human psychopharmacology and dose-effects of salvinorin A, a kappa-opioid agonist hallucinogen present in the plant Salvia divinorum - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Salvinorin A: a potent naturally occurring nonnitrogenous kappa opioid selective agonist - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the In Vivo Effects of Salvinorin A with PET Imaging: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vivo effects of salvinorin A, a potent and selective kappa-opioid receptor (KOR) agonist, and its validation using positron emission tomography (PET) imaging. We will explore its performance in comparison to other KOR agonists and provide supporting experimental data to inform preclinical and clinical research.

Salvinorin A, the primary active compound in the plant Salvia divinorum, is a unique non-nitrogenous diterpene that acts as a potent agonist at the KOR.[1][2] Its distinct pharmacological profile, characterized by rapid onset and short duration of action, has made it a valuable tool for studying the KOR system, which is implicated in pain, addiction, and mood disorders.[1][2][3] PET imaging offers a powerful in vivo technique to quantify the binding of salvinorin A to KORs, providing crucial data on its pharmacokinetic and pharmacodynamic properties.

In Vivo Effects of Salvinorin A

Salvinorin A elicits a range of dose-dependent behavioral and physiological effects in vivo, primarily mediated by its interaction with KORs. In rodents, administration of salvinorin A leads to sedative-like effects and a decrease in locomotor activity. These effects are qualitatively similar to those of synthetic KOR agonists and can be blocked by KOR antagonists.

One of the key in vivo effects of salvinorin A is its impact on KOR availability. PET studies have demonstrated that salvinorin A competes with radiolabeled ligands for binding to KORs in a dose-dependent manner. Furthermore, at higher doses, salvinorin A can induce a sustained decrease in KOR binding availability that persists long after the drug has been cleared from the brain, suggesting an agonist-induced receptor adaptation.

PET Imaging Validation of Salvinorin A's Effects

PET is a non-invasive imaging technique that allows for the quantitative assessment of receptor binding in the living brain. For studying the in vivo effects of salvinorin A, the most commonly used PET radiotracer is [¹¹C]GR103545, a selective KOR agonist.

When [¹¹C]GR103545 is administered following a dose of salvinorin A, a decrease in the radiotracer's binding potential (BPND) is observed in KOR-rich brain regions. This reduction in BPND provides direct evidence of receptor occupancy by salvinorin A. Studies have shown that even at low doses, salvinorin A can cause a temporary decrease in the BPND of [¹¹C]GR103545. At higher doses, this reduction in KOR availability can be prolonged, lasting for several hours.

The unique pharmacokinetic profile of salvinorin A, with a half-life of approximately 8 minutes in non-human primates, allows researchers to study the residual effects on KORs after the drug has been eliminated. This has revealed that the agonist-induced decrease in KOR binding is not solely due to direct competition but also involves longer-lasting changes in the receptor system.

Comparison with Other KOR Agonists

Salvinorin A's in vivo effects and PET imaging profile can be compared with other KOR agonists, such as the prototypical synthetic agonist U-50,488H. While both compounds are KOR agonists, they exhibit differences in their signaling pathways, a concept known as biased agonism. Traditional agonists like U-50,488H activate both G-protein and β-arrestin signaling pathways. The G-protein pathway is generally associated with therapeutic effects like analgesia, while the β-arrestin pathway is linked to adverse effects such as dysphoria. Some research suggests salvinorin A may act as an "unbiased" agonist, activating both pathways.

Interestingly, PET imaging studies have revealed discrepancies in the binding of different KOR agonists. For instance, salvinorin A and U-50,488 caused significant reductions in the binding of the agonist radiotracer [¹¹C]GR103545, but did not affect the binding of the antagonist radiotracer [¹¹C]LY2459989. This highlights the complexity of KOR pharmacology and the importance of using multiple radiotracers to fully characterize agonist effects.

Quantitative Comparison of KOR Agonists

Compound	Class	KOR Binding Affinity (Ki, nM)	Functional Potency (EC50, nM)	In Vivo Effects
Salvinorin A	Diterpene (non-nitrogenous)	16 (human embryonic kidney-293 cells), 4.3 (guinea pig brain)	4.73 (cAMP assay), 10.5 (β-arrestin recruitment)	Potent, short-lasting hallucinogenic effects in humans; anti-addictive properties in preclinical models.
U-50,488	Arylacetamide	~1.2	~10-50 (GTPγS)	Prototypical selective KOR agonist, widely used in research; produces analgesia, sedation, and aversion.
Nalfurafine	Morphinan	~0.1-0.5	<0.1 (GTPγS)	Clinically approved for uremic pruritus; considered an atypical KOR agonist with a more favorable side-effect profile.
Enadoline	Benzeneacetamide	-	-	Potent analgesic, but clinical development was halted due to dysphoric side effects.

Experimental Protocols

In Vivo PET Imaging of KOR with [¹¹C]GR103545 in Rodents

This protocol is based on methodologies described in studies validating the in vivo effects of salvinorin A.

• Animal Preparation: Male Sprague-Dawley rats are anesthetized (e.g., with isoflurane) and a tail vein catheter is inserted for intravenous administration of compounds and the radiotracer.

• Drug Administration: Salvinorin A (dissolved in a suitable vehicle, e.g., a mixture of ethanol, Kolliphor HS 15, and saline) is administered intravenously at varying doses (e.g., 0.01-1.8 mg/kg).

• Radiotracer Injection: The KOR-selective radiotracer [¹¹C]GR103545 is administered intravenously at a specified time point before or after salvinorin A administration (e.g., 1 minute to 5 hours post-salvinorin A).

• PET Scanning: A dynamic PET scan is acquired for a duration of, for example, 60-90 minutes immediately following the radiotracer injection.

• Image Analysis: Time-activity curves are generated for various brain regions of interest. The binding potential with respect to non-displaceable uptake (BPND) is calculated to quantify KOR availability. This is often done using a simplified reference tissue model, with the cerebellum sometimes used as the reference region.

• Data Comparison: The BPND values in animals treated with salvinorin A are compared to those in vehicle-treated control animals to determine the degree of receptor occupancy and any sustained changes in receptor availability.

Mandatory Visualizations

Caption: Salvinorin A Signaling Pathway at the Kappa-Opioid Receptor.

Caption: Experimental Workflow for In Vivo PET Imaging of Salvinorin A Effects.

References

• 1. Therapeutic Potential of Salvinorin A and Its Analogues in Various Neurological Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Salvinorin A, a kappa-opioid receptor agonist hallucinogen: pharmacology and potential template for novel pharmacotherapeutic agents in neuropsychiatric disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Salvinorin A: A Comparative Analysis of its Cross-Reactivity with Opioid Receptors

For Researchers, Scientists, and Drug Development Professionals

Salvinorin A, a naturally occurring neoclerodane diterpenoid from the plant Salvia divinorum, stands as a unique and highly selective agonist for the kappa-opioid receptor (KOR).[1] Its distinct pharmacological profile, characterized by potent psychoactive effects without acting on classical serotonin (B10506) receptors, has made it a subject of intense research for its therapeutic potential in treating conditions like addiction, pain, and mood disorders.[1][2] This guide provides a comprehensive comparison of salvinorin A's interaction with mu (µ), delta (δ), and kappa (κ) opioid receptors, supported by quantitative data and detailed experimental protocols.

High Selectivity for the Kappa-Opioid Receptor

Salvinorin A exhibits a remarkable selectivity for the KOR, with little to no significant binding affinity or functional activity at the mu- and delta-opioid receptors.[3][4] This specificity is a key feature that distinguishes it from many other opioid compounds and underlies its unique physiological effects. Unlike classical opioids that primarily target the mu-opioid receptor, salvinorin A's actions are mediated through the KOR, leading to different downstream signaling and behavioral outcomes.

Quantitative Comparison of Receptor Interaction

The following table summarizes the binding affinity (Ki) and functional potency (EC50) of salvinorin A at the three main opioid receptors.

Receptor Subtype	Binding Affinity (Ki)	Functional Potency (EC50)	Reference
Kappa (κ)	2.4 nM	1.8 nM
Mu (µ)	> 10,000 nM	No significant activity
Delta (δ)	> 10,000 nM	No significant activity

Note: A lower Ki value indicates a higher binding affinity. An EC50 value represents the concentration of a drug that gives half-maximal response.

Experimental Protocols

The quantitative data presented above are typically determined through two primary types of in vitro assays: radioligand binding assays and functional assays.

Radioligand Binding Assay

This method is employed to determine the binding affinity (Ki) of a compound for a specific receptor.

Objective: To measure the displacement of a radiolabeled ligand from the receptor by the test compound (salvinorin A).

Materials:

• Cell Membranes: Membranes from cell lines (e.g., Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK293)) stably expressing the human opioid receptor of interest (kappa, mu, or delta).

• Radioligand: A radioactively labeled compound known to bind to the target receptor with high affinity, such as [³H]diprenorphine or [³H]U69,593 for the kappa-opioid receptor.

• Test Compound: Salvinorin A at various concentrations.

• Wash Buffer: Typically a Tris-HCl buffer at physiological pH.

• Scintillation Fluid: For detecting radioactivity.

Procedure:

• Incubation: Cell membranes are incubated with a fixed concentration of the radioligand and varying concentrations of the test compound.

• Equilibrium: The mixture is incubated to allow the binding to reach equilibrium.

• Filtration: The mixture is rapidly filtered through glass fiber filters to separate the bound radioligand from the unbound.

• Washing: The filters are washed with ice-cold buffer to remove any non-specifically bound radioligand.

• Quantification: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki value is then calculated using the Cheng-Prusoff equation.

[³⁵S]GTPγS Functional Assay

This assay is used to determine the functional potency (EC50) of an agonist by measuring its ability to activate G-protein signaling.

Objective: To quantify the activation of G-proteins coupled to the opioid receptor upon binding of the test compound.

Materials:

• Cell Membranes: Similar to the binding assay, from cells expressing the target opioid receptor.

• [³⁵S]GTPγS: A non-hydrolyzable GTP analog that is radioactively labeled.

• GDP: To ensure the G-proteins are in an inactive state at the start of the assay.

• Test Compound: Salvinorin A at various concentrations.

• Assay Buffer: A buffer containing ions and other components necessary for G-protein activation.

Procedure:

• Pre-incubation: Cell membranes are pre-incubated with the test compound.

• Initiation: The reaction is initiated by the addition of [³⁵S]GTPγS and GDP.

• Incubation: The mixture is incubated to allow for G-protein activation and the binding of [³⁵S]GTPγS.

• Termination: The reaction is stopped by rapid filtration.

• Washing: The filters are washed to remove unbound [³⁵S]GTPγS.

• Quantification: The amount of [³⁵S]GTPγS bound to the G-proteins on the filters is measured.

• Data Analysis: The EC50 value is determined by plotting the amount of [³⁵S]GTPγS bound against the concentration of the test compound.

Visualizing the Methodologies

Below are diagrams illustrating the experimental workflow and the signaling pathway activated by salvinorin A.

References

• 1. Salvinorin A, a kappa-opioid receptor agonist hallucinogen: pharmacology and potential template for novel pharmacotherapeutic agents in neuropsychiatric disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Salvinorin A analogs and other kappa opioid receptor compounds as treatments for cocaine abuse - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Solving an Old Puzzle: Elucidation and Evaluation of the Binding Mode of Salvinorin A at the Kappa Opioid Receptor [mdpi.com]
• 4. Salvinorin A: A potent naturally occurring nonnitrogenous κ opioid selective agonist - PMC [pmc.ncbi.nlm.nih.gov]

Differentiating the Subjective Effects of Salvinorin A and Psilocybin: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the nuanced subjective differences between psychoactive compounds is paramount for targeted therapeutic development. This guide provides an objective comparison of the subjective effects of salvinorin A and psilocybin, supported by experimental data, detailed methodologies, and signaling pathway visualizations.

Salvinorin A, the primary psychoactive component of Salvia divinorum, and psilocybin, the active compound in psychedelic mushrooms, both induce profound alterations in consciousness. However, their distinct pharmacological mechanisms—salvinorin A as a potent kappa-opioid receptor (KOR) agonist and psilocybin as a primary serotonin (B10506) 2A (5-HT2A) receptor agonist—give rise to qualitatively and quantitatively different subjective experiences.[1][2] This guide synthesizes findings from human clinical trials to elucidate these differences.

Quantitative Comparison of Subjective Effects

To quantify the subjective effects of these compounds, researchers typically employ standardized, validated questionnaires. The most common instruments in this field include the Hallucinogen Rating Scale (HRS) and the 5-Dimensions of Altered States of Consciousness (5D-ASC) scale. The data presented below are summarized from studies administering vaporized salvinorin A and oral psilocybin to healthy, experienced volunteers.

Table 1: Comparison of Subjective Effects based on Standardized Questionnaires

Questionnaire	Subscale	Salvinorin A (1.0 mg, vaporized)[1]	Psilocybin (30 mg/70 kg, oral)	Key Distinctions
Hallucinogen Rating Scale (HRS)	Somaesthesia	High	Moderate	Salvinorin A induces more intense and unusual bodily sensations and a greater sense of bodily dissociation.
Affect	Variable (can be dysphoric)	Predominantly positive/euphoric	While both can alter mood, salvinorin A is more frequently associated with dysphoric or uncomfortable feelings.
Perception	High	High	Both induce significant perceptual changes, but the nature of these differs. Salvinorin A often leads to a complete disconnection from external reality.
Cognition	Moderate	High	Psilocybin tends to produce more profound alterations in thought processes, insightfulness, and meaning.
Volition	Low	Moderate-High	Salvinorin A is characterized by a significant loss of control over one's body and actions.
Intensity	Very High	High	Salvinorin A's effects have a much more rapid onset and shorter duration, often described as more intense.
5D-Altered States of Consciousness (5D-ASC)	Oceanic Boundlessness (OSE)	Moderate	High	Psilocybin is more likely to induce feelings of unity, bliss, and spiritual experience.
Dread of Ego Dissolution (AIA)	High	Variable	Salvinorin A is more consistently associated with anxiety and a frightening loss of self-identity.
Visionary Restructuralization (VUS)	High	High	Both compounds produce complex visual phenomena, though the thematic content may differ.

Note: Direct comparative studies using the 5D-ASC for salvinorin A are limited. The data for salvinorin A on the 5D-ASC dimensions are derived from studies using the APZ questionnaire, which shares the same core dimensions.[1][3]

Experimental Protocols

The methodologies employed in clinical research are crucial for ensuring safety and obtaining reliable data. Below are generalized experimental protocols for the administration of salvinorin A and psilocybin.

Salvinorin A Administration Protocol

• Participant Screening: Subjects undergo a comprehensive medical and psychiatric evaluation to exclude individuals with pre-existing conditions that could be exacerbated by the substance. Participants are typically experienced with hallucinogens.

• Preparation: Pure salvinorin A is dissolved in acetone (B3395972) and applied to a round-bottom flask. The acetone is then evaporated, leaving a thin film of the compound.[1]

• Administration: The flask is heated to vaporize the salvinorin A, and the participant inhales the vapor through a tube.[1] Doses are often administered in an ascending order for safety.[1]

• Monitoring: Physiological parameters (heart rate, blood pressure) and subjective effects are monitored continuously for the first few minutes and then at regular intervals.

• Data Collection: Standardized questionnaires (e.g., HRS, 5D-ASC) are administered at the peak of the effects and after the acute effects have subsided.

Psilocybin Administration Protocol

• Participant Screening: Similar to salvinorin A studies, a thorough screening process is conducted to ensure participant safety.

• Preparation: Psilocybin is typically administered orally in capsule form to ensure accurate dosing and blinding.[4]

• Setting: The administration takes place in a comfortable, controlled environment, often with two trained facilitators present to provide psychological support.[4]

• Administration: Participants ingest the capsule with water. The session can last for 6-8 hours.[4]

• Monitoring: Continuous monitoring of vital signs and psychological state is conducted throughout the session.

• Data Collection: Subjective effects are assessed using questionnaires like the 5D-ASC and MEQ30 at various time points during and after the session. Integration sessions with the facilitators are held in the days following the experience.[4]

Visualizing Methodologies and Signaling Pathways

To further clarify the experimental process and the underlying neurobiology, the following diagrams are provided.

References

• 1. Salvinorin-A Induces Intense Dissociative Effects, Blocking External Sensory Perception and Modulating Interoception and Sense of Body Ownership in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. wellcomeopenresearch-files.f1000.com [wellcomeopenresearch-files.f1000.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Unveiling Salvinorin A's Potential in Addiction Treatment: An In Vivo Comparative Analysis

A comprehensive review of preclinical studies demonstrates the promise of Salvinorin A, a potent kappa-opioid receptor agonist, in mitigating addiction-related behaviors. This guide provides a comparative analysis of its efficacy against other therapeutic alternatives, supported by experimental data from in vivo validation studies. Detailed methodologies and signaling pathways are presented to offer a complete picture for researchers, scientists, and drug development professionals.

Salvinorin A, the primary active compound from the plant Salvia divinorum, has emerged as a significant molecule of interest in the search for novel anti-addiction therapies.[1][2] Unlike classic opioid compounds, Salvinorin A is a non-nitrogenous diterpenoid, making it a unique scaffold for drug development.[3][4] Its primary mechanism of action is the potent and selective agonism of the kappa-opioid receptor (KOPr).[1][3][5] Activation of the KOPr system is known to counteract the rewarding effects of drugs of abuse, primarily by modulating dopamine (B1211576) levels in the brain's reward pathways.[1][2][3]

Preclinical in vivo studies have consistently shown that Salvinorin A can attenuate behaviors associated with addiction to psychostimulants like cocaine.[1][6][7][8] However, its therapeutic potential is hindered by its rapid metabolism and short duration of action.[1][2][9] This has led to the development of several semi-synthetic analogs with improved pharmacokinetic profiles.[1][2][10] This guide will compare the anti-addiction properties of Salvinorin A and its analogs with traditional KOPr agonists and other relevant compounds, based on data from in vivo animal models.

Comparative Efficacy in Preclinical Models of Addiction

The anti-addiction potential of Salvinorin A and its analogs has been primarily evaluated in rodent models of drug self-administration and reinstatement, which mimic the cycle of addiction and relapse in humans.

Reduction of Cocaine-Seeking Behavior

A key measure of a compound's anti-addiction potential is its ability to reduce drug-seeking behavior. In reinstatement models, animals are trained to self-administer a drug, the drug is then withdrawn (extinction), and finally, drug-seeking is reinstated by a cue (e.g., a small dose of the drug).

Compound	Animal Model	Reinstatement Cue	Effective Dose (mg/kg)	Effect on Cocaine Seeking	Reference
Salvinorin A	Rat	Cocaine	0.3	Attenuated reinstatement	[1]
Mesyl Sal B	Rat	Cocaine	0.3, 1.0	Dose-dependently attenuated reinstatement	[10]
MOM Sal B	Rat	Cocaine	0.3	Attenuated cocaine-seeking	[9]
U69,593 (Traditional KOPr Agonist)	Rat	Cocaine	0.3	Attenuated reinstatement	[1]
U50,488 (Traditional KOPr Agonist)	Rat	Cocaine	30	Attenuated reinstatement	[1]
Spiradoline (Traditional KOPr Agonist)	Rat	Cocaine	1	Attenuated reinstatement	[1]

Effects on Locomotor Activity

Psychostimulants like cocaine typically increase locomotor activity. The ability of a compound to counteract this effect is another indicator of its potential to modulate the stimulant's effects.

Compound	Animal Model	Effect on Cocaine-Induced Locomotion	Reference
Salvinorin A	Mouse, Rat	No modulation at lower doses; attenuation at high doses (2 mg/kg)	[1]
U69,593 (Traditional KOPr Agonist)	Rat	Attenuation	[1]

It is noteworthy that Salvinorin A's effect on locomotor activity is dose-dependent and can differ from traditional KOPr agonists, suggesting a potentially different pharmacological profile.[1]

Side Effect Profile: A Point of Differentiation

A significant hurdle for the clinical use of traditional KOPr agonists is their association with undesirable side effects, including sedation, aversion, and depression.[1][2] Preclinical evidence suggests that Salvinorin A and its analogs may have an improved side-effect profile.[1][2] While high doses of Salvinorin A can produce aversive effects, lower, anti-addictive doses appear to have fewer of these side effects compared to traditional KOPr agonists.[1] However, some analogs, like MOM Sal B, have shown pro-depressive effects in forced swim tests, which may limit their therapeutic potential.[9]

Experimental Protocols

Cocaine Self-Administration and Reinstatement Model

This protocol is widely used to study the reinforcing effects of drugs and the propensity for relapse.

• Surgical Implantation: Rats are surgically implanted with intravenous catheters to allow for self-administration of drugs.

• Acquisition of Self-Administration: Animals are placed in operant chambers equipped with two levers. Pressing the "active" lever results in an intravenous infusion of cocaine, while pressing the "inactive" lever has no consequence. This phase continues until stable responding is established.

• Extinction: The cocaine solution is replaced with saline. Lever presses no longer result in drug infusion, leading to a decrease in responding.

• Reinstatement: Once responding is extinguished, a priming injection of cocaine is administered to reinstate drug-seeking behavior (i.e., pressing the active lever).

• Treatment Administration: Salvinorin A or a comparator compound is administered before the cocaine-priming injection to assess its ability to block the reinstatement of drug-seeking.

Forced Swim Test

This model is used to assess depressive-like behavior in rodents.

• Apparatus: A cylindrical container filled with water.

• Procedure: Rats are individually placed in the water-filled cylinder for a specified period (e.g., 15 minutes).

• Behavioral Scoring: The duration of immobility (floating without struggling) is recorded. Increased immobility time is interpreted as a sign of behavioral despair, a proxy for depression.

• Treatment: The test compound is administered before the swim test to evaluate its effect on immobility time.

Signaling Pathways and Experimental Workflow

The anti-addiction effects of Salvinorin A are mediated through the activation of the kappa-opioid receptor, which in turn modulates the dopamine system.

Caption: Signaling pathway of Salvinorin A's anti-addiction effect.

The typical workflow for evaluating the anti-addiction properties of a compound like Salvinorin A involves a series of in vivo experiments.

Caption: General experimental workflow for preclinical anti-addiction drug discovery.

Conclusion

In vivo studies provide compelling evidence for the anti-addiction properties of Salvinorin A and its analogs, particularly in the context of psychostimulant abuse.[6][7][8] The unique chemical structure and favorable side-effect profile compared to traditional KOPr agonists make Salvinorin A a promising lead compound for the development of novel pharmacotherapies for addiction.[1][2][3] Future research should focus on developing analogs with improved pharmacokinetic properties and a thorough evaluation of their long-term efficacy and safety in preclinical models. These efforts will be crucial in translating the therapeutic potential of this fascinating natural product into a viable clinical treatment for substance use disorders.

References

• 1. Salvinorin A analogs and other kappa opioid receptor compounds as treatments for cocaine abuse - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Salvinorin A analogs and other κ-opioid receptor compounds as treatments for cocaine abuse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Salvinorin A, a kappa-opioid receptor agonist hallucinogen: pharmacology and potential template for novel pharmacotherapeutic agents in neuropsychiatric disorders [frontiersin.org]
• 4. frontiersin.org [frontiersin.org]
• 5. Salvinorin A: A potent naturally occurring nonnitrogenous κ opioid selective agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Salvinorin a and related compounds as therapeutic drugs for psychostimulant-related disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Salvinorin A and Related Compounds as Therapeutic Drugs for Psych...: Ingenta Connect [ingentaconnect.com]
• 8. researchgate.net [researchgate.net]
• 9. The 2-Methoxy methyl analogue of salvinorin A attenuates cocaine-induced drug seeking and sucrose reinforcements in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Pharmacology and anti-addiction effects of the novel κ opioid receptor agonist Mesyl Sal B, a potent and long-acting analogue of salvinorin A - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the G-protein and β-arrestin Signaling of Salvinorin A Analogs

For Researchers, Scientists, and Drug Development Professionals

Salvinorin A, a potent and selective kappa-opioid receptor (KOR) agonist, has garnered significant interest as a scaffold for developing novel therapeutics.[1][2] Its unique non-nitrogenous diterpene structure sets it apart from typical opioid ligands.[2][3] The clinical utility of salvinorin A itself is limited by its short duration of action and hallucinatory side effects.[4] However, the concept of biased agonism—where a ligand preferentially activates one signaling pathway over another—offers a promising strategy to mitigate these undesirable effects.[1][5]

At the KOR, as with other G-protein coupled receptors (GPCRs), agonist binding can trigger two primary signaling cascades: the G-protein-mediated pathway, which is generally associated with therapeutic effects like analgesia, and the β-arrestin pathway, which has been linked to adverse effects such as dysphoria and sedation.[1][5] Consequently, developing G-protein biased KOR agonists from the salvinorin A scaffold is a key objective in modern drug discovery.[4][6] This guide provides a comparative analysis of the G-protein and β-arrestin signaling profiles of several key salvinorin A analogs, supported by quantitative data and detailed experimental methodologies.

Quantitative Data Summary

The following table summarizes the in vitro pharmacological data for several salvinorin A analogs at the human kappa-opioid receptor (hKOR). The data includes potency (EC50) and efficacy (Emax) for both G-protein activation and β-arrestin 2 recruitment. A bias factor greater than 1 indicates a G-protein bias, while a factor less than 1 suggests a β-arrestin bias, relative to a reference compound.

Compound	G-protein Activation (cAMP Assay)	β-arrestin 2 Recruitment Assay	Bias Factor	Reference
EC50 (nM)	Emax (%)	EC50 (nM)	Emax (%)
Salvinorin A	Potent Agonist	Full Agonist	Full Agonist	Full Agonist
16-Bromo SalA	Higher potency than U50,488	No significant difference from other compounds	Less potent than 16-Ethynyl SalA	No significant difference from other compounds
16-Ethynyl SalA	Higher potency than U50,488	No significant difference from other compounds	More potent than 16-Bromo SalA and U50,488	No significant difference from other compounds
12-epi-Salvinorin A	41	73% (Partial Agonist)	Full Agonist	Full Agonist
RB-64 (22-thiocyanatosalvinorin A)	Full Agonist	Full Agonist/Superagonist	~70-210 fold lower potency than for G-protein activation	Full Agonist
Mesyl Salvinorin B	>1000 fold more potent than for β-arrestin recruitment	Full Agonist	Full Agonist	Full Agonist
U50,488 (Reference)	Reference	100%	Reference	100%

Signaling Pathway Diagrams

The following diagrams illustrate the key signaling pathways and a typical experimental workflow.

Caption: KOR G-protein and β-arrestin signaling pathways.

References

• 1. A Review of Salvinorin Analogs and their Kappa-Opioid Receptor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Salvinorin A, a kappa-opioid receptor agonist hallucinogen: pharmacology and potential template for novel pharmacotherapeutic agents in neuropsychiatric disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Evaluation of Biased and Balanced Salvinorin A Analogs in Preclinical Models of Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Frontiers | A Review of the Therapeutic Potential of Recently Developed G Protein-Biased Kappa Agonists [frontiersin.org]

A Comparative Guide to Traditional Mazatec and Modern Research Preparations of Salvia divinorum

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the traditional Mazatec preparations of Salvia divinorum and modern methods employed in research. The information presented is intended to assist researchers in understanding the nuances of traditional use and in designing studies that can more accurately reflect the plant's original application.

Traditional Mazatec Preparations: A Ritualistic Context

For centuries, the Mazatec people of Oaxaca, Mexico, have used fresh leaves of Salvia divinorum in spiritual and healing ceremonies.[1][2] These rituals are typically conducted at night in a quiet, dark environment to facilitate visionary experiences.[2] The primary active compound in Salvia divinorum is Salvinorin A, a potent kappa-opioid receptor (KOR) agonist and a partial dopamine (B1211576) D2 receptor agonist.[3][4] Unlike many other psychoactive compounds, Salvinorin A is not an alkaloid.

The two main traditional methods of preparation are:

• Chewing (Quid): Fresh leaves are chewed to form a "quid" which is held in the mouth between the cheek and gums for an extended period. The juice is not swallowed, as Salvinorin A is largely deactivated by the gastrointestinal system. Instead, it is absorbed through the oral mucosa.

• Infusion: Fresh leaves are crushed to extract their juices, which are then mixed with water to create a beverage. This infusion is then consumed.

The onset of effects with these traditional methods is gradual, typically beginning within 10 to 20 minutes, and the experience can last from 30 minutes to an hour and a half.

Modern Research Preparations: A Focus on Standardization

In a research context, the primary goal is to ensure standardized and replicable dosing. This has led to the development of methods that differ significantly from traditional preparations. The most common modern method is the inhalation of vaporized Salvinorin A or smoking of dried leaves or extracts. This method produces a much more rapid onset of effects (within 30 seconds) and a significantly shorter duration of action (5 to 10 minutes).

Quantitative Comparison of Preparations

The following tables summarize the available quantitative data to compare traditional and modern preparations. It is important to note that precise quantification of Salvinorin A in traditional preparations is not well-documented in scientific literature.

Parameter	Traditional Chewing (Quid)	Traditional Infusion	Modern Smoking (Dried Leaves)	Modern Vaporization (Pure Salvinorin A)
Starting Material	Fresh Salvia divinorum leaves	Fresh Salvia divinorum leaves	Dried Salvia divinorum leaves/extracts	Pure, isolated Salvinorin A
Number of Leaves/Dosage	A "quid" of multiple fresh leaves	50-100 fresh leaves	0.25 - 0.75 g of dried leaves	200 - 500 µg
Salvinorin A Concentration in Dried Leaves (mg/g)	Not directly applicable (uses fresh leaves)	Not directly applicable (uses fresh leaves)	Average: 1.54 (Range: 0.89 - 3.70)	Not applicable
Route of Administration	Buccal/Sublingual Mucosa	Oral (Buccal/Sublingual and Gastrointestinal)	Inhalation	Inhalation
Bioavailability	Dependent on time held in mouth; oral absorption estimated at ~85.8%	Low due to gastrointestinal degradation of swallowed portion	High	High
Onset of Effects	10 - 20 minutes	10 - 15 minutes	~ 30 seconds	~ 30 seconds
Peak Effects	Gradual	20 - 40 minutes	2 - 5 minutes	2 - 5 minutes
Duration of Effects	30 - 90 minutes	~ 1 hour	5 - 10 minutes	5 - 10 minutes

Experimental Protocols

Traditional Preparation (Replicated for Research)

Objective: To prepare Salvia divinorum in a manner that approximates traditional Mazatec methods for research purposes.

Materials:

• Freshly harvested Salvia divinorum leaves

• Mortar and pestle or similar grinding tool

• Water (for infusion method)

• Scale for weighing leaves

• Filtration apparatus (e.g., cheesecloth)

Protocol 1: Chewing (Quid) Simulation

• Harvest a predetermined number of fresh Salvia divinorum leaves.

• Weigh the fresh leaves to establish a starting dose.

• Instruct the research participant to gently chew the leaves to form a cohesive mass (quid).

• The participant should hold the quid between their cheek and gum, without swallowing, for a specified period (e.g., 15-30 minutes) to allow for buccal and sublingual absorption.

• After the specified time, the participant should expectorate the leaf material.

Protocol 2: Water-Based Infusion

• Harvest a predetermined number of fresh Salvia divinorum leaves (e.g., 50-100).

• Weigh the fresh leaves.

• Crush the leaves using a mortar and pestle to extract the juice.

• Mix the crushed leaf material and juice with a specified volume of water.

• Stir the mixture for a set duration.

• Filter the liquid through cheesecloth to remove the solid plant matter.

• The resulting infusion is then ready for administration.

Signaling Pathways of Salvinorin A

Salvinorin A's primary mechanism of action is as a potent agonist of the kappa-opioid receptor (KOR), a G protein-coupled receptor. It also functions as a partial agonist at the dopamine D2 receptor.

Kappa-Opioid Receptor (KOR) Signaling Pathway

Caption: KOR Signaling Pathway of Salvinorin A.

Dopamine D2 Receptor Interaction

Caption: Salvinorin A and D2 Receptor Interaction.

Experimental Workflow Comparison

Caption: Traditional vs. Modern Preparation Workflow.

References

• 1. Quantitative determination of salvinorin A, a natural hallucinogen with abuse liability, in Internet-available Salvia divinorum and endemic species of Salvia in Taiwan - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Salvia divinorum - Wikipedia [en.wikipedia.org]
• 3. Salvinorin A - Wikipedia [en.wikipedia.org]
• 4. Salvia | Release [release.org.uk]

A Head-to-Head Comparison of the Dissociative Effects of Salvinorin A and Ketamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the dissociative effects of salvinorin A and ketamine, supported by experimental data. The information is intended for researchers, scientists, and professionals in the field of drug development.

Introduction

Salvinorin A and ketamine are both potent psychoactive compounds known for inducing dissociative states, yet they operate through distinct pharmacological mechanisms. Salvinorin A is a selective kappa-opioid receptor (KOR) agonist, making it unique as a non-nitrogenous, non-alkaloid hallucinogen.[1][2][3] In contrast, ketamine is primarily a non-competitive N-methyl-D-aspartate (NMDA) receptor antagonist.[4][5] This fundamental difference in their primary molecular targets leads to divergent signaling cascades and nuanced variations in their dissociative profiles. Understanding these differences is crucial for the development of novel therapeutics targeting neuropsychiatric disorders.

Quantitative Comparison of Dissociative Effects

The subjective and behavioral effects of salvinorin A and ketamine have been quantified in various studies. The following tables summarize key findings from human and animal research to facilitate a direct comparison.

Human Subjective Effects

Subjective Effect (Scale)	Salvinorin A	Ketamine	Key Findings
Overall Dissociation	Dose-dependent increases in dissociative effects. Intense feelings of detachment from external reality and the self.	Dose-dependent increases in dissociative symptoms, including depersonalization and derealization.	Both substances are potent dissociatives, but the qualitative nature of the experience can differ.
Hallucinogen Rating Scale (HRS)	Increases ratings on various subscales, indicating overlap with classic hallucinogens, but also unique effects.	Elicits psychotomimetic effects that can be measured by scales assessing hallucinatory experiences.	While both can be classified as hallucinogens, their profiles on the HRS show distinctions.
Clinician-Administered Dissociative States Scale (CADSS)	Studies on salvinorin A using the CADSS are less common, but descriptive reports align with CADSS domains.	Consistently produces significant increases in CADSS scores, with depersonalization and derealization being prominent.	Ketamine is well-characterized by the CADSS, which is a standard measure for its dissociative effects.
Memory Impairment	Dose-related impairments in recall and recognition memory.	Known to cause amnestic effects, which are a component of its dissociative profile.	Both compounds can impair memory function during their acute effects.
Onset and Duration	Extremely rapid onset (peaking by 2 minutes after inhalation) and short duration (declining by 30 minutes).	Rapid onset (within seconds intravenously) with a duration of action that can range from 45 minutes to several hours depending on the route of administration.	Salvinorin A has a significantly shorter duration of action compared to ketamine.

Animal Behavioral Models

Behavioral Model	Salvinorin A	Ketamine	Key Findings
Locomotor Activity	Can decrease locomotor activity, which is consistent with the sedative-like effects of KOR agonists.	Induces hyperlocomotion in rodents at sub-anesthetic doses, considered a proxy for its psychotomimetic effects.	The two compounds have opposing effects on locomotor activity in animal models.
Drug Discrimination	Does not substitute for the discriminative stimulus effects of ketamine in rats, indicating a different subjective experience.	Animals can be trained to discriminate ketamine from vehicle, and it does not generalize to salvinorin A.	This lack of cross-generalization strongly supports that the two drugs produce distinct interoceptive cues.
5-Choice Serial Reaction Time Task (5CSRTT)	Produces disruptive effects characterized by increased omission errors and response latencies, suggesting deficits in attention and motivation.	Produces a similar pattern of disruptive effects in the 5CSRTT as salvinorin A.	Despite different primary mechanisms, both drugs can impair attention and processing in a similar manner.

Signaling Pathways and Mechanisms of Action

The distinct primary targets of salvinorin A and ketamine initiate different intracellular signaling cascades that ultimately lead to their dissociative effects.

Salvinorin A Signaling Pathway

Salvinorin A is a potent and selective agonist of the kappa-opioid receptor (KOR). KORs are G-protein coupled receptors, and their activation by salvinorin A leads to the modulation of various intracellular signaling pathways. This includes the inhibition of adenylyl cyclase and the modulation of neurotransmitter release. The KOR/dynorphin system is implicated in mood, perception, and higher cognitive functions.

References

• 1. Salvinorin A, a kappa-opioid receptor agonist hallucinogen: pharmacology and potential template for novel pharmacotherapeutic agents in neuropsychiatric disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Salvia divinorum - Wikipedia [en.wikipedia.org]
• 3. Dose-related effects of salvinorin A in humans: dissociative, hallucinogenic, and memory effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Signaling Pathways Underlying the Rapid Antidepressant Actions of Ketamine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ketamine - Wikipedia [en.wikipedia.org]

Validating the analgesic properties of salvinorin A in chronic pain models.

A comparative analysis of the potent kappa-opioid receptor agonist, salvinorin A, reveals promising analgesic properties in preclinical chronic pain models, offering a potential alternative to traditional opioid therapeutics. This guide provides an objective comparison of its performance with other analgesics, supported by experimental data, detailed methodologies, and an exploration of its underlying signaling pathways.

Salvinorin A, a naturally occurring diterpenoid from the plant Salvia divinorum, has garnered significant attention from the scientific community for its potent and selective agonism of the kappa-opioid receptor (KOR).[1] Unlike traditional mu-opioid receptor (MOR) agonists, such as morphine, which are the current standard for severe pain management, KOR agonists like salvinorin A present a reduced risk of addiction and respiratory depression.[2][3] This unique pharmacological profile has spurred research into its potential as a novel analgesic for chronic pain conditions, which remain a significant therapeutic challenge.

Comparative Analgesic Efficacy in Chronic Pain Models

Preclinical studies have demonstrated the efficacy of salvinorin A and its analogs in mitigating pain-related behaviors in established models of chronic inflammatory and neuropathic pain.

Neuropathic Pain: Paclitaxel-Induced Neuropathy

Paclitaxel, a common chemotherapeutic agent, often induces debilitating peripheral neuropathy. In rodent models of paclitaxel-induced neuropathy, salvinorin A and its more stable analog, β-tetrahydropyran salvinorin B (β-THP SalB), have been shown to suppress both mechanical and cold allodynia in a dose-dependent manner. While direct comparative studies with morphine in this model are limited in the public domain, previous research has shown that morphine can also reduce allodynia in paclitaxel-treated rats.[2] This suggests that both MOR and KOR agonism can modulate neuropathic pain, though their distinct side-effect profiles remain a critical differentiator.

Compound	Animal Model	Pain Metric	Dosage (mg/kg)	Route	Analgesic Effect	Citation
Salvinorin A	Mouse	Mechanical & Cold Allodynia	Not specified	Not specified	Suppression of allodynia	[2]
β-THP SalB	Mouse	Mechanical & Cold Allodynia	Not specified	Not specified	Suppression of allodynia
Morphine	Rat	Mechanical & Cold Allodynia	Not specified	Not specified	Reduction of allodynia

Inflammatory Pain: Formalin-Induced Pain

The formalin test in rodents is a widely used model of persistent inflammatory pain, characterized by two distinct phases of nociceptive behavior. Salvinorin A has been shown to significantly reduce the pain score and paw edema in the second, inflammatory phase of the formalin test. Furthermore, its analog, β-THP SalB, also demonstrates a significant reduction in pain scores and limits the infiltration of neutrophils into the inflamed tissue.

Compound	Animal Model	Pain Metric	Dosage (mg/kg)	Route	Analgesic Effect	Citation
Salvinorin A	Mouse	Pain Score, Paw Edema, Neutrophil Infiltration	Not specified	Not specified	Significant reduction
β-THP SalB	Mouse	Pain Score, Paw Edema, Neutrophil Infiltration	Not specified	Not specified	Significant reduction

Mechanism of Action: The Kappa-Opioid Receptor Signaling Pathway

Salvinorin A exerts its analgesic effects primarily through the activation of the KOR, a G-protein coupled receptor (GPCR). Upon binding, it initiates a signaling cascade that ultimately leads to a reduction in neuronal excitability and nociceptive transmission.

Salvinorin A's primary signaling pathway.

Interestingly, some studies suggest a potential interaction between the KOR and the cannabinoid CB1 receptor in the analgesic effects of salvinorin A, particularly in inflammatory conditions. However, salvinorin A itself does not exhibit significant binding affinity for cannabinoid receptors.

Experimental Protocols

To ensure the reproducibility and validation of the cited findings, detailed experimental methodologies are crucial.

Paclitaxel-Induced Neuropathic Pain Model

This model is designed to mimic the painful peripheral neuropathy experienced by patients undergoing chemotherapy.

Workflow for the paclitaxel-induced neuropathy model.

Protocol:

• Animals: Male Sprague-Dawley rats or C57BL/6 mice are commonly used.

• Paclitaxel Administration: Paclitaxel is typically administered intraperitoneally (i.p.) at a dose of 2 mg/kg on four alternate days (e.g., days 0, 2, 4, and 6).

• Behavioral Assessment:

  • Mechanical Allodynia: Assessed using von Frey filaments of varying forces applied to the plantar surface of the hind paw. A withdrawal response to a normally non-noxious stimulus indicates allodynia.

  • Cold Allodynia: Evaluated by applying a drop of acetone to the plantar surface of the hind paw and measuring the duration of paw withdrawal or licking.

• Drug Testing: Salvinorin A or its analogs are administered (e.g., subcutaneously or i.p.) after the development of neuropathy, and behavioral assessments are repeated at various time points post-administration.

Formalin-Induced Inflammatory Pain Model

This model is used to assess both acute and persistent inflammatory pain.

Protocol:

• Animals: Male Swiss Webster mice are frequently used.

• Formalin Injection: A dilute solution of formalin (e.g., 2.5% in saline) is injected subcutaneously into the plantar surface of one hind paw.

• Behavioral Observation: The time the animal spends licking or biting the injected paw is recorded in two phases:

  • Phase 1 (Acute Pain): 0-5 minutes post-injection, reflecting direct nociceptor activation.

  • Phase 2 (Inflammatory Pain): 15-30 minutes post-injection, resulting from inflammation and central sensitization.

• Drug Testing: The test compound is administered prior to the formalin injection, and its effect on the duration of licking/biting in each phase is quantified.

Future Directions and Conclusion

Salvinorin A and its analogs represent a promising new frontier in the development of analgesics for chronic pain. Their unique mechanism of action via the kappa-opioid receptor offers the potential for effective pain relief without the severe side effects associated with traditional mu-opioid agonists. However, the hallucinogenic properties of salvinorin A remain a significant hurdle for its clinical translation.

Ongoing research is focused on developing biased agonists that selectively activate the G-protein signaling pathway over the β-arrestin pathway, which is thought to be responsible for the dysphoric and psychotomimetic effects. Additionally, structural modifications to improve the pharmacokinetic profile of salvinorin A, such as increasing its metabolic stability and duration of action, are critical areas of investigation.

References

• 1. transpopmed.org [transpopmed.org]
• 2. The analgesic and anti-inflammatory effects of Salvinorin A analogue β-tetrahydropyran Salvinorin B in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Kappa Opioid Receptor: A Promising Therapeutic Target for Multiple Pathologies - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of "Divin": A Procedural Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of laboratory chemicals are paramount to ensuring personnel safety and environmental protection. This guide provides a comprehensive, step-by-step approach to the safe management of a laboratory chemical, referred to here as "Divin," based on established best practices. It is crucial to note that information regarding a specific chemical substance identified as "Divin" is not publicly available. Therefore, the following procedures should be considered as a general framework. Always consult the Safety Data Sheet (SDS) for any specific chemical and adhere to all institutional and regulatory guidelines.

Quantitative Disposal Parameters

Informed disposal decisions are guided by specific quantitative parameters of the chemical waste. The following table summarizes key threshold values that dictate the appropriate disposal route for "Divin" waste.

Parameter	Threshold/Range	Disposal Implication
Concentration in Waste	> 1%	Requires treatment as concentrated chemical waste.
< 1%	May be eligible for neutralization and drain disposal, pending verification of local regulations.[1]
pH of Aqueous Solution	< 4.0 or > 10.0	Must be neutralized to a pH of 6.0-8.0 before drain disposal.[1]
Storage Temperature	15-25°C	To be stored in a cool, well-ventilated area away from direct sunlight and heat sources to prevent degradation.[1]
Container Integrity	No degradation	Use only compatible, tightly sealed containers for waste accumulation.[1]

Experimental Protocol: Neutralization of Acidic "Divin" Waste

This protocol details the methodology for neutralizing an acidic aqueous waste solution of "Divin" before disposal.

Materials:

• Acidic "Divin" waste solution

• 1 M Sodium Bicarbonate (NaHCO₃) solution

• Stir plate and magnetic stir bar

• Beaker of appropriate size

• Calibrated pH meter

Procedure:

• Preparation: Set up a stir plate in a fume hood. Place the beaker containing the acidic "Divin" waste on the stir plate and add a magnetic stir bar. Ensure the beaker is large enough to prevent splashing. Calibrate the pH meter according to the manufacturer's instructions.

• Neutralization:

  • Begin gentle stirring of the "Divin" waste solution.

  • Slowly add the 1 M sodium bicarbonate solution dropwise to the waste.

  • Continuously monitor the pH of the solution with the calibrated pH meter.[1]

  • Continue adding the basic solution until the pH of the waste is stable within the neutral range of 6.0-8.0.[1]

• Disposal:

  • Once neutralized, verify with institutional and local wastewater regulations to determine if drain disposal is permitted.[1]

  • If permitted, flush the drain with a copious amount of water (at least 20 times the volume of the waste solution) during and after disposal.[1]

  • If drain disposal is not permitted, the neutralized solution must be collected in a properly labeled hazardous waste container for pickup by environmental health and safety personnel.[1]

Logical Workflow for "Divin" Waste Disposal

The following diagram outlines the decision-making process for the safe and compliant disposal of "Divin" waste.

Caption: Logical workflow for the proper disposal of "Divin" waste.

General Safety and Handling Procedures

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat, when handling "Divin" and its waste.

• Waste Container Labeling: Clearly label all waste containers with "Hazardous Waste" and the full chemical name of the contents.[1]

• Storage: Store waste containers in a designated and secure satellite accumulation area, away from general laboratory traffic.[1]

• Waste Segregation: Do not mix incompatible waste streams in the same container.[1]

• Spill and Emergency Procedures: In the event of a small spill, alert personnel in the immediate area and use an appropriate spill kit to absorb the material. For larger spills, evacuate the area and contact your institution's emergency response team.[1]

References

• 1. benchchem.com [benchchem.com]

Personal protective equipment for handling Divin

Essential Safety and Handling Guide for "Divin"

Disclaimer: The term "Divin" is not a standard chemical identifier, and information regarding a specific chemical substance with this name is not widely available. This guide is based on established best practices for handling hazardous laboratory chemicals and assumes "Divin" is a substance requiring such precautions. Always consult the specific Safety Data Sheet (SDS) for any chemical you are working with and adhere to all institutional and regulatory guidelines.

This document provides essential safety protocols, personal protective equipment (PPE) recommendations, and operational plans for the handling and disposal of a chemical substance referred to as "Divin" in a laboratory setting. It is intended for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

When handling "Divin," the following personal protective equipment is mandatory to minimize exposure and ensure personal safety.

Quantitative Disposal Parameters

For any chemical, specific quantitative parameters dictate the appropriate disposal route. The following table summarizes hypothetical threshold values for "Divin" to illustrate the types of data that are critical for making informed disposal decisions.[1]

Parameter	Threshold/Range	Disposal Implication
Concentration in Waste	> 1%	Requires treatment as concentrated chemical waste.[1]
< 1%	May be eligible for neutralization and drain disposal, pending verification of local regulations.[1]
pH of Aqueous Solution	< 4.0 or > 10.0	Must be neutralized to a pH of 6.0-8.0 before drain disposal.[1]
Storage Temperature	15-25°C	To be stored in a cool, well-ventilated area away from direct sunlight and heat sources to prevent degradation.[1]
Container Integrity	No degradation	Use only compatible, tightly sealed containers for waste accumulation.[1]

Experimental Protocol: Safe Handling and Disposal of "Divin"

This protocol details the methodology for the safe handling of "Divin" from initial use to final disposal. This procedure should be performed in a certified chemical fume hood while wearing appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

1. Engineering Controls and Personal Preparation:

• Conduct all work in a well-ventilated area, preferably within a chemical fume hood.[1][2]

• Ensure safety shower and eyewash station are readily accessible.

• Don appropriate PPE: safety glasses with side shields or goggles, a flame-retardant lab coat, and chemical-resistant gloves (e.g., nitrile, neoprene).

2. Handling "Divin":

• Avoid contact with skin and eyes.[2]

• Avoid inhalation of any dusts, mists, or vapors.[3][4]

• Use non-sparking tools if the substance is flammable.[2][4]

• Do not eat, smoke, or drink in areas where "Divin" is handled.[2][5]

• Keep the container tightly closed when not in use.[1][5]

3. Waste Accumulation:

• Label all waste containers clearly with "Hazardous Waste" and the full chemical name of the contents.[1]

• Store waste containers in a designated satellite accumulation area that is secure and away from general laboratory traffic.[1]

• Do not mix incompatible waste streams in the same container.[1]

4. Neutralization of Acidic "Divin" Waste (if applicable):

• This procedure should be performed in a chemical fume hood.

• Materials: 1 M sodium bicarbonate solution, calibrated pH meter, stir plate, and stir bar.

• Procedure:

  • Place the beaker containing the acidic "Divin" waste on the stir plate and add a stir bar.

  • Begin gentle stirring.

  • Slowly add the 1 M sodium bicarbonate solution dropwise.

  • Monitor the pH continuously.

  • Continue adding the basic solution until the pH is stable within a neutral range (6.0-8.0).[1]

5. Disposal:

• Concentrated Waste: If the concentration of "Divin" in the waste is greater than 1%, it must be treated as concentrated chemical waste and disposed of through your institution's environmental health and safety program.

• Neutralized Aqueous Waste: Once neutralized to a pH of 6.0-8.0, the solution may be eligible for drain disposal. Crucially, verify with institutional and local wastewater regulations before proceeding. [1]

  • If drain disposal is permitted, flush the drain with copious amounts of water (at least 20 times the volume of the waste solution) during and after disposal.[1]

  • If drain disposal is not permitted, the neutralized solution must be collected in a properly labeled hazardous waste container for pickup by environmental health and safety personnel.[1]

6. Spill and Emergency Procedures:

• Small Spill: Alert personnel in the immediate area. Use an appropriate spill kit to absorb the material.

• Large Spill: Evacuate the area and contact your institution's emergency response team.

• In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with water/shower.[3][4]

• In case of eye contact: Rinse out with plenty of water and remove contact lenses if present.[3][5]

• If inhaled: Move to fresh air.[3][4]

• If swallowed: Make the victim drink water (two glasses at most). Consult a doctor if feeling unwell.[3]

Visual Workflow for Safe Handling and Disposal of "Divin"

The following diagram outlines the decision-making process and procedural flow for the safe and compliant handling and disposal of "Divin" waste.

Caption: Logical workflow for the safe handling and disposal of "Divin" waste.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. chemos.de [chemos.de]